1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde

• CAS: 956504-56-6

Core Science & Biosynthesis

An In-depth Technical Guide to 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde: Synthesis, Properties, and Therapeutic Potential

This guide provides a comprehensive technical overview of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Drawing upon established principles in organic synthesis and the known bioactivity of the pyrazole scaffold, this document offers researchers, scientists, and drug development professionals a detailed exploration of its synthesis, characterization, and potential therapeutic applications.

Introduction: The Prominence of the Pyrazole Scaffold

The pyrazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its five-membered aromatic ring with two adjacent nitrogen atoms imparts unique physicochemical properties that allow for favorable interactions with a wide array of biological targets. Pyrazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and anticonvulsant effects.[2][3] The introduction of a carbaldehyde group at the 4-position of the pyrazole ring provides a versatile synthetic handle for further molecular elaboration, enabling the exploration of vast chemical space in the pursuit of novel therapeutic agents.

This guide focuses on a specific derivative, 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde, which combines the pyrazole core with a benzyl group at the N1 position and a pyridine ring at the C3 position. These substitutions are anticipated to modulate the compound's steric and electronic properties, influencing its biological activity and pharmacokinetic profile.

Physicochemical Properties and Structural Information

A foundational understanding of a molecule's physical and chemical characteristics is paramount for its application in research and development.

Property	Value	Source
CAS Number	956504-56-6	[4]
Molecular Formula	C₁₆H₁₃N₃O	[5]
Molecular Weight	263.29 g/mol	[5]
Monoisotopic Mass	263.10587 Da	[5]
SMILES	C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CN=CC=C3)C=O	[5]
InChI	InChI=1S/C16H13N3O/c20-12-15-11-19(10-13-5-2-1-3-6-13)18-16(15)14-7-4-8-17-9-14/h1-9,11-12H,10H2	[5]
InChIKey	WLALNLLKMJDSEF-UHFFFAOYSA-N	[5]
Predicted XlogP	1.9	[5]
Appearance	Crystalline solid (predicted)	[6]
Solubility	Soluble in organic solvents like DMF and DMSO (predicted)	[6]

Synthesis and Mechanistic Insights

The synthesis of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde can be strategically approached through the well-established Vilsmeier-Haack reaction, a powerful method for the formylation of electron-rich aromatic and heterocyclic compounds.[2][7]

Proposed Synthetic Pathway

The proposed synthesis involves a two-step process starting from 3-acetylpyridine.

Step 1: Synthesis of 3-acetylpyridine benzylhydrazone

The initial step involves the condensation of 3-acetylpyridine with benzylhydrazine. This reaction is typically acid-catalyzed and proceeds via the formation of a hydrazone intermediate.

Step 2: Vilsmeier-Haack Cyclization and Formylation

The resulting hydrazone is then subjected to the Vilsmeier-Haack reagent, which is a complex of phosphorus oxychloride (POCl₃) and a substituted amide, most commonly N,N-dimethylformamide (DMF). This reagent serves as both a cyclizing and formylating agent. The reaction proceeds through an electrophilic substitution mechanism, leading to the formation of the pyrazole ring and the introduction of the carbaldehyde group at the 4-position.

Detailed Experimental Protocol

Materials:

• 3-acetylpyridine

• Benzylhydrazine

• Phosphorus oxychloride (POCl₃)

• N,N-dimethylformamide (DMF)

• Ethanol

• Glacial acetic acid

• Sodium bicarbonate

• Ethyl acetate

• Hexane

• Anhydrous sodium sulfate

Procedure:

• Hydrazone Formation:

  • In a round-bottom flask, dissolve 3-acetylpyridine (1.0 eq) in ethanol.

  • Add benzylhydrazine (1.05 eq) and a catalytic amount of glacial acetic acid.

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • The crude hydrazone can be used in the next step without further purification or can be purified by recrystallization.

• Vilsmeier-Haack Reaction:

  • In a separate three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, prepare the Vilsmeier reagent by slowly adding POCl₃ (3.0 eq) to ice-cold DMF (10 eq) with stirring.

  • Once the addition is complete, allow the mixture to stir at room temperature for 30 minutes.

  • Add a solution of the 3-acetylpyridine benzylhydrazone (1.0 eq) in DMF dropwise to the Vilsmeier reagent.

  • Heat the reaction mixture to 80-90°C and maintain this temperature for 8-12 hours, monitoring by TLC.

  • After completion, cool the reaction mixture and carefully pour it onto crushed ice.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • The resulting precipitate is the crude 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde.

  • Filter the solid, wash with cold water, and dry under vacuum.

  • Purify the crude product by column chromatography on silica gel using an ethyl acetate/hexane gradient.

Visualization of the Synthetic Workflow

Caption: Proposed two-step synthesis of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde.

Spectroscopic Characterization

The unambiguous identification of the synthesized compound relies on a combination of spectroscopic techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzyl and pyridyl rings, a singlet for the aldehydic proton (typically δ 9.5-10.5 ppm), a singlet for the pyrazole C5-H, and a singlet for the benzylic CH₂ protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR will display distinct signals for the carbonyl carbon of the aldehyde (around δ 185-195 ppm), as well as for the carbons of the pyrazole, pyridine, and benzene rings.

• IR (Infrared) Spectroscopy: The IR spectrum should exhibit a strong absorption band for the C=O stretching of the aldehyde group (around 1680-1700 cm⁻¹) and characteristic bands for C=N and C=C stretching of the aromatic rings.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula by providing an accurate mass of the molecular ion peak ([M+H]⁺ at m/z 264.11315).[5]

Potential Biological Activities and Therapeutic Applications

While specific biological data for 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde is not yet available in the public domain, its structural features suggest several promising avenues for therapeutic investigation.

Anti-inflammatory and Analgesic Potential

The pyrazole scaffold is a cornerstone of many non-steroidal anti-inflammatory drugs (NSAIDs), such as celecoxib. The anti-inflammatory and analgesic properties of many pyrazole derivatives are attributed to their ability to inhibit cyclooxygenase (COX) enzymes.[2] It is plausible that 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde or its derivatives could exhibit similar inhibitory activity.

Anticancer Activity

Numerous pyrazole-containing compounds have been investigated for their anticancer properties, acting through various mechanisms such as kinase inhibition, cell cycle arrest, and induction of apoptosis.[8] The combination of the pyrazole, pyridine, and benzyl moieties may lead to interactions with specific protein kinases or other targets relevant to cancer progression.

Antimicrobial Activity

The pyrazole nucleus is also present in compounds with antibacterial and antifungal properties.[3][6] The nitrogen atoms of the pyrazole and pyridine rings can act as hydrogen bond acceptors, potentially interacting with key enzymes in microbial pathways.

Visualization of Potential Biological Interactions

Caption: Postulated relationships between the compound's structural motifs and its potential biological activities.

Future Directions and Conclusion

1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde represents a promising, yet underexplored, molecule in the vast landscape of heterocyclic chemistry. The synthetic route outlined in this guide provides a clear and efficient pathway for its preparation, enabling further investigation. The true value of this compound lies in its potential as a versatile intermediate. The aldehyde functionality is ripe for a multitude of chemical transformations, including:

• Reductive amination to generate a diverse library of amine derivatives.

• Wittig and Horner-Wadsworth-Emmons reactions to introduce carbon-carbon double bonds.

• Condensation reactions with active methylene compounds to form more complex heterocyclic systems.[1]

• Oxidation to the corresponding carboxylic acid, which can then be converted to amides and esters.

References

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An In-depth Technical Guide to 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde (CAS No. 956504-56-6)

Abstract

This technical guide provides a comprehensive overview of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The pyrazole scaffold is a well-established pharmacophore present in numerous approved drugs, recognized for its diverse biological activities including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] The incorporation of a pyridinyl moiety at the 3-position and a benzyl group at the N1-position introduces unique structural and electronic features that may modulate its interaction with biological targets. This document details a proposed synthetic pathway, elucidates its structural and physicochemical properties, outlines protocols for its characterization, and explores its therapeutic rationale, particularly as a potential kinase inhibitor. This guide is intended for researchers, medicinal chemists, and drug development professionals engaged in the exploration of novel small molecule therapeutics.

Introduction and Chemical Identity

1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde is a polysubstituted pyrazole derivative. The core structure is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, which is functionalized at three key positions. The strategic placement of the benzyl, pyridinyl, and carbaldehyde groups creates a molecule with a distinct three-dimensional architecture and a rich potential for chemical modification and biological interaction. The aldehyde functional group, in particular, serves as a versatile synthetic handle for further elaboration into a wide array of derivatives, such as Schiff bases, alcohols, or carboxylic acids, enabling extensive structure-activity relationship (SAR) studies.[4]

Molecular Structure and Properties

Property	Value	Source/Method
CAS Number	956504-56-6	Chemical Abstracts Service
Molecular Formula	C₁₆H₁₃N₃O	Calculated
Molecular Weight	263.29 g/mol	Calculated
IUPAC Name	1-benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde	IUPAC Nomenclature
Canonical SMILES	O=CC1=CN(N=C1C2=CN=CC=C2)CC3=CC=CC=C3	Structure-to-SMILES Conversion
Predicted LogP	2.5 - 3.5	Computational Prediction
Predicted Solubility	Poorly soluble in water; Soluble in organic solvents (DMSO, DMF, Methanol)	Based on analogous structures

Proposed Synthetic Pathway and Rationale

Synthesis of the Pyrazole Core: 1-benzyl-3-(pyridin-3-yl)-1H-pyrazole

The most common and regioselective method for synthesizing 1,3-disubstituted pyrazoles involves the condensation of a 1,3-dicarbonyl compound or its equivalent with a substituted hydrazine.

Step 1: Synthesis of the Chalcone Intermediate. The key precursor is an α,β-unsaturated ketone (chalcone). This is typically prepared via a Claisen-Schmidt condensation between 3-acetylpyridine and benzaldehyde.

Step 2: Cyclization with Benzylhydrazine. The resulting chalcone is then reacted with benzylhydrazine. The hydrazine nitrogen attacks the β-carbon of the chalcone, followed by an intramolecular cyclization and subsequent dehydration to form the stable aromatic pyrazole ring. This method offers good control over the regiochemistry, placing the pyridinyl group at the 3-position and the benzyl group at the N1-position.[7][8]

Formylation via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a classic and highly effective method for the formylation of electron-rich heterocyclic systems, including pyrazoles.[6][9] The reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[10] The electrophilic iminium species then attacks the electron-rich C4 position of the pyrazole ring.

The choice of the C4 position for formylation is dictated by the electronic nature of the pyrazole ring. The N1-benzyl and C3-pyridinyl substituents direct the electrophilic substitution to this position. Subsequent hydrolysis of the resulting iminium intermediate yields the desired 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde.

Proposed Experimental Workflow

The following diagram illustrates the proposed multi-step synthesis.

Caption: Proposed synthetic workflow for the target compound.

Structural Characterization and Analytical Protocols

Rigorous structural confirmation is paramount. The following analytical techniques are essential for the unambiguous characterization of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the molecular structure.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for each proton environment.

  • Aldehyde Proton (-CHO): A singlet in the downfield region, typically between δ 9.5-10.5 ppm.

  • Pyrazole Proton (C5-H): A singlet around δ 8.0-8.5 ppm.

  • Pyridinyl Protons: A set of four aromatic protons, likely appearing as multiplets or distinct doublets and triplets between δ 7.0-9.0 ppm.

  • Benzyl Protons: A singlet for the methylene (-CH₂-) group around δ 5.0-5.5 ppm, and a multiplet for the five phenyl protons between δ 7.0-7.5 ppm.[11]

• ¹³C NMR: The carbon spectrum will confirm the number of unique carbon atoms.

  • Aldehyde Carbonyl: A signal in the highly deshielded region of δ 180-190 ppm.

  • Pyrazole and Aromatic Carbons: Signals in the range of δ 110-160 ppm.

  • Benzyl Methylene Carbon: A signal around δ 50-60 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify key functional groups.

• C=O Stretch (Aldehyde): A strong, sharp absorption band is expected around 1670-1700 cm⁻¹.[9]

• C=N and C=C Stretches (Aromatic Rings): Multiple bands in the 1400-1600 cm⁻¹ region.

• C-H Stretches (Aromatic): Signals above 3000 cm⁻¹.

• C-H Stretches (Aliphatic -CH₂-): Signals just below 3000 cm⁻¹.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula. The ESI-TOF analysis should reveal the molecular ion peak [M+H]⁺ corresponding to the calculated exact mass of C₁₆H₁₄N₃O.[9]

Potential Applications and Therapeutic Rationale

The pyrazole scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous drugs with diverse therapeutic actions.[12][13][14] The specific combination of substituents in 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde suggests a strong potential for activity as a kinase inhibitor.

Kinase Inhibition: A Primary Hypothesis

Many kinase inhibitors feature a heterocyclic core (like pyrazole) that forms hydrogen bonds with the hinge region of the kinase ATP-binding site. The attached aryl groups (benzyl and pyridinyl) can then occupy adjacent hydrophobic pockets, conferring both potency and selectivity.

• c-Jun N-terminal Kinase (JNK) Inhibition: JNKs are key players in cellular responses to stress and are implicated in neurodegenerative diseases and inflammatory conditions.[15] Several pyrazole-based scaffolds have been identified as potent and selective JNK inhibitors.[14][16] The 3-aryl-1-substituted-pyrazole motif is a common feature in this class of inhibitors. It is hypothesized that the pyridinyl and benzyl groups of the title compound can effectively mimic the interactions of known JNK inhibitors within the ATP-binding pocket.

Caption: Proposed binding mode within a kinase ATP pocket.

Screening Protocols for Biological Activity

To validate the therapeutic potential, a tiered screening approach is recommended.

Tier 1: Kinase Panel Screening

• Objective: To identify primary kinase targets.

• Methodology: The compound should be screened at a fixed concentration (e.g., 1 or 10 µM) against a broad panel of human kinases (e.g., the DiscoverX KINOMEscan™ panel). This will provide a comprehensive profile of its selectivity.

Tier 2: Dose-Response Assays

• Objective: To determine the potency (IC₅₀) against identified "hit" kinases.

• Methodology: Perform enzymatic assays for the specific kinases identified in Tier 1. A serial dilution of the compound is used to generate a dose-response curve and calculate the half-maximal inhibitory concentration (IC₅₀).

Tier 3: Cellular Activity Assays

• Objective: To confirm target engagement and functional effects in a cellular context.

• Methodology: If JNK is confirmed as a target, a cellular assay measuring the phosphorylation of its downstream substrate, c-Jun, can be employed. For example, using Western blotting or a cell-based ELISA in a relevant cell line (e.g., HeLa or SH-SY5Y) stimulated with an appropriate stressor like anisomycin.

Conclusion

1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde represents a promising scaffold for the development of novel therapeutics. Its synthesis is achievable through established and reliable chemical methodologies. The structural arrangement of its substituents strongly suggests a potential role as a kinase inhibitor, particularly targeting stress-activated pathways like JNK. The versatile aldehyde functionality provides a gateway for the creation of extensive chemical libraries to optimize potency, selectivity, and pharmacokinetic properties. This technical guide provides the foundational knowledge for researchers to synthesize, characterize, and evaluate this compound, paving the way for its potential development as a lead molecule in future drug discovery programs.

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• MDPI. (n.d.). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. [URL: https://www.mdpi.com/1420-3049/26/13/3965]
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Physicochemical properties of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde

An In-depth Technical Guide to the Physicochemical Properties of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of the Pyrazole Scaffold

The pyrazole ring system is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its versatile biological activity and favorable physicochemical properties.[1] Its derivatives have led to the development of numerous therapeutic agents. The 1,3-disubstituted-1H-pyrazole-4-carbaldehyde framework, in particular, serves as a highly versatile synthetic intermediate.[2][3] The aldehyde functional group is a reactive handle, enabling a wide array of chemical transformations such as condensations and nucleophilic additions, which are pivotal in the construction of complex molecular libraries for drug discovery.[2]

This guide provides a comprehensive technical overview of the physicochemical properties of a specific derivative, 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde . Understanding these core characteristics—from molecular structure and solubility to lipophilicity and stability—is a critical first step in the drug development pipeline. These properties govern a compound's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately influencing its efficacy and safety. This document is designed to provide researchers with the foundational data and validated experimental protocols necessary to advance the study and application of this promising molecule.

Molecular Identity and Core Properties

The foundational step in characterizing any potential drug candidate is to establish its precise molecular identity. The structure of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde combines a stable pyrazole core with three key substituents: a benzyl group at the N1 position, a pyridine ring at the C3 position, and a carbaldehyde at the C4 position. Each of these moieties contributes uniquely to the molecule's overall physicochemical profile.

Caption: Chemical Structure of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde.

The table below summarizes the key identifiers and foundational properties of the molecule, derived from computational predictions.[4]

Property	Value	Source
IUPAC Name	1-benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde	-
Molecular Formula	C₁₆H₁₃N₃O	PubChem[4]
Molecular Weight	263.29 g/mol	PubChem[4]
Monoisotopic Mass	263.10587 Da	PubChem[4]
SMILES	C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CN=CC=C3)C=O	PubChem[4]
InChIKey	WLALNLLKMJDSEF-UHFFFAOYSA-N	PubChem[4]
Predicted XlogP	1.9	PubChem[4]

Physicochemical Characteristics: An Expert Analysis

Solubility

The molecule's structure, featuring three aromatic rings, suggests limited aqueous solubility. The polar aldehyde and pyridine nitrogen offer some capacity for hydrogen bonding, but the large hydrophobic surface area is expected to dominate. For a structural analog, 3-phenyl-1H-pyrazole-4-carbaldehyde, the aqueous solubility has been measured at a mere 10.3 µg/mL.[5] It is anticipated that 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde will exhibit similarly low solubility in water.

Conversely, the compound is expected to be readily soluble in common organic solvents used in drug discovery, such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), a characteristic common to this class of compounds.[6]

Lipophilicity (LogP)

Lipophilicity, the measure of a compound's partitioning between an oily (n-octanol) and an aqueous phase, is a critical determinant of ADME properties. The computationally predicted XlogP value for this molecule is 1.9 .[4]

• Expert Insight: A LogP value in the range of 1 to 3 is often considered optimal for oral drug absorption, balancing the need for sufficient solubility to be present in the gastrointestinal fluids with the lipophilicity required to permeate cell membranes. This predicted value places the compound in a favorable range for further investigation as a potential orally bioavailable agent.

Acidity and Basicity (pKa)

The molecule possesses two key ionizable centers:

• Pyridine Nitrogen: The nitrogen atom in the pyridine ring is basic and is expected to be the primary site of protonation. The pKa of pyridine itself is ~5.2. Substitution on the ring will modulate this, but a pKa in the range of 4.5-5.5 is a reasonable estimate for this functional group.

• Pyrazole Ring: The pyrazole ring itself can act as a very weak acid (N-H acidity, pKa > 14) or a very weak base. However, in this N1-substituted derivative, only the basic character of the N2 nitrogen is relevant, which is significantly less basic than the pyridine nitrogen.

• Expert Insight: The presence of the basic pyridine nitrogen is a significant feature for drug development. It provides a handle for forming hydrochloride or other salts, which is a common and highly effective strategy for increasing the aqueous solubility and improving the dissolution rate of a parent compound.

Predicted Spectroscopic Profile

• ¹H NMR: Key expected signals include a singlet for the aldehyde proton (δ > 9.5 ppm), multiplets for the aromatic protons of the benzyl and pyridine rings (δ 7.0-8.5 ppm), a singlet for the pyrazole C5-H (δ ~8.0-8.5 ppm), and a characteristic singlet for the benzylic methylene (-CH₂-) protons (δ ~5.5 ppm).[6][7]

• IR Spectroscopy: The spectrum should be dominated by a strong carbonyl (C=O) stretching vibration for the aldehyde at approximately 1680-1700 cm⁻¹. Aromatic C=C and C=N stretching bands would appear in the 1400-1600 cm⁻¹ region.[6]

• Mass Spectrometry: High-resolution mass spectrometry should confirm the molecular formula. The table below lists the predicted accurate masses for common adducts.[4]

Adduct Type	Predicted m/z
[M+H]⁺	264.11315
[M+Na]⁺	286.09509
[M+K]⁺	302.06903
[M-H]⁻	262.09859

Synthesis and Stability Considerations

Synthetic Pathway

The most prevalent and efficient method for constructing pyrazole-4-carbaldehydes is the Vilsmeier-Haack reaction .[3][8] This reaction typically involves treating a suitable hydrazone precursor with a Vilsmeier reagent, which is a mixture of phosphorus oxychloride (POCl₃) and a substituted amide like DMF. This one-pot reaction forms the pyrazole ring and installs the aldehyde group concurrently.

Caption: General synthetic route for pyrazole-4-carbaldehydes.

Chemical Stability

• Oxidative Stability: Aldehydes are inherently susceptible to oxidation, which would convert the -CHO group to a carboxylic acid (-COOH). This is a primary degradation pathway to monitor. Proper storage under an inert atmosphere (e.g., nitrogen or argon) and protection from light are recommended.

• Hydrolytic Stability: The core pyrazole and aromatic structures are generally robust and not prone to hydrolysis under physiological conditions.

• Self-Validation in Protocols: Any experimental protocol, particularly for quantitative analysis like solubility or LogP, must incorporate stability checks. This involves analyzing the compound in the experimental matrix (e.g., buffer, octanol) over the time course of the experiment to ensure no significant degradation has occurred.

Experimental Protocols for Physicochemical Characterization

The following protocols are presented as self-validating systems, incorporating quality control steps to ensure data integrity.

Protocol: Thermodynamic Aqueous Solubility via Shake-Flask Method

• Scientific Rationale: The shake-flask method is the "gold standard" for determining thermodynamic solubility. It measures the equilibrium concentration of a compound in a saturated solution, providing a true representation of its solubility that is independent of kinetic factors like dissolution rate.

Caption: Experimental workflow for thermodynamic solubility measurement.

• Step-by-Step Methodology:

  • Preparation: Add an excess amount of the solid compound (enough to ensure saturation is achieved and solid remains) to a known volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a glass vial.

  • Equilibration: Seal the vial and place it on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C) for 24 to 48 hours. This extended time is crucial to ensure a true equilibrium is reached.

  • Phase Separation: After equilibration, carefully separate the undissolved solid from the saturated solution. This is best achieved by centrifuging the sample at high speed (e.g., 14,000 rpm for 15 minutes) and collecting the supernatant, or by filtering through a low-binding filter (e.g., 0.22 µm PVDF).

  • Quantification: Prepare a standard calibration curve of the compound at known concentrations. Dilute an aliquot of the clear supernatant into a suitable analysis solvent (e.g., acetonitrile or methanol) and analyze it using a validated HPLC-UV or LC-MS/MS method.

  • Calculation: Determine the concentration of the compound in the supernatant by interpolating its response against the standard curve. The resulting value is the thermodynamic solubility.

  • Trustworthiness Check: Analyze a sample of the supernatant at the beginning and end of the analysis sequence to confirm the compound's stability in the processed sample.

Protocol: Lipophilicity (LogP) Determination via Shake-Flask Method

• Scientific Rationale: This method directly measures the partitioning of a compound between n-octanol and water, providing the most accurate LogP value. The use of pre-saturated solvents is critical to prevent volume changes during the experiment.

• Step-by-Step Methodology:

  • Solvent Preparation: Prepare mutually saturated solvents by vigorously mixing equal volumes of n-octanol and water (or pH 7.4 buffer) overnight. Allow the layers to separate completely.

  • Sample Preparation: Prepare a stock solution of the compound in the n-octanol phase at a known concentration (e.g., 1 mg/mL).

  • Partitioning: In a glass vial, combine a precise volume of the octanol stock solution with a precise volume of the pre-saturated aqueous phase (e.g., a 1:1 or 2:1 volume ratio).

  • Equilibration: Seal the vial and shake gently for several hours (e.g., 2-4 hours) to allow for partitioning equilibrium. Avoid vigorous shaking that can cause emulsification.

  • Phase Separation: Centrifuge the vial (e.g., 3000 rpm for 10 minutes) to ensure a clean separation of the two layers.

  • Quantification: Carefully sample an aliquot from both the n-octanol and the aqueous layers. Quantify the concentration of the compound in each phase using a suitable analytical method like HPLC-UV.

  • Calculation: Calculate LogP using the formula: LogP = log₁₀ ([Compound]octanol / [Compound]water).

  • Trustworthiness Check: The total amount of compound recovered from both phases should be within 90-110% of the initial amount added, confirming mass balance and absence of degradation or adsorption to the vial.

References

• Bhagat, V. et al. (n.d.). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives.
• MDPI. (n.d.). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives.
• Atmiya University. (n.d.). Chapter : 5 Synthesis and Characterization of 3-(4-Chlorophenyl)-N- hydroxy-N,1-diphenyl-1H-pyrazole-4-carboximidamide derivatives.
• Ossila. (n.d.). 1-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde.
• Chem-Impex. (n.d.). 1-Methyl-3-phenyl-1H-pyrazole-4-carbaldehyde.
• PubChemLite. (n.d.). 1-benzyl-3-(pyridin-3-yl)-1h-pyrazole-4-carbaldehyde.
• ResearchGate. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity.
• PubChem. (n.d.). 3-phenyl-1H-pyrazole-4-carbaldehyde.
• ResearchGate. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions.
• KTU ePubl. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions.

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An In-depth Technical Guide to the Discovery and Significance of Pyrazole Carbaldehyde Derivatives

Prepared by: Gemini, Senior Application Scientist

Abstract

Pyrazole carbaldehydes represent a cornerstone class of heterocyclic intermediates, prized for their synthetic versatility and their role as precursors to a multitude of biologically active compounds. The pyrazole nucleus is a "privileged scaffold" in medicinal chemistry, appearing in numerous approved drugs.[1][2][3] The introduction of a carbaldehyde (formyl) group onto this ring system provides a reactive handle for extensive chemical modification, enabling the exploration of vast chemical space in drug discovery and materials science. This guide provides an in-depth analysis of the core synthetic methodologies for creating pyrazole carbaldehydes, focusing on the mechanistic underpinnings of these reactions. It further explores their chemical reactivity and highlights their profound significance as building blocks for potent therapeutic agents, supported by detailed protocols and quantitative data.

The Pyrazole Carbaldehyde: A Privileged Scaffold with a Versatile Handle

The Pyrazole Nucleus in Modern Chemistry

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms.[4] Its unique electronic properties and ability to participate in hydrogen bonding have made it a highly attractive core structure for medicinal chemists.[3] This has led to its incorporation into a range of successful drugs, including the anti-inflammatory agent Celecoxib and the anti-obesity drug Rimonabant.[1] The widespread biological activities associated with pyrazole derivatives encompass antimicrobial, anti-inflammatory, anticancer, antiviral, and antifungal properties, among others.[3][5][6]

The Carbaldehyde Group: A Gateway to Molecular Diversity

The strategic importance of pyrazole carbaldehydes lies in the reactivity of the aldehyde functional group (-CHO). This group is an electrophilic center that readily undergoes a wide array of chemical transformations. It serves as a crucial linchpin for building molecular complexity, allowing for the synthesis of Schiff bases, chalcones, fused heterocyclic systems, and other advanced derivatives through condensation, oxidation, reduction, and cycloaddition reactions.[7][8] This synthetic tractability is paramount in drug development, where the ability to systematically modify a core structure is essential for optimizing potency, selectivity, and pharmacokinetic properties.

Core Synthetic Methodologies: Accessing the Framework

The most prevalent and robust method for the synthesis of pyrazole-4-carbaldehydes is the Vilsmeier-Haack reaction.[7][9] This reaction is particularly effective for the formylation of electron-rich aromatic and heterocyclic systems.

The Vilsmeier-Haack Reaction: The Workhorse for Pyrazole Formylation

The Vilsmeier-Haack reaction utilizes a Vilsmeier reagent, typically formed from a substituted amide like N,N-dimethylformamide (DMF) and an activating agent such as phosphorus oxychloride (POCl₃).[9][10] This combination generates a highly electrophilic chloroiminium ion (the Vilsmeier reagent), which is then attacked by the nucleophilic pyrazole ring.

The choice of the Vilsmeier-Haack reaction is dictated by its efficiency and regioselectivity. The pyrazole ring is an electron-rich system, making it an excellent nucleophile for electrophilic aromatic substitution. The reaction typically proceeds at the C4 position, which is sterically accessible and electronically activated. The process allows for the direct introduction of the formyl group in a single, high-yielding step.[1][9]

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An In-Depth Technical Guide to 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde: Synthesis, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde, a heterocyclic compound with significant potential in medicinal chemistry. With full editorial control, this document is structured to deliver not just procedural steps, but a deep, causal understanding of the scientific principles and experimental choices involved in the study of this molecule. Our focus is on scientific integrity, providing a self-validating system of protocols and authoritative references to support all claims.

Introduction: The Pyrazole Scaffold in Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in modern medicinal chemistry. Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and analgesic properties.[1][2] The versatility of the pyrazole ring allows for substitutions at various positions, enabling the fine-tuning of its biological activity. The presence of a carbaldehyde group at the 4-position offers a reactive handle for further synthetic modifications, making pyrazole-4-carbaldehydes valuable intermediates in the synthesis of diverse bioactive molecules.

The subject of this guide, 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde (Molecular Formula: C16H13N3O), combines the established pyrazole core with two key substituents: an N-benzyl group and a 3-pyridinyl moiety. The N-benzyl group is a common feature in many biologically active compounds and can influence lipophilicity and binding interactions.[3] The pyridinyl group, a bioisostere of a phenyl ring, can participate in hydrogen bonding and is a prevalent feature in many kinase inhibitors.[4] This unique combination of structural motifs suggests that 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde may possess interesting and potent biological activities, particularly in the realms of oncology and inflammation.

Synthesis and Characterization

The synthesis of 1,3-disubstituted pyrazole-4-carbaldehydes is most commonly achieved through the Vilsmeier-Haack reaction. This reaction involves the formylation of an electron-rich aromatic or heterocyclic compound using a Vilsmeier reagent, which is typically formed from a substituted amide, such as N,N-dimethylformamide (DMF), and an acid chloride, like phosphorus oxychloride (POCl3).

A plausible and efficient synthetic route to 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde is proposed, starting from 3-(pyridin-3-yl)-1H-pyrazole.

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol: Synthesis

Step 1: Synthesis of 1-benzyl-3-(pyridin-3-yl)-1H-pyrazole

• To a solution of 3-(pyridin-3-yl)-1H-pyrazole (1.0 eq) in anhydrous acetonitrile, add potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 15 minutes.

• Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction to reflux and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield pure 1-benzyl-3-(pyridin-3-yl)-1H-pyrazole.

Step 2: Synthesis of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde

• In a round-bottom flask, cool N,N-dimethylformamide (DMF) (3.0 eq) to 0°C.

• Slowly add phosphorus oxychloride (POCl3) (1.2 eq) to the DMF with stirring, maintaining the temperature at 0°C.

• Allow the mixture to stir at 0°C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 1-benzyl-3-(pyridin-3-yl)-1H-pyrazole (1.0 eq) in DMF to the Vilsmeier reagent.

• Allow the reaction to warm to room temperature and then heat to 80°C.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice-water.

• Neutralize the solution with a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde.

Characterization Data

The structure and purity of the synthesized compound should be confirmed using a combination of spectroscopic and analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the benzyl protons, pyridinyl protons, pyrazole proton, and a characteristic downfield singlet for the aldehyde proton (~9-10 ppm).
¹³C NMR	Resonances for the aromatic and heterocyclic carbons, with a distinct signal for the carbonyl carbon of the aldehyde (~185-195 ppm).
Mass Spectrometry	A molecular ion peak corresponding to the exact mass of C16H13N3O.
FT-IR	A strong absorption band for the carbonyl (C=O) stretching of the aldehyde group (~1680-1700 cm⁻¹).
Elemental Analysis	Percentages of C, H, and N consistent with the molecular formula.

Postulated Biological Activity and Mechanism of Action

While there is no direct experimental data on the biological activity of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde, we can postulate its potential therapeutic applications based on the known activities of structurally related pyrazole derivatives.

Anticancer Potential

Pyrazole derivatives are well-documented for their anticancer properties, acting through various mechanisms.[5] These include the inhibition of protein kinases, disruption of DNA synthesis, and induction of apoptosis.[6][7]

Proposed Mechanism of Action: Kinase Inhibition

The presence of the pyridinyl moiety in the target molecule is particularly suggestive of a potential role as a kinase inhibitor.[4] Many FDA-approved kinase inhibitors incorporate a pyridine or a similar nitrogen-containing heterocycle, which often forms crucial hydrogen bond interactions within the ATP-binding pocket of the kinase.[8] The pyrazolo[3,4-d]pyrimidine scaffold, an isostere of adenine, is a privileged structure in the design of kinase inhibitors.[2]

It is hypothesized that 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde could act as a competitive inhibitor of ATP at the active site of oncogenic kinases, such as Epidermal Growth Factor Receptor (EGFR) or Vascular Endothelial Growth Factor Receptor (VEGFR).

Caption: Proposed mechanism of kinase inhibition.

Anti-inflammatory Activity

Chronic inflammation is a key factor in the development of numerous diseases.[9] Pyrazole derivatives have demonstrated significant anti-inflammatory effects, with some acting as selective inhibitors of cyclooxygenase-2 (COX-2).[10]

Proposed Mechanism of Action: Modulation of Inflammatory Pathways

The anti-inflammatory potential of the title compound could be mediated through the inhibition of pro-inflammatory enzymes like COX-2 or by modulating inflammatory signaling pathways such as NF-κB. This could lead to a reduction in the production of inflammatory mediators like prostaglandins and cytokines (e.g., TNF-α, IL-6).[11]

Experimental Evaluation of Biological Activity

To validate the postulated biological activities, a series of in vitro assays are recommended.

In Vitro Anticancer Activity

Cytotoxicity Screening:

The initial assessment of anticancer potential involves determining the compound's cytotoxicity against a panel of human cancer cell lines.

Protocol: MTT Assay [12]

• Seed cancer cells (e.g., A549 - lung, MCF-7 - breast, HCT116 - colon) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with serial dilutions of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde (e.g., 0.1 to 100 µM) for 48-72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Solubilize the formazan crystals with DMSO or another suitable solvent.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.[13]

Apoptosis Assays:

To determine if the observed cytotoxicity is due to the induction of programmed cell death, apoptosis assays are essential.[14]

Protocol: Annexin V-FITC/Propidium Iodide (PI) Staining [7]

• Treat cancer cells with the compound at its IC50 concentration for 24-48 hours.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and PI to the cell suspension and incubate in the dark for 15 minutes.

• Analyze the cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Kinase Inhibition Assays:

If the compound shows significant cytotoxicity, its ability to inhibit specific kinases should be investigated.

Protocol: In Vitro Kinase Inhibition Assay [5][15]

• A variety of commercial kits are available for specific kinases (e.g., EGFR, VEGFR).

• Typically, the assay involves incubating the purified kinase enzyme with the test compound and a specific substrate in the presence of ATP.

• The kinase activity is measured by quantifying the amount of phosphorylated substrate or the amount of ADP produced.

• The IC50 value for kinase inhibition is determined from a dose-response curve.

In Vitro Anti-inflammatory Activity

Inhibition of Pro-inflammatory Cytokine Production:

The ability of the compound to suppress the production of pro-inflammatory cytokines can be assessed in lipopolysaccharide (LPS)-stimulated macrophages.

Protocol: ELISA for TNF-α and IL-6 [9]

• Culture macrophage-like cells (e.g., RAW 264.7) and stimulate them with LPS in the presence or absence of the test compound.

• After a suitable incubation period (e.g., 24 hours), collect the cell culture supernatant.

• Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available ELISA kits.

• Determine the concentration of the compound that causes 50% inhibition of cytokine production.

Conclusion and Future Directions

1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde represents a promising scaffold for the development of novel therapeutic agents. Based on the well-established biological activities of pyrazole derivatives and the specific structural features of this molecule, it is hypothesized to possess significant anticancer and anti-inflammatory properties, potentially acting as a kinase inhibitor.

The synthetic route and detailed experimental protocols provided in this guide offer a clear path for the synthesis, characterization, and biological evaluation of this compound. Future research should focus on validating the proposed biological activities through the described in vitro assays. Positive results would warrant further investigation into its mechanism of action, structure-activity relationship (SAR) studies through the synthesis of analogues, and eventual in vivo efficacy and toxicity studies. The insights gained from such studies will be invaluable for the drug development community in the ongoing quest for more effective and safer therapies for cancer and inflammatory diseases.

References

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). MDPI. Retrieved January 28, 2026, from [Link]

• An Insight into the Structure-activity Relationship of Benzimidazole and Pyrazole Derivatives as Anticancer Agents. (2024). PubMed. Retrieved January 28, 2026, from [Link]

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. (2018). PubMed Central. Retrieved January 28, 2026, from [Link]

• Current status of pyrazole and its biological activities. (2012). PubMed Central. Retrieved January 28, 2026, from [Link]

• Proposed mechanism for the formation of pyrazole‐carbaldehyde. (n.d.). ResearchGate. Retrieved January 28, 2026, from [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). PubMed Central. Retrieved January 28, 2026, from [Link]

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The Pyrazole Scaffold: A Privileged Core in Modern Medicinal Chemistry

An In-Depth Technical Guide

Abstract: The pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, has emerged as a cornerstone in contemporary drug discovery. Its remarkable versatility and favorable physicochemical properties have established it as a "privileged scaffold," leading to its incorporation into a multitude of FDA-approved therapeutics across a wide spectrum of diseases. This guide provides an in-depth technical analysis for researchers, scientists, and drug development professionals, exploring the fundamental characteristics, synthetic strategies, and diverse pharmacological roles of the pyrazole core. We will dissect the causal relationships behind its success, from its function as a bioisostere to its critical role in the rational design of targeted therapies, particularly protein kinase inhibitors. Through detailed protocols, data-driven tables, and mechanistic diagrams, this document serves as a comprehensive resource on the theory and application of the pyrazole scaffold in medicinal chemistry.

Part 1: The Pyrazole Core: Physicochemical Rationale and Strategic Value

The strategic advantage of the pyrazole nucleus in drug design stems from its unique combination of structural and electronic properties. Understanding these fundamentals is critical to harnessing its full potential.

Structural and Electronic Features

The pyrazole ring is an aromatic heterocycle characterized by a unique electronic distribution imparted by its two adjacent nitrogen atoms: one "pyrrole-like" (N1) and one "pyridine-like" (N2).[1] This arrangement results in a π-excessive system that is metabolically stable.[2]

• Aromaticity and Stability: The aromatic nature of the ring confers significant chemical and metabolic stability, a desirable trait for drug candidates.[2]

• Tautomerism: Unsymmetrically substituted pyrazoles can exist as a mixture of two tautomers, which can present challenges in synthesis and purification but also offers opportunities for exploring different interaction patterns with biological targets.[3]

• Hydrogen Bonding Capability: The N1-H group serves as a hydrogen bond donor, while the N2 atom can act as a hydrogen bond acceptor. This dual capacity allows the scaffold to form crucial interactions within protein binding sites.[4]

• pKa and Basicity: With a pKa of approximately 2.5, pyrazole is significantly less basic than its isomer, imidazole (pKa ≈ 7.1).[1] This lower basicity can be advantageous in drug design, reducing the likelihood of off-target interactions or unfavorable pharmacokinetic profiles associated with highly basic compounds.

The Pyrazole as a Bioisostere: Enhancing Drug-Like Properties

A primary role of the pyrazole scaffold in medicinal chemistry is its function as a bioisostere—a substituent or group with similar physical or chemical properties that produces broadly similar biological effects.[5]

• Arene and Heterocycle Replacement: Pyrazole is frequently used to replace aromatic rings like benzene or other heterocycles. This substitution can lead to significant improvements in key drug-like properties.[4]

• Improved Physicochemical Profile: Compared to a benzene ring, the pyrazole scaffold typically lowers lipophilicity (ClogP of pyrazole is ~0.24 vs. ~2.14 for benzene), which can enhance aqueous solubility and improve the overall pharmacokinetic profile of a molecule.[4]

• Metabolic Stability: The pyrazole ring is generally resistant to metabolic degradation, particularly oxidative metabolism, making it a more stable alternative to electron-rich arenes like phenol.[1] This stability contributes to longer half-lives and improved bioavailability.

The strategic replacement of a less stable or more lipophilic ring with a pyrazole is a common and effective tactic in lead optimization, facilitating the fine-tuning of a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[4]

Caption: Logic of pyrazole as a bioisostere in lead optimization.

Part 2: Foundational Synthetic Strategies

The synthetic accessibility of the pyrazole scaffold is a key reason for its widespread use.[6] Several reliable methods exist for its construction, with the Knorr synthesis being a cornerstone technique.

The Knorr Pyrazole Synthesis

The most common and versatile method for constructing the pyrazole ring is the cyclocondensation reaction between a hydrazine (or its derivative) and a compound containing a 1,3-dielectrophilic functionality, typically a 1,3-dicarbonyl compound.[7]

Causality Behind the Choice: The Knorr synthesis is a robust and high-yielding reaction that allows for the introduction of a wide variety of substituents onto the pyrazole core by simply changing the starting materials (the hydrazine and the dicarbonyl compound). This modularity is invaluable for building compound libraries for structure-activity relationship (SAR) studies.

This protocol describes a general, self-validating procedure for the synthesis of 1,3,5-trisubstituted pyrazoles.

Objective: To synthesize a pyrazole derivative for biological screening.

Materials:

• Substituted 1,3-dicarbonyl compound (e.g., 1-phenyl-1,3-butanedione) (1.0 eq)

• Substituted hydrazine hydrochloride (e.g., phenylhydrazine hydrochloride) (1.1 eq)

• Ethanol (or acetic acid as solvent)

• Round-bottom flask with reflux condenser

• Stirring plate and magnetic stir bar

• Thin Layer Chromatography (TLC) plate (silica gel)

• Recrystallization solvent (e.g., ethanol/water)

Procedure:

• Reaction Setup: To a round-bottom flask, add the 1,3-dicarbonyl compound (1.0 eq) and dissolve it in a minimal amount of ethanol.

• Addition of Hydrazine: Add the substituted hydrazine hydrochloride (1.1 eq) to the solution. If using the hydrochloride salt, a mild base (e.g., sodium acetate) may be added to free the hydrazine base in situ.

• Reflux: Heat the reaction mixture to reflux (typically 80-90°C for ethanol) and maintain for 2-4 hours. The causality for heating is to provide the necessary activation energy for the condensation and subsequent cyclization/dehydration steps.

• Monitoring: Monitor the reaction progress by TLC. The disappearance of the starting materials and the appearance of a new, typically more nonpolar, product spot indicates reaction completion. This provides an internal validation checkpoint.

• Workup and Isolation: Allow the mixture to cool to room temperature. A solid product may precipitate. If not, reduce the solvent volume under reduced pressure. Pour the residue into ice-cold water to precipitate the crude product.

• Purification: Collect the crude solid by vacuum filtration and wash with cold water. Purify the product by recrystallization from a suitable solvent system (e.g., ethanol) to obtain the pure pyrazole derivative. The formation of well-defined crystals serves as a validation of product purity.

• Characterization: Confirm the structure of the final compound using analytical techniques such as ¹H-NMR, ¹³C-NMR, and mass spectrometry.

Caption: Pyrazole scaffold as a kinase hinge-binder.

Notable Examples:

• Crizotinib (Xalkori®): An inhibitor of ALK and ROS1 kinases used to treat specific types of non-small cell lung cancer (NSCLC). [8]* Ruxolitinib (Jakafi®): A Janus kinase (JAK) inhibitor for treating myelofibrosis and other hematological disorders. [8]* Encorafenib (Braftovi®): A BRAF kinase inhibitor used in combination therapies for melanoma with BRAF mutations. [6]* Axitinib (Inlyta®): A potent inhibitor of vascular endothelial growth factor receptors (VEGFRs), used in the treatment of renal cell carcinoma. [2]

Anti-Inflammatory Agents

The pyrazole scaffold is central to one of the most well-known anti-inflammatory drugs.

• Celecoxib (Celebrex®): A selective cyclooxygenase-2 (COX-2) inhibitor. The pyrazole ring acts as the central scaffold, positioning the two aryl groups in a specific conformation that allows for selective binding to the larger active site of the COX-2 enzyme over COX-1, thereby reducing gastrointestinal side effects associated with non-selective NSAIDs. [9][10]

Diverse Therapeutic Applications

The versatility of the pyrazole core extends far beyond oncology and inflammation. [7]

• Antiviral: Lenacapavir is a first-in-class HIV capsid inhibitor, demonstrating the scaffold's utility against novel viral targets. [2]* Cardiovascular: Sildenafil (Viagra®) and Riociguat utilize pyrazole-fused ring systems to inhibit phosphodiesterase type 5 (PDE5) and stimulate soluble guanylate cyclase, respectively, for treating erectile dysfunction and pulmonary hypertension. [11]* Antibacterial: Numerous pyrazole derivatives have shown potent activity against drug-resistant bacteria, including MRSA, by mechanisms such as disrupting the cell membrane. [2]* Neurodegenerative Diseases: Pyrazole-containing compounds are being explored as inhibitors of enzymes like acetylcholinesterase (AChE) and monoamine oxidase (MAO) for the potential treatment of Alzheimer's and Parkinson's diseases. [3][12]

Data Presentation: Selected FDA-Approved Drugs Featuring a Pyrazole Scaffold

Drug Name (Brand®)	Target(s)	Therapeutic Area	Year of Approval (US FDA)	Citation
Celecoxib (Celebrex®)	COX-2	Anti-inflammatory, Analgesic	1998	[4][9]
Sildenafil (Viagra®)	PDE5	Erectile Dysfunction	1998	[2][11]
Ruxolitinib (Jakafi®)	JAK1/JAK2	Oncology, Myelofibrosis	2011	[2][8]
Crizotinib (Xalkori®)	ALK/ROS1/MET	Oncology (NSCLC)	2011	[6]
Axitinib (Inlyta®)	VEGFRs	Oncology (Renal Cancer)	2012	[2]
Baricitinib (Olumiant™)	JAK1/JAK2	Rheumatoid Arthritis, COVID-19	2018	[2]
Encorafenib (Braftovi®)	BRAF V600E	Oncology (Melanoma)	2018	[6]
Lenacapavir (Sunlenca®)	HIV-1 Capsid	Antiviral (HIV)	2022	[2]

Part 4: Conclusion and Future Perspectives

The pyrazole scaffold is a testament to the power of privileged structures in medicinal chemistry. Its metabolic stability, synthetic tractability, and capacity to act as a versatile bioisostere and an effective protein-binding element have solidified its role in modern drug discovery. [2][6]The continued success of pyrazole-containing drugs, from blockbuster kinase inhibitors to first-in-class antiviral agents, underscores its profound impact on human health.

Future research will likely focus on several key areas:

• Multi-Target Ligands: Leveraging the pyrazole core to design single molecules that can modulate multiple targets simultaneously, offering potential advantages in complex diseases like cancer and neurodegeneration.

• Novel Scaffolds: Exploring fused pyrazole systems (e.g., indazoles, pyrazolopyrimidines) to access new chemical space and target previously "undruggable" proteins. [2]* Targeted Drug Delivery: Incorporating pyrazole-based drugs into targeted delivery systems to enhance efficacy and minimize off-target toxicity.

The pyrazole nucleus is not merely a passive framework but an active contributor to molecular recognition and pharmacokinetic excellence. As our understanding of disease biology deepens, this remarkable scaffold will undoubtedly continue to be a vital tool in the development of the next generation of innovative medicines.

References

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Protocols & Analytical Methods

Application Notes & Protocols: Palladium-Catalysed Cross-Coupling of Pyrazole Triflates for Accelerated Drug Discovery

Introduction: The Strategic Importance of Pyrazole Scaffolds and Late-Stage Functionalization

The pyrazole nucleus is a cornerstone of modern medicinal chemistry. This five-membered aromatic heterocycle is a privileged scaffold, featuring prominently in a multitude of FDA-approved therapeutics for a wide array of clinical conditions, including inflammation, cancer, and cardiovascular diseases.[1][2][3][4][5] Its unique physicochemical properties, including the ability to act as both a hydrogen bond donor and acceptor, contribute to favorable pharmacokinetic profiles and potent biological activity.[1]

In the highly competitive landscape of drug development, the ability to rapidly generate and test a diverse library of analogues around a core scaffold is paramount. This is where the concept of "late-stage functionalization" becomes critical. It allows for the modification of a complex, fully-assembled molecular core at a late point in the synthetic sequence, thereby maximizing efficiency.[6] Palladium-catalysed cross-coupling reactions stand as one of the most powerful and versatile tools for achieving this, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable precision and functional group tolerance.[7]

While halopyrazoles have been traditionally used in such couplings, their synthesis can require harsh conditions. Pyrazole triflates, derived from readily available hydroxypyrazoles (pyrazolones), have emerged as superior coupling partners.[6][8] The triflate group (TfO⁻) is an excellent leaving group, facilitating milder and more efficient cross-coupling reactions under palladium catalysis. This guide provides a comprehensive overview of the mechanistic principles and detailed, field-proven protocols for the successful application of pyrazole triflates in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Mechanistic Rationale: Understanding the "Why" Behind the Protocol

A successful cross-coupling reaction is not merely the result of mixing reagents; it is an orchestrated interplay of catalyst, ligand, base, and substrate. Understanding the role of each component is key to troubleshooting and optimization. The general catalytic cycle for palladium-catalysed cross-coupling reactions provides the foundational logic.[9][10]

The Palladium Catalytic Cycle

The reaction is driven by the palladium catalyst cycling between its Pd(0) and Pd(II) oxidation states. While the active catalyst is a Pd(0) species, more stable and air-tolerant Pd(II) salts like Pd(OAc)₂ or complexes like PdCl₂(dppf) are often used as pre-catalysts, which are reduced in situ to generate the active Pd(0).[6][7]

The cycle comprises three fundamental steps:

• Oxidative Addition: The active LₙPd(0) catalyst inserts into the pyrazole-triflate bond. The high reactivity of the triflate leaving group makes this step highly efficient. This converts the catalyst to a Pd(II) species.

• Transmetalation (for Suzuki Coupling) or Amine Coordination/Deprotonation (for Buchwald-Hartwig):

  • In a Suzuki reaction, the organoboron compound (e.g., a boronic acid) is activated by a base to form a more nucleophilic boronate species, which then transfers its organic group to the palladium center, displacing the triflate.[11]

  • In a Buchwald-Hartwig reaction, the amine coordinates to the Pd(II) center. A base then deprotonates the coordinated amine, forming a palladium-amido complex.

• Reductive Elimination: The two organic partners (the pyrazole and the newly transferred group) couple together and are expelled from the palladium coordination sphere. This is the product-forming step and regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Caption: Generalized catalytic cycle for Pd-catalysed cross-coupling.

Key Experimental Choices Explained

• The Ligand: Phosphine ligands are not mere spectators; they are critical to the catalyst's performance. Electron-rich and sterically bulky ligands, such as 1,1'-Bis(diphenylphosphino)ferrocene (dppf) or biarylphosphines like tBuBrettPhos, are often required.[6][12][13][14] They stabilize the Pd(0) species, increase the rate of oxidative addition, and, most importantly, promote the final, often rate-limiting, reductive elimination step.

• The Base: The base plays a crucial, non-negotiable role. In Suzuki couplings, an anhydrous base like potassium phosphate (K₃PO₄) is ideal as it activates the boronic acid while minimizing the risk of triflate hydrolysis, a common side reaction with aqueous bases.[6][8] In Buchwald-Hartwig aminations, the base deprotonates the amine to generate the active nucleophile.[15]

• The Solvent: Anhydrous, polar aprotic solvents like 1,4-dioxane or THF are typically used.[6] They effectively dissolve the reactants and catalyst complex while remaining inert to the reaction conditions. The most critical consideration is the exclusion of water to prevent premature hydrolysis of the pyrazole triflate starting material.[6]

Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. All reagents should be handled with care, and inert atmosphere techniques (Nitrogen or Argon) should be used where specified.

Protocol 1: Synthesis of Pyrazole Triflates from Pyrazolones

This protocol details the conversion of a readily available pyrazolone (hydroxypyrazole) to the corresponding pyrazole triflate, the key electrophile for cross-coupling.

Rationale: This procedure utilizes N-phenyltrifluoromethanesulfonimide (Comins' reagent), a stable and effective triflating agent. A non-nucleophilic organic base, N,N-diisopropylethylamine (DIPEA), is used to deprotonate the pyrazolone's hydroxyl group without competing in side reactions.[6]

Step-by-Step Methodology:

• To a solution of the pyrazolone (1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂), add N,N-diisopropylethylamine (3.0 equiv).

• To this stirring solution, add N-phenyltrifluoromethanesulfonimide (1.2 equiv) portion-wise.

• Heat the reaction mixture to reflux and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 3-16 hours), cool the mixture to room temperature.

• Dilute the mixture with additional CH₂Cl₂ and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired pyrazole triflate.

Caption: Workflow for the synthesis of pyrazole triflates.

Protocol 2: Suzuki-Miyaura C-C Coupling of Pyrazole Triflates

This protocol provides a general and robust method for coupling pyrazole triflates with various arylboronic acids.[6]

Rationale: This method uses a PdCl₂(dppf) pre-catalyst with an additional charge of dppf ligand. The extra ligand has been shown to improve product yields by ensuring the palladium center remains coordinated and active throughout the catalytic cycle.[6] Anhydrous potassium phosphate is the base of choice to prevent triflate hydrolysis.[6]

Step-by-Step Methodology:

• In an oven-dried reaction vessel, combine the pyrazole triflate (1.0 equiv), the arylboronic acid (3.0 equiv), and anhydrous potassium phosphate (K₃PO₄) (3.0 equiv).

• Add the palladium catalyst, PdCl₂(dppf) (8 mol %), and the additional ligand, dppf (4 mol %).

• Evacuate and backfill the vessel with an inert atmosphere (Nitrogen or Argon) three times.

• Add anhydrous 1,4-dioxane via syringe.

• Place the sealed vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction by TLC or LC-MS. Upon completion (typically 16 hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography to afford the coupled aryl pyrazole product.

Data Presentation: Scope of the Suzuki-Miyaura Coupling

The following table summarizes typical results for the coupling of various substituted pyrazole triflates and arylboronic acids, demonstrating the protocol's tolerance for electronic and steric diversity.[6]

Entry	Pyrazole Triflate	Arylboronic Acid	Yield (%)
1	N-Methyl-pyrazole-OTf	4-Methoxyphenylboronic acid	85
2	N-Methyl-pyrazole-OTf	4-(Trifluoromethyl)phenylboronic acid	75
3	N-Methyl-pyrazole-OTf	2-Methylphenylboronic acid	80
4	N-Phenyl-pyrazole-OTf	4-Methoxyphenylboronic acid	82
5	N-Phenyl-pyrazole-OTf	4-Nitrophenylboronic acid	71
6	N-Phenyl-pyrazole-OTf	2-Methylphenylboronic acid	78

Protocol 3: Buchwald-Hartwig C-N Coupling of Pyrazole Triflates

This protocol describes the C-N bond formation between a pyrazole triflate and a pyrazole derivative, a transformation useful for synthesizing complex N-arylpyrazoles.

Rationale: This C-N coupling employs a modern, sterically demanding biarylphosphine ligand, tBuBrettPhos, which is highly effective for coupling aryl triflates with N-heterocycles.[12][14][16] The choice of ligand is critical for facilitating the challenging C-N reductive elimination step.

Step-by-Step Methodology:

• To an oven-dried Schlenk tube, add the palladium pre-catalyst, the tBuBrettPhos ligand, and a strong, non-nucleophilic base such as cesium carbonate (Cs₂CO₃) or lithium hexamethyldisilazide (LHMDS).

• Add the pyrazole triflate (1.0 equiv) and the amine or N-heterocycle coupling partner (1.2-1.5 equiv).

• Evacuate and backfill the tube with an inert atmosphere (Argon) three times.

• Add an anhydrous solvent, such as toluene or dioxane, via syringe.

• Heat the reaction mixture in a preheated oil bath (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable solvent like ethyl acetate, and filter through a pad of celite to remove inorganic salts.

• Concentrate the filtrate and purify the crude product by silica gel chromatography.

Caption: General experimental workflow for cross-coupling reactions.

Self-Validating Systems: Troubleshooting and Key Insights

• Problem: Low Yield & Triflate Hydrolysis: If significant amounts of the starting pyrazolone are recovered, triflate hydrolysis is the likely culprit.

  • Solution: Ensure all glassware is rigorously oven-dried. Use freshly distilled, anhydrous solvents. Employ an anhydrous base like K₃PO₄ instead of aqueous solutions (e.g., Na₂CO₃(aq)).[6]

• Problem: Reaction Stalls or Fails to Initiate: This often points to an issue with catalyst activity.

  • Solution: Use high-purity palladium pre-catalysts and ligands. Ensure the inert atmosphere is maintained throughout the reaction setup and duration. For challenging substrates, screening different ligands may be necessary. For C-N couplings, the choice of base can significantly impact reactivity, and a stronger base may be required.[15]

• Problem: Formation of Side Products: In Suzuki couplings, homocoupling of the boronic acid can sometimes occur.

  • Solution: Ensure the reaction is thoroughly deoxygenated before heating, as oxygen can facilitate this side reaction. Adjusting the stoichiometry or catalyst loading may also be beneficial.

Conclusion

The palladium-catalysed cross-coupling of pyrazole triflates is a mild, efficient, and broadly applicable strategy for the synthesis of functionalized pyrazoles.[6] By leveraging the high reactivity of the triflate leaving group, researchers can access a diverse range of C-C and C-N coupled products that would be difficult to obtain through traditional methods. The protocols outlined in this guide provide a robust starting point for scientists in drug discovery and materials science, enabling the rapid diversification of pyrazole scaffolds and accelerating the development of novel molecular entities.

References

• Title: Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids Source: Organic Letters, 2002, 4 (4), pp 581–584 URL: [Link]

• Title: Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives Source: The Journal of Organic Chemistry, 2019, 84 (10), pp 6508–6515 URL: [Link]

• Title: Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies Source: RSC Medicinal Chemistry, 2022, 13, 1151-1171 URL: [Link]

• Title: Pd-Catalyzed Cross Coupling Reactions Source: Chemistry LibreTexts URL: [Link]

• Title: Pyrazole: An Important Core in Many Marketed and Clinical Drugs Source: ResearchGate (Preprint) URL: [Link]

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• Title: Pyrazole synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Amino-Pyrazoles in Medicinal Chemistry: A Review Source: Molecules, 2023, 28(9), 3696 URL: [Link]

• Title: Pyrazole: an emerging privileged scaffold in drug discovery Source: Future Medicinal Chemistry, 2024, 16(2), 115-131 URL: [Link]

• Title: Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development Source: DSpace@MIT, Massachusetts Institute of Technology URL: [Link]

• Title: Some representative pharmaceutical drugs containing pyrazole core. Source: ResearchGate URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: Seven Name Reactions in One - Palladium Catalysed Reaction Source: YouTube URL: [Link]

• Title: Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines Source: ACS Catalysis, 2019, 9 (4), pp 3148–3156 URL: [Link]

• Title: Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates Source: Advanced Synthesis & Catalysis, 2023, 365(23) URL: [Link]

• Title: Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives Source: PubMed URL: [Link]

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Pyrazole Derivatives in Anticancer Agent Design: Application Notes and Protocols

Introduction: The Versatility of the Pyrazole Scaffold in Oncology

The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties have made it a cornerstone in the design of a multitude of therapeutic agents. In the realm of oncology, pyrazole derivatives have emerged as a particularly fruitful area of research, leading to the development of potent and selective anticancer agents.[1] These compounds exert their antineoplastic effects through a variety of mechanisms, most notably by targeting key proteins involved in cell cycle progression and signal transduction, such as cyclin-dependent kinases (CDKs), Aurora kinases, and vascular endothelial growth factor receptors (VEGFRs).[2]

This guide provides an in-depth exploration of the use of pyrazole derivatives in the design of anticancer agents. It is intended for researchers, scientists, and drug development professionals, offering both a conceptual framework and practical, field-proven protocols for the synthesis, characterization, and evaluation of these promising compounds.

Section 1: Key Mechanistic Insights and Design Rationale

The anticancer activity of pyrazole derivatives is intrinsically linked to their ability to interact with specific biological targets. Understanding these interactions is paramount for the rational design of novel and more effective drug candidates.

Inhibition of Protein Kinases: A Primary Anticancer Strategy

Protein kinases are a large family of enzymes that play a critical role in regulating a wide array of cellular processes, including cell growth, proliferation, differentiation, and apoptosis.[1] Dysregulation of kinase activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention. Pyrazole derivatives have proven to be particularly adept at inhibiting various kinases.

• Cyclin-Dependent Kinases (CDKs): CDKs are essential for the orderly progression of the cell cycle.[3] Their aberrant activity in cancer cells leads to uncontrolled proliferation. Several pyrazole-containing compounds have been identified as potent CDK inhibitors, inducing cell cycle arrest and apoptosis.[3][4] For instance, some pyrazole derivatives have shown significant inhibitory activity against CDK2.[4]

• Aurora Kinases: These serine/threonine kinases are crucial for mitotic progression. Their overexpression is common in many tumors and is associated with poor prognosis. Pyrazole-based inhibitors of Aurora kinases have been developed, demonstrating the ability to disrupt mitosis and induce apoptosis in cancer cells.[5]

• Vascular Endothelial Growth Factor Receptors (VEGFRs): VEGFRs are key mediators of angiogenesis, the process of new blood vessel formation that is essential for tumor growth and metastasis. Pyrazole derivatives have been designed to target VEGFRs, thereby inhibiting tumor-induced angiogenesis.[6][7][8]

Other Anticancer Mechanisms

Beyond kinase inhibition, pyrazole derivatives have been shown to exhibit anticancer activity through other mechanisms, including:

• Tubulin Polymerization Inhibition: Some pyrazole compounds interfere with the dynamics of microtubules, which are essential for cell division, leading to mitotic arrest and cell death.

• Topoisomerase Inhibition: These enzymes are involved in managing the topology of DNA during replication and transcription. Certain pyrazole derivatives can inhibit their function, leading to DNA damage and apoptosis.[2]

• EGFR Inhibition: The epidermal growth factor receptor (EGFR) is another important target in cancer therapy, and pyrazole-based compounds have been developed as EGFR inhibitors.[2]

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazole derivatives is highly dependent on the nature and position of substituents on the pyrazole ring. SAR studies are crucial for optimizing the potency, selectivity, and pharmacokinetic properties of these compounds.[9][10] Key considerations in the design of pyrazole-based anticancer agents include:

• Substitution at N1: The substituent at the N1 position of the pyrazole ring can significantly influence kinase inhibitory activity and selectivity.

• Substituents at C3, C4, and C5: Modifications at these positions are critical for establishing key interactions with the target protein's active site, such as hydrogen bonding and hydrophobic interactions. Fusing other heterocyclic rings to the pyrazole core can also enhance activity.[6]

Section 2: Synthesis and Characterization of Pyrazole Derivatives

The synthesis of pyrazole derivatives often involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative. Modern synthetic methodologies, such as microwave-assisted synthesis, have been employed to improve reaction efficiency and yields.[1][2]

General Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis and characterization of a pyrazole-based anticancer agent.

Caption: General workflow for synthesis and evaluation of pyrazole derivatives.

Section 3: Application Notes & Protocols for Biological Evaluation

This section provides detailed protocols for the in vitro evaluation of newly synthesized pyrazole derivatives for their anticancer potential.

Protocol: Cell Viability Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[6] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Principle: In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding purple formazan crystals which are insoluble in aqueous solutions. The crystals are dissolved in a solubilizing agent, and the absorbance of the solution is measured spectrophotometrically. The intensity of the purple color is directly proportional to the number of viable cells.

Materials:

• Cancer cell lines (e.g., HCT-116, MCF-7, HepG2, A549)[1][2]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS, filter-sterilized)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the pyrazole derivatives in complete medium.

  • After 24 hours of incubation, remove the medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate for another 48-72 hours.

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.[4]

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[4]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well.[4]

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes to dissolve the formazan crystals.[11]

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.[4]

Data Analysis:

The percentage of cell viability is calculated using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting a dose-response curve of cell viability against the compound concentration.

Protocol: In Vitro Kinase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of pyrazole derivatives against a specific kinase (e.g., CDK2, Aurora A, VEGFR2).

Principle: The assay measures the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase. This can be detected using various methods, including radiometric assays, fluorescence-based assays, or luminescence-based assays that quantify the amount of ATP consumed or ADP produced.[2][12]

Materials:

• Recombinant active kinase (e.g., CDK2/Cyclin A)

• Kinase-specific substrate (e.g., histone H1 for CDK2)

• ATP

• Kinase assay buffer

• Test pyrazole derivatives

• A known kinase inhibitor as a positive control (e.g., Staurosporine)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• White, opaque 96-well or 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of the pyrazole derivatives and the positive control in the kinase assay buffer.

  • Prepare a solution of the kinase and substrate in the kinase assay buffer.

  • Prepare the ATP solution in the kinase assay buffer.

• Kinase Reaction:

  • To each well of the plate, add the test compound or control.

  • Add the kinase/substrate solution to each well.

  • Initiate the reaction by adding the ATP solution.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection:

  • Stop the kinase reaction and measure the kinase activity according to the manufacturer's instructions for the chosen detection method. For the ADP-Glo™ assay, this involves adding the ADP-Glo™ Reagent to deplete the remaining ATP, followed by the addition of the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

Data Analysis:

The percentage of kinase inhibition is calculated as follows: % Inhibition = 100 - [((Signal of treated sample - Signal of no enzyme control) / (Signal of vehicle control - Signal of no enzyme control)) x 100]

The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol: Cell Cycle Analysis by Flow Cytometry

This protocol describes how to analyze the effect of pyrazole derivatives on the cell cycle distribution of cancer cells using propidium iodide (PI) staining and flow cytometry.

Principle: Propidium iodide is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence is directly proportional to the amount of DNA in a cell. By analyzing the fluorescence intensity of a population of cells, one can distinguish cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cancer cells treated with pyrazole derivatives

• PBS

• 70% cold ethanol

• Propidium iodide staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Harvesting and Fixation:

  • Treat cells with the pyrazole derivative for the desired time.

  • Harvest the cells by trypsinization and wash with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in the PI staining solution.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Acquire data for at least 10,000 events per sample.

Data Analysis:

The cell cycle distribution is analyzed using appropriate software (e.g., FlowJo, ModFit LT). The percentages of cells in the G0/G1, S, and G2/M phases are quantified. An accumulation of cells in a particular phase suggests that the compound induces cell cycle arrest at that checkpoint.

Protocol: Apoptosis Detection by Annexin V/PI Staining

This protocol details the use of Annexin V and propidium iodide (PI) to differentiate between live, apoptotic, and necrotic cells by flow cytometry.[13]

Principle: In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide is a membrane-impermeant dye that can only enter cells with a compromised membrane, such as necrotic or late apoptotic cells.[7][13]

Materials:

• Cancer cells treated with pyrazole derivatives

• Annexin V-FITC (or another fluorochrome conjugate)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer

• Flow cytometer

Procedure:

• Cell Preparation:

  • Treat cells with the pyrazole derivative to induce apoptosis.

  • Harvest the cells and wash them with cold PBS.

• Staining:

  • Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Incubate the cells in the dark at room temperature for 15 minutes.[14]

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour of staining.

Data Analysis:

The results are typically displayed as a dot plot with Annexin V fluorescence on the x-axis and PI fluorescence on the y-axis.

• Live cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Necrotic cells: Annexin V-negative and PI-positive.

Section 4: Data Presentation and Interpretation

The quantitative data generated from the in vitro assays should be summarized in a clear and concise manner to facilitate comparison and interpretation.

Table 1: In Vitro Anticancer Activity of Representative Pyrazole Derivatives

Compound ID	Target Cancer Cell Line	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)	Reference
PZ-1	HCT-116 (Colon)	0.053	Doxorubicin	0.024	[2]
PZ-1	MCF-7 (Breast)	0.126	Doxorubicin	0.001	[2]
PZ-1	HepG2 (Liver)	0.039	Doxorubicin	0.002	[2]
PZ-2	A549 (Lung)	0.15-0.33	Colchicine	-
PZ-3	HCT116 (Colon)	1.7	-	-
PZ-4	MCF-7 (Breast)	20.70	-	-
PZ-5	HepG2 (Liver)	6.1	Doxorubicin	24.7	[14]

Table 2: Kinase Inhibitory Activity of Selected Pyrazole Derivatives

Compound ID	Target Kinase	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)	Reference
PZ-1	CDK2/cyclin A3	0.178	Lapatinib	0.122	[2]
PZ-6	Aurora-A	0.78	Alisertib	3.36	[5]
PZ-7	VEGFR-2	0.22	Erlotinib	-	[6]
PZ-8	EGFR	0.06	Erlotinib	-	[6]

Section 5: Signaling Pathway Visualization

Understanding the signaling pathways targeted by pyrazole derivatives is crucial for elucidating their mechanism of action. The following diagram illustrates the inhibition of the CDK-mediated cell cycle pathway by a hypothetical pyrazole derivative.

Caption: Inhibition of CDK-mediated cell cycle progression by a pyrazole derivative.

Conclusion

Pyrazole derivatives represent a highly versatile and promising class of compounds in the ongoing search for novel anticancer agents. Their ability to target a wide range of key cellular proteins, particularly protein kinases, underscores their therapeutic potential. The protocols and application notes provided in this guide offer a robust framework for researchers to design, synthesize, and evaluate new pyrazole-based drug candidates. A thorough understanding of their mechanisms of action, coupled with systematic SAR studies and rigorous biological evaluation, will undoubtedly pave the way for the development of the next generation of pyrazole-based cancer therapies.

References

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025). RSC Publishing.
• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (n.d.). PMC.
• Pyrazoles as anticancer agents: Recent advances. (n.d.).
• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (n.d.). PMC.
• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. (n.d.). Frontiers in Chemistry.
• Cell cycle analysis with flow cytometry and propidium iodide. (n.d.). Abcam.
• Kinase assays. (2020). BMG LABTECH.
• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. (n.d.). MDPI.
• Dead Cell Apoptosis Kit with Annexin V FITC & Propidium Iodide for Flow Cytometry User Guide. (n.d.). Thermo Fisher Scientific.
• MTT Cell Proliferation Assay. (n.d.).
• Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. (2021). ACS Omega.
• Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prost
• A novel class of pyrazole analogues as aurora kinase A inhibitor: design, synthesis, and anticancer evalu
• Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prost
• Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. (n.d.). PMC - NIH.
• MTT Cell Assay Protocol. (n.d.).
• Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. (2024). RSC Publishing.
• An Insight into the Structure-activity Relationship of Benzimidazole and Pyrazole Derivatives as Anticancer Agents. (n.d.). PubMed.

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Application Notes and Protocols: 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde as a Versatile Synthetic Intermediate

Introduction: Unlocking a Privileged Scaffold in Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] Within this important class of heterocycles, 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde emerges as a highly valuable and versatile synthetic intermediate. Its strategic functionalization, featuring a reactive aldehyde group, a benzyl protecting group for modulation of properties, and a pyridinyl moiety for potential hydrogen bonding interactions, makes it an ideal starting point for the synthesis of complex molecules targeting a range of biological pathways.

This guide provides an in-depth exploration of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde, from its synthesis to its application in the development of kinase inhibitors, with a particular focus on its role in the synthesis of Receptor Interacting Protein 1 (RIP1) kinase inhibitors for the treatment of inflammatory diseases.[4]

Physicochemical Properties and Spectral Data

A comprehensive understanding of the physicochemical properties of a synthetic intermediate is crucial for its effective use in multi-step synthesis. The key properties of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₆H₁₃N₃O
Molecular Weight	263.29 g/mol
Appearance	Expected to be a solid	General knowledge of similar compounds
Solubility	Soluble in common organic solvents like DMF, DMSO, and chlorinated solvents	General knowledge of similar compounds
CAS Number	956504-56-6

Note: Experimental data should always be confirmed for each specific batch.

Synthesis Protocol: A Step-by-Step Guide

The synthesis of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde is most effectively achieved through a two-step process involving the formation of a benzylhydrazone followed by a Vilsmeier-Haack cyclization and formylation reaction. This method is widely applicable for the synthesis of various pyrazole-4-carbaldehydes.[1][5][6]

Step 1: Synthesis of 1-(1-(pyridin-3-yl)ethylidene)-2-benzylhydrazine (Hydrazone Formation)

The initial step involves the condensation of 3-acetylpyridine with benzylhydrazine to form the corresponding benzylhydrazone.

Materials and Reagents:

• 3-Acetylpyridine

• Benzylhydrazine

• Ethanol (absolute)

• Glacial Acetic Acid (catalytic amount)

Protocol:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-acetylpyridine (1.0 eq) in absolute ethanol.

• Add benzylhydrazine (1.0 eq) to the solution.

• Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

• Heat the reaction mixture to reflux and maintain for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate out of the solution. If so, collect the solid by filtration. If not, remove the solvent under reduced pressure.

• Wash the crude product with cold ethanol and dry under vacuum to obtain the desired benzylhydrazone.

Causality Behind Experimental Choices:

• Ethanol as Solvent: Provides good solubility for the reactants and allows for heating to reflux, accelerating the reaction rate.

• Catalytic Acetic Acid: Protonates the carbonyl oxygen of the acetophenone, making the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the hydrazine.

Step 2: Synthesis of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde (Vilsmeier-Haack Reaction)

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic and heterocyclic compounds.[7][8][9] In this step, the benzylhydrazone undergoes cyclization and formylation in the presence of the Vilsmeier reagent.

Materials and Reagents:

• 1-(1-(pyridin-3-yl)ethylidene)-2-benzylhydrazine (from Step 1)

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Crushed ice

• Sodium bicarbonate (NaHCO₃) solution (saturated)

Protocol:

• Preparation of the Vilsmeier Reagent: In a three-necked flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet, cool DMF (3.0 eq) to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃, 1.2 eq) dropwise to the cooled DMF while maintaining the temperature below 5 °C. Stir the mixture for 30 minutes at this temperature to form the Vilsmeier reagent.

• Reaction: To the freshly prepared Vilsmeier reagent, add a solution of 1-(1-(pyridin-3-yl)ethylidene)-2-benzylhydrazine (1.0 eq) in a minimal amount of DMF dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 4-6 hours.

• Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• The product will precipitate as a solid. Collect the solid by filtration, wash thoroughly with water, and dry under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Vilsmeier Reagent (DMF/POCl₃): This combination forms the electrophilic chloroiminium ion, which is the key reactive species for both the cyclization of the hydrazone and the subsequent formylation of the newly formed pyrazole ring at the electron-rich C4 position.

• Controlled Temperature: The initial low temperature for the formation of the Vilsmeier reagent is crucial to prevent its decomposition. The subsequent heating promotes the cyclization and formylation reactions.

• Neutralization: The acidic work-up followed by neutralization is necessary to quench the reaction and precipitate the final product.

Synthetic Workflow Diagram:

Caption: Synthetic pathway for 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde.

Application as a Synthetic Intermediate: Gateway to Kinase Inhibitors

The aldehyde functionality at the C4 position of the pyrazole ring is a versatile handle for a wide range of chemical transformations. This makes 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde an excellent starting material for the synthesis of more complex molecules, particularly kinase inhibitors.

Targeting RIP1 Kinase in Necroptosis

Receptor Interacting Protein 1 (RIP1) kinase is a critical regulator of necroptosis, a form of programmed cell death that is implicated in a variety of inflammatory and neurodegenerative diseases.[4] The development of small molecule inhibitors of RIP1 kinase is a promising therapeutic strategy for these conditions. The 1-benzyl-1H-pyrazole scaffold has been identified as a privileged structure for the design of potent and selective RIP1 kinase inhibitors.

The aldehyde group of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde can be readily converted into various functional groups to explore the structure-activity relationship (SAR) and optimize the inhibitory activity against RIP1 kinase.

Illustrative Downstream Synthesis: Conversion to an Oxime Ether

One common derivatization of the aldehyde is its conversion to an oxime, followed by etherification. This introduces a flexible side chain that can interact with specific residues in the kinase active site.

Protocol: Synthesis of (E)-1-(1-benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)-N-(benzyloxy)methanimine

• Oxime Formation:

  • To a solution of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.1 eq) and sodium acetate (1.5 eq).

  • Stir the mixture at room temperature for 1-2 hours.

  • Monitor the reaction by TLC.

  • Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude oxime.

• O-Alkylation (Etherification):

  • Dissolve the crude oxime in a suitable solvent such as DMF.

  • Add a base, for example, sodium hydride (NaH, 1.2 eq), portion-wise at 0 °C.

  • After stirring for 30 minutes, add benzyl bromide (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography to yield the desired oxime ether.

Logical Relationship Diagram:

Caption: Role of the title compound as a key intermediate.

Conclusion: A Building Block for Future Therapeutics

1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde is a strategically designed synthetic intermediate with significant potential in drug discovery and development. The straightforward and scalable synthesis, coupled with the versatility of the aldehyde functional group, provides a robust platform for the generation of diverse libraries of compounds. Its demonstrated relevance in the synthesis of RIP1 kinase inhibitors highlights its importance in the pursuit of novel therapeutics for inflammatory and neurodegenerative diseases. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this valuable building block in their synthetic endeavors.

References

• N. A. F. V. Divaio, et al. (2014).
• S. S. Honmane, et al. (2011). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. International Journal of ChemTech Research, 3(2), pp. 737-744.
• D. Srikrishna & P. K. Dubey. (2017). Facile, Stepwise and Diversity Oriented Synthesis of 3-(2-Oxo-2H-Chromen-3-yl)-1-Phenyl-1H-Pyrazole-4-Carbaldehydes. Journal of Chemical and Pharmaceutical Research, 9(11), pp. 99-108.
• M. A. El-Hashash, et al. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2011(i), pp. 196-245.
• Y. Li, et al. (2023). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2200938.

• PubChem. (n.d.). 1-benzyl-3-(pyridin-3-yl)-1h-pyrazole-4-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• H. Li, et al. (2016). Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as Receptor Interacting Protein 1 Kinase Inhibitors. Chemical Biology & Drug Design, 87(4), pp. 537-544.
• A. V. Popov, et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2019(5), pp. 138-153.
• R. Mamatha, et al. (2022). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 12(43), pp. 27955-27985.
• A. Joshi, et al. (2015). Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. Iranian Journal of Organic Chemistry, 7(2), pp. 1515-1522.
• P. Suresh, et al. (2013). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety.
• S. Rajput, et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical, Chemical and Biological Sciences, 3(1), pp. 25-43.
• M. A. F. Vera-Divaio, et al. (2018). Vilsmeier-Haack Synthesis of New Steroidal Pyrazoles. European Chemical Bulletin, 3(12), pp. 1104-1106.

• A. Pascual-Escudero, et al. (2021). Pyrazole synthesis. Organic Chemistry Portal. Retrieved from [Link]

• H. Li, et al. (2019). Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. Journal of Medicinal Chemistry, 62(17), pp. 8099-8116.

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Application Notes and Protocols: A Guide to the Knoevenagel Condensation of Pyrazole Aldehydes

Introduction: The Strategic Importance of Pyrazole Scaffolds in Modern Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of pharmacologically active compounds.[1][2] Derivatives of this five-membered heterocyclic ring are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and antiviral properties.[3] The Knoevenagel condensation is a powerful and versatile C-C bond-forming reaction that provides an efficient route to synthesize α,β-unsaturated compounds, which are valuable intermediates in the synthesis of numerous pharmaceuticals.[4] This application note provides a detailed experimental procedure for the Knoevenagel condensation of pyrazole aldehydes, with a focus on the underlying chemical principles, practical laboratory techniques, and the characterization of the resulting products. We will also explore green chemistry approaches to this important transformation, emphasizing sustainable and environmentally benign methodologies.[5][6]

Reaction Mechanism: A Tale of Two Pathways

The Knoevenagel condensation is typically catalyzed by a base, which deprotonates the active methylene compound to form a nucleophilic carbanion. This carbanion then attacks the electrophilic carbonyl carbon of the aldehyde. The subsequent elimination of a water molecule yields the final α,β-unsaturated product.

When a secondary amine like piperidine is used as a catalyst, an alternative, often more efficient, pathway involving an iminium ion intermediate comes into play.[7][8][9][10] The piperidine first reacts with the pyrazole aldehyde to form a highly electrophilic iminium ion. This increased electrophilicity accelerates the attack by the enolate of the active methylene compound. The final step is the elimination of the piperidine catalyst and a molecule of water to afford the product.[7][9]

Diagram 1: Generalized Knoevenagel Condensation Mechanism

Caption: Generalized mechanism of the base-catalyzed Knoevenagel condensation.

Diagram 2: Piperidine-Catalyzed Iminium Ion Pathway

Caption: The role of piperidine in forming a more electrophilic iminium ion intermediate.

Experimental Protocols: From Traditional to Green Approaches

Herein, we detail two effective protocols for the Knoevenagel condensation of pyrazole aldehydes. Protocol A represents a classic approach using piperidine as a catalyst, while Protocol B showcases a more environmentally friendly method utilizing ammonium carbonate in an aqueous medium with sonication.[11]

Materials and Equipment

• Substituted pyrazole aldehyde

• Malononitrile (or other active methylene compound)

• Piperidine (for Protocol A)

• Ammonium carbonate (for Protocol B)

• Ethanol (for Protocol A)

• Deionized water (for Protocol B)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath (for Protocol A)

• Ultrasonic bath (for Protocol B)[11]

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• Developing chamber

• UV lamp (254 nm)

• Büchner funnel and filter paper

• Rotary evaporator

Safety Precautions

• Pyrazole Aldehydes: Handle in a well-ventilated fume hood.[12] Avoid inhalation of dust and contact with skin and eyes.[12]

• Malononitrile: This compound is toxic if swallowed, in contact with skin, or if inhaled.[2] Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[2][13] Work exclusively in a chemical fume hood.[13]

• Piperidine: Piperidine is a flammable and corrosive liquid. Handle with care in a fume hood.

• General: Always consult the Safety Data Sheet (SDS) for each reagent before commencing any experimental work.[2][12][13]

Protocol A: Piperidine-Catalyzed Knoevenagel Condensation

This method is robust and generally provides high yields.

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add the pyrazole aldehyde (1.0 eq.), malononitrile (1.1 eq.), and ethanol (10 mL).

• Catalyst Addition: While stirring, add a catalytic amount of piperidine (0.1 eq.) to the reaction mixture.

• Reaction Progression: Heat the mixture to reflux (approximately 78 °C for ethanol) and monitor the reaction progress by TLC (e.g., using a 3:7 ethyl acetate/hexane mobile phase). The reaction is typically complete within 2-4 hours.

• Work-up and Isolation: Once the starting material is consumed, cool the reaction mixture to room temperature. The product will often precipitate out of solution. If not, reduce the solvent volume using a rotary evaporator.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold ethanol to remove any unreacted starting materials and catalyst.

• Drying and Characterization: Dry the purified product in a vacuum oven. Determine the yield and characterize the compound using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Protocol B: Green Synthesis using Ammonium Carbonate and Sonication

This protocol offers an environmentally benign alternative, avoiding organic solvents and harsh conditions.[11]

• Reaction Setup: In a 50 mL round-bottom flask, combine the pyrazole aldehyde (1.0 eq.), malononitrile (1.1 eq.), and deionized water (15 mL).[11]

• Catalyst Addition: Add ammonium carbonate (0.2 eq.) to the mixture.[11]

• Sonication: Place the flask in an ultrasonic bath and sonicate at room temperature.[11]

• Reaction Monitoring: Monitor the reaction by TLC. This method is often significantly faster than traditional heating, with reactions often reaching completion in 15-30 minutes.[11]

• Isolation: Upon completion, the solid product is isolated by vacuum filtration.

• Purification and Drying: Wash the collected solid with cold water and dry under vacuum.[11] This method often yields a product of high purity, sometimes negating the need for further purification.

• Characterization: Characterize the final product using the appropriate spectroscopic techniques.

Data Presentation: A Comparative Overview

The choice of catalyst and reaction conditions can significantly impact the yield and reaction time. The following table provides a summary of expected outcomes for the Knoevenagel condensation of a model pyrazole aldehyde with malononitrile under different conditions.

Catalyst	Solvent	Conditions	Time (min)	Yield (%)	Reference
Piperidine	Ethanol	Reflux	120-240	>90	General Protocol
Ammonium Carbonate	Water	Sonication	15-30	90-95	[11]
Lemon Juice	Solvent-free	Stirring, RT	15	~91	[14]
Ni(NO₃)₂·6H₂O	Water	Stirring, RT	10	~90	[15]
None	Water	Heating	60-120	Variable	[6]

Product Characterization: Validating Your Synthesis

Thorough characterization is essential to confirm the structure and purity of the synthesized compound.

• ¹H NMR Spectroscopy: The most indicative signal is the singlet for the vinylic proton (-CH=), which typically appears in the range of 8.0-9.2 ppm.[11] Aromatic protons on the pyrazole and any substituent rings will appear in their characteristic regions.

• ¹³C NMR Spectroscopy: Look for the signals corresponding to the cyano groups (-CN) around 115-120 ppm and the carbons of the double bond (C=C).

• IR Spectroscopy: Key vibrational bands to identify include the C≡N stretch (around 2220 cm⁻¹) and the C=C stretch of the newly formed double bond (around 1600 cm⁻¹).[1][3][16]

• Mass Spectrometry: Electrospray ionization (ESI-MS) is commonly used to confirm the molecular weight of the product, often observed as the [M+H]⁺ or [M+Na]⁺ ion.[11]

Example Characterization Data for 2-((1,3-diphenyl-1H-pyrazol-4-yl)methylene)malononitrile: [11]

• ¹H NMR (400 MHz, CDCl₃): δ 7.47-7.58 (m, 4H, Ar-H), 7.73 (s, 1H, Ar-H pyrazole), 7.81-7.83 (d, 2H, Ar-H), 8.80-8.85 (m, 2H, Ar-H), 9.10 (s, 1H, Vinyl CH).

• ESI-MS (m/z): 298 (M+1).

Conclusion: A Versatile Reaction for Modern Chemistry

The Knoevenagel condensation of pyrazole aldehydes is a highly effective method for synthesizing valuable chemical intermediates. By understanding the underlying reaction mechanisms, researchers can make informed decisions about the choice of catalyst and reaction conditions to optimize yields and reaction times. Furthermore, the adoption of green chemistry principles, such as the use of aqueous media and sonication, allows for more sustainable and environmentally responsible synthesis. The protocols and data presented in this application note provide a solid foundation for researchers in drug discovery and organic synthesis to successfully employ this important reaction in their work.

References

• Sonar, J. P., Shisodia, S. U., Pardeshi, S. D., Dokhe, S. A., Zine, A. M., Pawar, R. P., & Thore, S. N. (2017). A simple, expeditious and green process for Knoevenagel condensation of pyrazole aldehydes in aqueous media. European Chemical Bulletin, 6(2), 69-72. [Link]

• van Schijndel, J., Canalle, L. A., Molendijk, D., & Meuldijk, J. (2019). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Green Chemistry Letters and Reviews, 12(1), 19-25. [Link]

• Dalessandro, E. V., Collin, H. P., Valle, M. S., & Pliego, J. R. (2017). Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. The Journal of Physical Chemistry B, 121(21), 5498-5506. [Link]

• Deshmukh, M. B., Patil, S. S., & Jadhav, S. D. (2010). Green Approach for Knoevenagel Condensation of Aromatic Aldehydes with Active Methylene Group. ChemInform, 41(32). [Link]

• Mistry, B. D., Desai, K. R., & Intwala, S. M. (2013). Synthesis of pyrazole derivatives and screening of their antibacterial and antifungal activities. Connect Journals, 12(2), 1-5. [Link]

• Sharma, A., & Kumar, V. (2019). Knoevenagel Condensation: A Green Perspective. In New Insights on Chemical Research (Vol. 1). B P International. [Link]

• da Silva, A. C., de Oliveira, A. A., & da Silva, F. C. (2018). Use of Piperidine and Pyrrolidine in Knoevenagel Condensation. Current Research in Chemistry, 10(1), 1-4. [Link]

• Kolb, J., & Jessop, P. G. (2019). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry, 17(47), 10022-10028. [Link]

• Ionescu, M., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 29(23), 5678. [Link]

• El-Sayed, N. N. E., et al. (2022). Recent advancements in the multicomponent synthesis of heterocycles integrated with a pyrano[2,3-d]pyrimidine core. RSC Advances, 12(31), 20088-20111. [Link]

• Loba Chemie. (2015). MALONONITRILE FOR SYNTHESIS MSDS. [Link]

• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. [Link]

• Patil, S. A., et al. (2014). A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media. International Journal of ChemTech Research, 6(5), 2831-2836. [Link]

• Andraos, J. (2005). Metrics to 'green' chemistry—which are the best? Green Chemistry, 7(4), 20-33. [Link]

• Singh, S., & Singh, R. (2018). Novel Methods of Knoevenagel Condensation. International Journal of Engineering and Technology, 7(4.36), 501-504. [Link]

• Dalessandro, E. V., et al. (2017). Mechanism of Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. Request PDF. [Link]

• Al-Hourani, B. J. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(1), 507-514. [Link]

• Medvedev, M. G., et al. (2016). Green approach to the design of functionalized medicinally privileged 4-aryl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile sca. Molbank, 2016(4), M911. [Link]

• Jadhav, A. D., et al. (2020). Synthesis of some Pyrazole Derivatives via Knoevenagel Condensation Proven Effective as Antibacterial and Antifungal Activity. Journal of Applicable Chemistry, 9(4), 539-546. [Link]

• Rufino, V. C., & Pliego, J. R. (2017). Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. Semantic Scholar. [Link]

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Technical Notes & Optimization

Troubleshooting low yield in Vilsmeier-Haack pyrazole synthesis

Welcome to the technical support center for the Vilsmeier-Haack pyrazole synthesis. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this powerful reaction. Here, we address common challenges, provide in-depth troubleshooting strategies, and offer validated protocols to help you achieve optimal yields and purity in your pyrazole-4-carbaldehyde syntheses.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the Vilsmeier-Haack reaction as it applies to pyrazole synthesis.

Q1: What is the Vilsmeier-Haack reaction in the context of pyrazole synthesis?

A1: The Vilsmeier-Haack reaction is a versatile and efficient method for the formylation of electron-rich heterocyclic compounds, including pyrazoles.[1][2] In this specific application, it typically involves the reaction of a ketone phenylhydrazone precursor with the Vilsmeier reagent. The reaction proceeds through a simultaneous cyclization and formylation cascade to yield a pyrazole-4-carbaldehyde. This transformation is a cornerstone in the synthesis of functionalized pyrazoles, which are significant scaffolds in medicinal chemistry.[3]

Q2: What is the Vilsmeier reagent and how is it formed?

A2: The Vilsmeier reagent is an electrophilic chloroiminium salt, which is the active formylating agent in the reaction.[4][5] It is generated in situ by the reaction of a substituted amide, most commonly N,N-dimethylformamide (DMF), with an acid chloride, typically phosphorus oxychloride (POCl₃).[4] The formation is an exothermic process and is usually performed at low temperatures (e.g., 0 to -10 °C) to control its reactivity and ensure stability.[2]

Q3: Why is my substrate not reacting or reacting very slowly?

A3: The Vilsmeier reagent is a relatively weak electrophile.[4] Therefore, the reaction is most efficient with electron-rich substrates.[4][5] If your ketone or hydrazone precursor contains strong electron-withdrawing groups, the nucleophilicity of the intermediate enamine may be too low to react efficiently with the iminium salt. This leads to sluggish or incomplete conversion. Consider modifying your synthetic route to use precursors with electron-donating or neutral substituents if possible.

Q4: What are the typical stoichiometry and reaction conditions?

A4: Typically, a molar excess of the Vilsmeier reagent is used to drive the reaction to completion. Ratios of 4 equivalents of the reagent relative to the substrate are not uncommon.[2] The reagent itself is often prepared from equimolar amounts of DMF and POCl₃.[2] The reaction is a two-stage thermal process:

• Reagent Formation: DMF and POCl₃ are mixed at a low temperature (-10 °C to 0 °C).[2]

• Reaction with Substrate: The substrate is added, and the mixture is heated to a higher temperature, often in the range of 60 °C to 100 °C, for several hours (from 2 to 24 hours) to facilitate the cyclization and formylation.[2][6]

Q5: What is the purpose of quenching the reaction with ice water and then adding a base?

A5: The workup procedure is critical for both isolating the product and ensuring its stability.

• Ice Water Quench: The reaction is quenched by pouring the mixture into ice water to hydrolyze the intermediate iminium species, which is the precursor to the final aldehyde product. This is a highly exothermic step that needs to be controlled.

• Basification: A base, such as sodium carbonate or sodium hydroxide, is added to neutralize the acidic byproducts (e.g., phosphoric acid) and raise the pH above 10.[2] The pyrazole-4-carbaldehyde product is typically an insoluble solid under basic conditions, allowing it to precipitate out of the aqueous solution for collection by filtration.

Section 2: Troubleshooting Guide for Low Yield

Experiencing low yield can be frustrating. This guide provides a systematic approach to diagnosing and resolving common issues.

Troubleshooting Flowchart

Below is a logical workflow to help you pinpoint the source of low yield in your Vilsmeier-Haack pyrazole synthesis.

Caption: Troubleshooting workflow for low yield in Vilsmeier-Haack pyrazole synthesis.

Detailed Q&A for Troubleshooting

Q: My reaction seems to have stalled, and TLC analysis shows mostly starting material. What's the likely cause?

A: This issue most often points to one of three areas:

• Inactive Vilsmeier Reagent: The reagent is highly sensitive to moisture. The use of non-anhydrous DMF or POCl₃ can hydrolyze the reagents, preventing the formation of the active iminium salt. Furthermore, the formation reaction is exothermic; if the temperature is not kept low (ideally ≤ 0 °C), the reagent can decompose. A properly formed reagent often appears as a viscous, white solid or slurry.[2]

• Insufficient Activation Energy: The cyclization-formylation step requires significant thermal energy. Reaction temperatures below 60 °C may be insufficient for many substrates, leading to very slow conversion.

• Deactivated Substrate: As mentioned in the FAQs, substrates bearing strong electron-withdrawing groups are inherently less reactive. The reaction may require more forcing conditions, such as higher temperatures or significantly longer reaction times, to proceed.[5]

Q: I see a new spot on the TLC plate, but I'm not getting my desired product after workup. What could be happening?

A: This suggests the reaction is proceeding but is either not going to completion or is being compromised during the workup phase.

• Incomplete Hydrolysis: The spot on the TLC could be the intermediate iminium salt. During workup, this intermediate must be fully hydrolyzed to the aldehyde. Ensure the mixture is stirred adequately after adding ice water and before filtration.

• Product Degradation: The product, a pyrazole-4-carbaldehyde, can be sensitive. Overly aggressive heating during the reaction or a poorly controlled, exothermic quench can lead to decomposition. A study on the thermal hazards of the Vilsmeier reaction noted that self-heating can begin at temperatures as low as 67°C, which could lead to runaway reactions and product degradation.

• Product Solubility: If the pH is not made sufficiently basic (pH > 10) during the workup, the product may not fully precipitate from the aqueous solution, leading to significant loss.[2]

Q: My crude product is a dark, tarry material with a low yield of the desired product.

A: The formation of dark, polymeric material is often a sign of side reactions or decomposition, which can be caused by:

• Excessive Reaction Temperature or Time: Prolonged heating at high temperatures can lead to the decomposition of DMF, which may generate side products.[7] It can also cause polymerization of reactive intermediates or the final product.

• Air/Moisture Contamination: While the Vilsmeier reagent itself is moisture-sensitive, allowing significant moisture into the reaction at elevated temperatures can promote unwanted side reactions. Performing the reaction under an inert atmosphere (e.g., Argon or Nitrogen) is good practice.[2]

• Highly Reactive Substrate: Very electron-rich substrates may be susceptible to over-reaction, such as di-formylation or other electrophilic attacks, leading to a complex mixture of products.

Section 3: Experimental Protocols & Data

Protocol 1: General Synthesis of a Pyrazole-4-Carbaldehyde

This protocol is a representative example adapted from literature procedures for the synthesis of pyrazole-4-carbaldehydes from a ketone phenylhydrazone precursor.[2][6]

Step-by-Step Methodology:

• Vilsmeier Reagent Preparation:

  • To a three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and an inert gas inlet, add anhydrous N,N-dimethylformamide (DMF, 4.0 eq.).

  • Cool the flask to -10 °C in an ice-salt or acetone-dry ice bath.

  • Slowly add phosphorus oxychloride (POCl₃, 4.0 eq.) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not rise above 0 °C.

  • After the addition is complete, stir the mixture at 0 °C for an additional 30-60 minutes. A viscous, white precipitate of the Vilsmeier reagent should form.[2]

• Reaction with Substrate:

  • Dissolve the ketone phenylhydrazone substrate (1.0 eq.) in a minimal amount of anhydrous DMF.

  • Add the substrate solution dropwise to the pre-formed Vilsmeier reagent at room temperature.

  • After the addition, slowly heat the reaction mixture to 70-80 °C and maintain this temperature for 4-24 hours. Monitor the reaction progress by TLC.

• Workup and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • In a separate large beaker, prepare a mixture of crushed ice and water.

  • Slowly and carefully pour the reaction mixture onto the ice water with vigorous stirring. This step is exothermic and may release HCl gas. Perform in a well-ventilated fume hood.

  • Basify the resulting aqueous solution to a pH > 10 using a saturated solution of sodium carbonate or solid sodium hydroxide.

  • Stir the mixture for 30-60 minutes to allow for complete precipitation of the product.

  • Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

• Purification:

  • The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane) or by recrystallization from a suitable solvent (e.g., ethanol).[2]

Reaction Mechanism Overview

The synthesis of pyrazole-4-carbaldehydes via the Vilsmeier-Haack reaction is a tandem process involving cyclization and formylation.

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Technical Support Center: Optimization of Solvent and Base Selection for Pyrazole Synthesis

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of solvent and base selection in their experimental workflows. Here, we move beyond simple protocols to explain the underlying principles that govern reaction outcomes, empowering you to troubleshoot effectively and optimize your synthetic strategies.

Troubleshooting Guide

This section addresses specific issues you may encounter during pyrazole synthesis, providing a systematic approach to identifying the root cause and implementing a solution.

Problem 1: Low or No Product Yield

Question: I am attempting a Knorr-type pyrazole synthesis by reacting a 1,3-dicarbonyl compound with a hydrazine derivative, but I am observing very low to no formation of the desired pyrazole. What are the likely causes related to my choice of solvent and base?

Answer:

Low or non-existent yield in a pyrazole synthesis is a common issue that can often be traced back to suboptimal reaction conditions, particularly the solvent and base. Let's break down the potential causes and solutions.

Causality Analysis:

The formation of a pyrazole from a 1,3-dicarbonyl and a hydrazine involves two key steps: initial condensation to form a hydrazone or enamine intermediate, followed by cyclization and dehydration to yield the aromatic pyrazole ring. The solvent and base play critical roles in both stages.

• Insufficient Reaction Rate: The initial condensation can be slow if the conditions do not favor nucleophilic attack. Similarly, the subsequent cyclization and dehydration may require specific conditions to proceed efficiently.

• Decomposition of Starting Materials or Intermediates: Harsh basic or acidic conditions, or excessively high temperatures, can lead to the degradation of your starting materials or the unstable intermediates, thus reducing the yield.

• Poor Solubility: If your starting materials are not adequately solubilized in the chosen solvent, the reaction will be slow or may not proceed at all due to the lack of interaction between reactants.

Troubleshooting Workflow:

Here is a systematic approach to address low-yield issues:

Troubleshooting Workflow for Low Yields

Step-by-Step Solutions:

• Re-evaluate Your Solvent Choice:

  • Polar Aprotic Solvents: For many pyrazole syntheses, polar aprotic solvents like DMF, DMAc, or DMSO can be highly effective.[1] They are excellent at solvating a wide range of organic molecules and can accelerate reaction rates. In some cases, DMSO can even act as a reactant and a medium.[2]

  • Protic Solvents: Traditional choices like ethanol or acetic acid can also be effective, particularly as they can facilitate proton transfer in the dehydration step. However, they can also form hydrogen bonds with the hydrazine, potentially reducing its nucleophilicity.

  • "Green" Solvents: Consider environmentally benign options like water or ethylene glycol, which have been shown to be effective, sometimes with catalytic assistance.[3][4][5]

  • Solvent-Free Conditions: In some multicomponent reactions, solvent-free conditions with microwave irradiation can lead to high yields in very short reaction times.[5][6]

• Optimize the Base:

  • Base Strength: The role of the base can be multifaceted, from deprotonating a starting material to neutralizing an acid byproduct. A base that is too weak may not be effective, while a base that is too strong could lead to side reactions or decomposition.

    • For reactions involving sensitive functional groups, a mild inorganic base like K₂CO₃ or NaHCO₃ is a good starting point.[3]

    • If a stronger base is needed, consider organic bases like DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) or DABCO (1,4-diazabicyclo[2.2.2]octane).[1][5]

    • In some cases, a very strong base like LiHMDS may be required, especially if you are generating a 1,3-dicarbonyl in situ.[7]

  • Acid Catalysis: It's important to note that not all pyrazole syntheses require a base. The classic Knorr synthesis is often carried out under acidic conditions (e.g., in acetic acid or with a catalytic amount of a strong acid like HCl) to promote the dehydration of the cyclized intermediate.[1]

• Consider a Catalyst:

  • If your reaction is sluggish even after optimizing the solvent and base, a catalyst may be necessary. Lewis acids like LiClO₄ have been used to good effect.[3] Metal catalysts, such as copper or palladium compounds, are also employed in various modern pyrazole synthesis methods.[2]

Problem 2: Poor Regioselectivity

Question: My reaction between an unsymmetrical 1,3-dicarbonyl and a substituted hydrazine is producing a mixture of two regioisomers. How can I improve the regioselectivity by adjusting the solvent and base?

Answer:

The formation of regioisomers is a classic challenge in pyrazole synthesis, especially with unsymmetrical starting materials.[1][3][7] The choice of solvent and the presence of an acid or base can significantly influence which nitrogen of the hydrazine attacks which carbonyl carbon, thereby determining the final substitution pattern of the pyrazole ring.

Mechanistic Insight:

The regioselectivity is determined by the relative reactivity of the two carbonyl groups of the 1,3-dicarbonyl and the two nitrogen atoms of the substituted hydrazine.

• Electronic Effects: A more electrophilic carbonyl group will be more susceptible to nucleophilic attack.

• Steric Effects: A less sterically hindered carbonyl group will be more accessible for attack.

• Nucleophilicity of Hydrazine Nitrogens: In a substituted hydrazine (e.g., phenylhydrazine), the terminal -NH₂ group is generally more nucleophilic than the substituted nitrogen.[1]

Factors Influencing Regioselectivity

Strategies for Improving Regioselectivity:

• Solvent Selection is Key:

  • Aprotic vs. Protic Solvents: A significant finding is that switching from a protic solvent like ethanol to a polar aprotic solvent like N,N-dimethylacetamide (DMAc) can dramatically improve regioselectivity.[1]

  • Why does this work? In protic solvents, hydrogen bonding can level the reactivity differences between the two carbonyls and the two hydrazine nitrogens. Aprotic solvents do not have this effect, allowing the intrinsic electronic and steric differences of the reactants to dictate the reaction pathway more strongly.

• Leverage Acid Catalysis:

  • Conducting the reaction in an acidic medium, for example by using the hydrochloride salt of the hydrazine in a solvent like DMAc, has been shown to yield excellent regioselectivity.[1] The acid can protonate one of the carbonyls, making it more electrophilic and directing the initial attack of the hydrazine. This method can accelerate the dehydration steps as well.[1]

Experimental Protocol: A General Method for Regioselectivity Optimization

• Baseline Experiment: Run the reaction in a standard protic solvent like ethanol at room temperature or under reflux. Analyze the product mixture (e.g., by ¹H NMR or LC-MS) to determine the initial ratio of regioisomers.

• Solvent Screening:

  • Set up parallel reactions in a range of solvents. Good candidates to test include:

    • Polar Aprotic: DMAc, DMF, NMP

    • Non-Polar Aprotic: Toluene, Dioxane

  • Maintain the same temperature and concentration across all experiments for a valid comparison.

• Acid-Catalyzed Condition:

  • In the most promising aprotic solvent from step 2 (e.g., DMAc), use the hydrochloride salt of your hydrazine. If you only have the free base, you can add one equivalent of a strong acid like HCl (e.g., a 10N aqueous solution as reported in some studies).[1]

• Analysis: Analyze the regioisomeric ratio for each condition. You should observe a significant improvement in the desired isomer with the optimized solvent and acid catalysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a base in pyrazole synthesis?

The role of a base in pyrazole synthesis is context-dependent and can include one or more of the following:

• Deprotonation: In syntheses where a 1,3-dicarbonyl is formed in situ from a ketone and an ester or acid chloride, a strong base like LiHMDS is used to generate the enolate for the initial Claisen condensation.[7]

• Catalysis: In some multicomponent reactions, a Brønsted base like sodium gluconate can facilitate the reaction by deprotonating active methylene compounds.[6]

• Neutralization: If the hydrazine is used as a salt (e.g., hydrazine hydrochloride), a base is added to liberate the free hydrazine.

• Promoting Cyclization/Elimination: In some mechanisms, a base is required to facilitate the final elimination step to form the aromatic pyrazole ring.[1]

Q2: How does solvent polarity affect the rate and outcome of my pyrazole synthesis?

Solvent polarity influences several aspects of the reaction:

• Solubility: As a fundamental requirement, the solvent must dissolve the reactants to allow them to interact.

• Reaction Rate: Polar solvents, especially polar aprotic ones like DMF or DMSO, can stabilize charged intermediates and transition states, often leading to a significant rate enhancement compared to non-polar solvents.

• Regioselectivity: As discussed in the troubleshooting section, the type of polarity (protic vs. aprotic) can have a profound impact on the regiochemical outcome of the reaction.[1] Aprotic solvents often lead to higher regioselectivity.

Q3: Can I use "green" solvents for my pyrazole synthesis?

Absolutely. There is a growing emphasis on developing more environmentally friendly synthetic methods.[4]

• Water: Water has been successfully used as a solvent for some pyrazole syntheses, often with the aid of a catalyst and sometimes under microwave irradiation.[5]

• Ethanol: Produced from renewable resources, ethanol is a common and effective solvent for many classic pyrazole syntheses.[1]

• Solvent-Free: For some reactions, particularly multicomponent syntheses, it's possible to run the reaction neat (without any solvent), often with grinding or microwave heating.[6] This is the most environmentally friendly option.

Q4: When should I consider microwave-assisted synthesis?

Microwave-assisted synthesis is an excellent technique to consider when you want to:

• Drastically reduce reaction times: Reactions that take hours under conventional heating can often be completed in minutes in a microwave reactor.[5][6]

• Improve yields: The rapid and uniform heating provided by microwaves can sometimes lead to higher yields and fewer side products compared to conventional heating.

• Enable difficult reactions: Some reactions that do not proceed under standard conditions can be successfully carried out using microwave irradiation.

Microwave synthesis is particularly well-suited for high-throughput screening of reaction conditions (solvents, bases, catalysts) due to the short reaction times.

Data for Decision Making

To aid in your selection process, the following tables provide key properties of common solvents and bases.

Table 1: Properties of Common Solvents in Organic Synthesis

Solvent	Dielectric Constant (ε)	Type	Boiling Point (°C)	Notes
Water	80.1	Polar Protic	100	Excellent "green" solvent, but can be reactive.
Ethanol	24.5	Polar Protic	78	Common, renewable, good for many classic syntheses.
Acetic Acid	6.2	Polar Protic	118	Often used as both solvent and acid catalyst.
DMSO	47.2	Polar Aprotic	189	High boiling point, excellent solvating power.
DMF	36.7	Polar Aprotic	153	Widely used, good for enhancing rates.
DMAc	37.8	Polar Aprotic	165	Similar to DMF, effective for regiocontrol.[1]
Acetonitrile	37.5	Polar Aprotic	82	Lower boiling point, good for moderate temperatures.
Toluene	2.4	Non-Polar	111	Good for reactions that require azeotropic water removal.
THF	7.6	Polar Aprotic	66	Lower boiling point, can be prone to peroxide formation.

Table 2: Common Bases Used in Pyrazole Synthesis

Base	pKa of Conjugate Acid	Type	Common Use Cases
Sodium Bicarbonate (NaHCO₃)	10.3	Weak Inorganic	Neutralizing strong acids, mild reaction conditions.
Potassium Carbonate (K₂CO₃)	10.3	Weak Inorganic	General purpose base, slightly stronger than NaHCO₃.
Sodium Acetate (NaOAc)	4.76	Weak Inorganic	Used in buffered systems and some catalytic cycles.[6]
Triethylamine (Et₃N)	10.7	Organic Amine	Common organic base for scavenging acid.
DBU	13.5	Organic Amine (Amidine)	Strong, non-nucleophilic base for promoting eliminations.[1][5]
LiHMDS	~26	Metal Amide	Very strong base for deprotonating ketones/enolates.[7]
Piperidine	11.1	Organic Amine	Often used as a catalyst in condensation reactions.[5]

References

• Organic Chemistry Portal. Pyrazole synthesis. [Link]

• Elguero, J., Goya, P., & Jagerovic, N. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(17), 5299. [Link]

• Li, J., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. [Link]

• Ferreira, V. F., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(17), 6429. [Link]

• Singh, U. P., & Bhat, H. R. (2025). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Archiv der Pharmazie. [Link]

• Neochoritis, C. G., et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 1184-1234. [Link]

• Bais, H., et al. (2020). Green synthesis of pyranopyrazole using microwave assisted techniques. GSC Biological and Pharmaceutical Sciences, 10(2), 110-119. [Link]

Sources

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• 2. Pyrazole synthesis [organic-chemistry.org]
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• 4. researchgate.net [researchgate.net]
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• 6. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]

Controlling regioselectivity in unsymmetrical pyrazole synthesis

Welcome to the technical support center dedicated to the synthesis of unsymmetrical pyrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of controlling regioselectivity in pyrazole synthesis. Pyrazoles are a cornerstone in pharmaceuticals and agrochemicals, making the ability to predictably synthesize specific isomers a critical skill.

This is not a rigid manual but a dynamic guide based on established principles and field-proven insights. We will explore the causality behind experimental outcomes, troubleshoot common issues, and provide robust protocols to empower your research.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common challenges encountered in the lab.

FAQ 1: "I am performing a classic Knorr synthesis with an unsymmetrical 1,3-diketone and a substituted hydrazine, but I'm getting an inseparable mixture of regioisomers. How can I control the outcome?"

This is the most frequent challenge in pyrazole synthesis. The formation of two regioisomers arises from the two non-equivalent carbonyl groups of the diketone and the two different nitrogen atoms of the substituted hydrazine. Control is achieved by exploiting the subtle differences in reactivity.

The Underlying Principle: Kinetic vs. Thermodynamic Control

The regioselectivity in the Knorr pyrazole synthesis is primarily governed by two factors:

• The relative reactivity of the two carbonyl groups in the 1,3-dicarbonyl compound.

• The differential nucleophilicity of the two nitrogen atoms in the substituted hydrazine.[1]

The reaction proceeds via initial condensation to form a hydrazone intermediate, which then cyclizes. The initial point of attack determines the final regiochemical outcome.[1][2]

Troubleshooting and Solutions:

• Exploiting Electronic and Steric Effects in the Diketone:

  • Electronic Differentiation: If one carbonyl is part of a ketone and the other is an ester, the ketone is generally more electrophilic and will react preferentially with the more nucleophilic nitrogen of the hydrazine.[1][2] For instance, in the synthesis of the drug Edaravone from ethyl acetoacetate and phenylhydrazine, the reaction is highly regioselective because the ketone carbonyl is more reactive than the ester carbonyl.[1]

  • Steric Hindrance: A sterically hindered carbonyl group will react more slowly. You can leverage this by ensuring the less hindered carbonyl is the one you want the initial attack to occur at.

  • Strongly Electron-Withdrawing Groups: The presence of groups like trifluoromethyl (CF3) can significantly increase the electrophilicity of the adjacent carbonyl carbon. In the reaction of 4,4,4-trifluoro-1-arylbutan-1,3-diones with arylhydrazines, excellent regioselectivity (up to 98:2) is achieved in favor of the isomer where the initial attack occurs at the trifluoromethyl-ketone.[3]

• The Role of the Hydrazine:

  • In a substituted hydrazine (e.g., methylhydrazine), the terminal NH2 group is generally more nucleophilic and less sterically hindered than the substituted nitrogen.[1] This nitrogen will preferentially attack the more reactive carbonyl group.

• Optimizing Reaction Conditions:

  • pH Control: The reaction is typically acid-catalyzed.[4][5] Under acidic conditions, the initial condensation is favored. The choice of acidic catalyst and its concentration can influence the reaction rate and, in some cases, the regioselectivity. For instance, using arylhydrazine hydrochlorides in N,N-dimethylacetamide (DMAc) with aqueous HCl has been shown to provide excellent yields and regioselectivities.[6]

  • Solvent Effects: The choice of solvent can have a dramatic impact. While traditional solvents like ethanol often lead to mixtures of regioisomers, using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) can significantly enhance regioselectivity.[7] This is attributed to the ability of these solvents to modulate the reactivity of the intermediates.

The following diagram illustrates the competing pathways in the Knorr synthesis:

Caption: Competing pathways in Knorr synthesis leading to regioisomers.

FAQ 2: "The Knorr synthesis isn't working for my target molecule. What are some highly regioselective alternative methods for synthesizing unsymmetrical pyrazoles?"

While the Knorr synthesis is a workhorse, several other methods offer superior, often complete, regioselectivity. These methods typically involve different starting materials and mechanisms.

1. 1,3-Dipolar Cycloaddition of Diazo Compounds:

This powerful strategy involves the [3+2] cycloaddition of a diazo compound (or an in-situ generated equivalent) with an alkyne or a masked alkyne.

• From Tosylhydrazones and Nitroolefins: A highly regioselective method involves the reaction of tosylhydrazones (which generate diazo compounds in situ) with nitroolefins. This approach provides access to 1,3,4- and 1,3,5-substituted pyrazoles with excellent control over the regiochemistry.[8][9] The regioselectivity is confirmed through 2D NMR techniques and supported by DFT calculations, which show a lower activation energy for the transition state leading to the observed product.[9]

• From Sydnones and Alkynes: Sydnones are stable 1,3-dipolar compounds that react with alkynes to form pyrazoles. While early methods suffered from poor regioselectivity with unsymmetrical alkynes, modern variations offer excellent control.[10] A notable example is a base-mediated [3+2] cycloaddition of 2-alkynyl-1,3-dithianes and sydnones, which proceeds under mild conditions with excellent regioselectivity.[10]

2. Electrophilic Cyclization of α,β-Alkynic Hydrazones:

This method provides a straightforward route to 4-substituted pyrazoles.

• Protocol: First, α,β-alkynic hydrazones are prepared by condensing a hydrazine with a propargyl aldehyde or ketone. These intermediates then undergo an electrophilic cyclization when treated with an electrophile like molecular iodine (I2).[11] This iodocyclization is general for a wide range of substrates and results in the formation of 4-iodopyrazoles in high yields.[11] The iodine can then be used as a handle for further functionalization, for example, through Suzuki coupling.[12][13]

3. Multicomponent Syntheses (MCRs):

MCRs offer the advantage of building molecular complexity in a single step. Several MCRs for pyrazole synthesis exhibit high regioselectivity.

• Example: A three-component synthesis of polysubstituted pyrazoles from aldehydes, β-ketoesters, and hydrazines using a Lewis acid catalyst has been reported.[12][13] The Lewis acid activates and stabilizes the enol tautomer of the β-ketoester, facilitating a regioselective cyclization with an in-situ formed hydrazone.[12][13]

The following workflow can help you decide on a synthetic strategy:

Caption: Decision workflow for selecting a pyrazole synthesis strategy.

Part 2: Protocols and Data

Here we provide detailed, step-by-step methodologies for key experiments and summarize quantitative data in tables for easy comparison.

Protocol 1: Highly Regioselective Synthesis of 1-Aryl-5-trifluoromethylpyrazoles

This protocol is adapted from the work of Gosselin et al. and demonstrates how to leverage the strong electron-withdrawing nature of a trifluoromethyl group to achieve high regioselectivity.[3][14]

Objective: To synthesize a 1-aryl-5-trifluoromethylpyrazole with high regioselectivity (>95:5).

Materials:

• 4,4,4-Trifluoro-1-aryl-1,3-butanedione (1.0 eq)

• Arylhydrazine hydrochloride (1.1 eq)

• N,N-Dimethylacetamide (DMAc)

• 10 N Aqueous Hydrochloric Acid (HCl) (0.5 eq)

Procedure:

• To a stirred solution of the 4,4,4-trifluoro-1-aryl-1,3-butanedione in DMAc, add the arylhydrazine hydrochloride.

• Add the aqueous HCl dropwise at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Upon completion, pour the reaction mixture into ice-water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1-aryl-5-trifluoromethylpyrazole.

Causality of Selectivity: The initial condensation occurs preferentially at the more electrophilic carbonyl adjacent to the CF3 group. The subsequent cyclization leads predominantly to the 5-trifluoromethyl regioisomer.[3]

Data Summary: Effect of Solvent on Regioselectivity

The following table, based on the findings of Fustero et al., illustrates the profound effect of solvent choice on the regioselectivity of pyrazole formation from β-ketoesters and methylhydrazine.[7]

Entry	β-Ketoester (R1)	Solvent	Regioisomeric Ratio (Desired : Undesired)
1	CF3	Ethanol	1 : 1.5
2	CF3	TFE	>99 : 1
3	CF3	HFIP	>99 : 1
4	CCl3	Ethanol	1 : 1.2
5	CCl3	TFE	>99 : 1
6	Phenyl	Ethanol	1.3 : 1
7	Phenyl	TFE	15 : 1

Desired isomer is the one with the methyl group on the nitrogen adjacent to the former ester carbonyl. TFE = 2,2,2-Trifluoroethanol; HFIP = 1,1,1,3,3,3-Hexafluoro-2-propanol.

Expert Insight: The data clearly shows that switching from a conventional solvent like ethanol to a fluorinated alcohol can dramatically reverse or improve regioselectivity. This is a simple yet powerful tool for troubleshooting regiochemical issues.[7]

Part 3: Advanced Strategies - "Switchable" Regioselectivity

A frontier in this field is the development of methods where the regiochemical outcome can be switched by simply changing the catalyst or reaction conditions, using the exact same starting materials.

Concept: A recent study has shown that the synthesis of unsymmetrical N-aryl pyrazoles can be directed to either regioisomer with high selectivity.[15] The regiochemical outcome is determined by the choice of a copper catalyst and a base, moving away from traditional substrate-controlled approaches.[15]

How it Works:

• Protocol A (Isomer 1): Using a specific copper catalyst and base combination favors one reaction pathway.

• Protocol B (Isomer 2): Changing the copper catalyst and/or the base shuts down the first pathway and opens up a second, leading to the alternative regioisomer.

This "switchable" approach is incredibly powerful for library synthesis in drug discovery, as it allows access to diverse chemical space from a common set of precursors.[15]

References

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• He, W., & Guo, J. (2023). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry, 88(5), 2190–2206. [Link]

• Neochoritis, C. G., Zarganes-Tzitzikas, T., & Dömling, A. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178-223. [Link]

• Neochoritis, C. G., Zarganes-Tzitzikas, T., & Dömling, A. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178–223. [Link]

• Lassagne, F., & Fagnou, K. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(8), 1888. [Link]

• Wang, K., Xu, W., Xia, C., & Cao, X. (2024). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 29(8), 1706. [Link]

• Rojas, R., et al. (2021). A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes. Organic & Biomolecular Chemistry, 19(3), 567-575. [Link]

• Royal Society of Chemistry. (2017). Knorr Pyrazole Synthesis of Edaravone. Retrieved from [Link]

• Smith, A. B., et al. (2025). Switchable and Selective Synthesis of Unsymmetrical N-Aryl Pyrazoles from 1,2,3-Thiadiazine-S-Oxides. ChemRxiv. [Link]

• Fustero, S., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 72(14), 5293-5302. [Link]

• Al-Mulla, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6524. [Link]

• Singh, S. P., et al. (2009). Modified Reaction Conditions to Achieve High Regioselectivity in the Two Component Synthesis of 1,5-Diarylpyrazoles. Synthetic Communications, 39(15), 2628-2638. [Link]

• Zora, M., et al. (2011). Synthesis of Pyrazoles via Electrophilic Cyclization. The Journal of Organic Chemistry, 76(17), 7088-7095. [Link]

• de la Cruz, P., et al. (2009). Recent Advances in the Synthesis of Pyrazoles. A Review. Synthetic Communications, 39(15), 2621-2651. [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

• Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm). Retrieved from [Link]

• Chem Help Asap. (2021, December 16). Knorr pyrazole synthesis from a ketoester - laboratory experiment [Video]. YouTube. [Link]

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• 2. chemhelpasap.com [chemhelpasap.com]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jk-sci.com [jk-sci.com]
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Technical Support Center: Optimizing Knoevenagel Condensation with Pyrazole Aldehydes

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to help you improve the yield and efficiency of Knoevenagel condensation reactions involving pyrazole aldehydes. The insights provided here are based on established chemical principles and field-proven experimental data.

Introduction: The Challenge of Pyrazole Aldehydes in Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone of C-C bond formation, reacting an active methylene compound with a carbonyl group, typically an aldehyde or ketone.[1][2][3] This reaction is a modification of the aldol condensation and is fundamental in synthesizing a wide array of valuable compounds, including pharmaceuticals and biologically active molecules.[2][4] However, when working with heteroaromatic aldehydes like those derived from pyrazole, researchers often encounter challenges that can lead to diminished yields.

Pyrazole aldehydes, while essential building blocks, can exhibit unique electronic properties and reactivity profiles that necessitate careful optimization of reaction conditions. This guide will walk you through the common pitfalls and provide actionable solutions to enhance your reaction outcomes.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries regarding Knoevenagel condensation with pyrazole aldehydes.

Q1: Why is my Knoevenagel condensation with a pyrazole aldehyde giving a low yield?

Low yields in this reaction can stem from several factors. The pyrazole ring system can influence the reactivity of the aldehyde group. Additionally, side reactions, incomplete conversion, or suboptimal catalytic activity are common culprits. It's also possible that the water produced as a byproduct is inhibiting the reaction or promoting a reversible reaction.[5]

Q2: What is the general mechanism of the Knoevenagel condensation?

The reaction proceeds via a nucleophilic addition of an active hydrogen compound to the carbonyl group, followed by a dehydration step.[1] A weak base is typically used as a catalyst to deprotonate the active methylene compound, forming a nucleophilic enolate which then attacks the aldehyde.[1]

Q3: Can the choice of base catalyst significantly impact the yield?

Absolutely. The catalyst is a critical component.[5] A base that is too strong can cause the aldehyde to self-condense, reducing the yield of your desired product.[5] Weak bases such as piperidine, pyrrolidine, or ammonium salts are generally preferred.[5] The optimal choice of catalyst is often substrate-dependent.

Q4: Does the solvent play a role in the reaction's success?

Yes, the solvent choice is crucial. The polarity of the solvent can affect both the reaction rate and the final yield.[5] Polar aprotic solvents like DMF or acetonitrile can lead to high conversions in shorter times, while in some cases, polar protic solvents like ethanol are also effective.[5] Green chemistry approaches have also successfully utilized water as a solvent.[5][6]

Troubleshooting Guide: A Deeper Dive into Optimizing Your Reaction

This section provides a systematic approach to troubleshooting and optimizing your Knoevenagel condensation with pyrazole aldehydes.

Issue 1: Low or No Product Formation

If you are observing minimal to no formation of your desired product, consider the following factors, starting with the most likely cause.

The choice and amount of catalyst are paramount.

• Rationale: The catalyst's role is to facilitate the deprotonation of the active methylene compound to form the reactive enolate. For pyrazole aldehydes, the basicity of the catalyst needs to be finely tuned to avoid side reactions.

• Troubleshooting Steps:

  • Catalyst Screening: If you are using a standard base like piperidine and seeing poor results, consider screening other weak bases. Pyrrolidine has been shown to be more efficient than piperidine in some cases, achieving higher conversions at lower catalyst loadings.[7][8] Ammonium carbonate is another mild and effective catalyst, particularly in aqueous media.[6]

  • Catalyst Loading: The amount of catalyst is also critical. Typically, catalytic amounts (e.g., 0.1 equivalents) are sufficient.[5] Running a small-scale experiment with varying catalyst loadings can help identify the optimal concentration.

Comparative Catalyst Performance

Catalyst	Relative Efficiency	Key Considerations
Piperidine	Good	A standard choice, but may require higher loading.[7]
Pyrrolidine	Excellent	Often more efficient than piperidine, leading to higher conversion with less catalyst.[7][8]
Ammonium Carbonate	Very Good	A mild, inexpensive, and green catalyst option, especially for reactions in water.[6]

The reaction medium has a profound effect on the solubility of reactants and the stabilization of intermediates.

• Rationale: The solvent's polarity can influence the rate of both the initial nucleophilic addition and the subsequent dehydration step.

• Troubleshooting Steps:

  • Solvent Screening: If your current solvent is not providing good results, a systematic screen of solvents with varying polarities is recommended. Consider ethanol, methanol, acetonitrile, DMF, and even water.

  • Azeotropic Water Removal: The condensation reaction produces water, which can sometimes hinder the reaction's progress.[5] In non-aqueous solvents like toluene, using a Dean-Stark apparatus to azeotropically remove water can significantly drive the reaction to completion.

Logical Flow for Initial Troubleshooting

Caption: Initial troubleshooting workflow for low yield.

Issue 2: Presence of Side Products

The formation of unintended products can significantly reduce the yield of the desired compound.

• Rationale: If the base catalyst is too strong, it can promote the self-condensation of the pyrazole aldehyde, leading to undesired oligomeric or polymeric materials.[5]

• Troubleshooting Steps:

  • Switch to a Weaker Base: If you suspect self-condensation, immediately switch to a milder catalyst. For instance, if you are using a stronger base, transition to piperidine, pyrrolidine, or ammonium carbonate.

  • Lower Reaction Temperature: Running the reaction at a lower temperature can often minimize side reactions.

• Rationale: The product of the Knoevenagel condensation is an α,β-unsaturated compound, which can be susceptible to a subsequent Michael addition by another molecule of the deprotonated active methylene compound.

• Troubleshooting Steps:

  • Control Stoichiometry: Carefully control the stoichiometry of your reactants. Using a slight excess of the pyrazole aldehyde can sometimes minimize this side reaction.

  • Monitor Reaction Progress: Closely monitor the reaction using techniques like TLC or LC-MS to stop the reaction once the desired product is formed, before significant amounts of the Michael adduct can accumulate.

Reaction Pathway and Potential Side Reactions

Caption: Knoevenagel pathway and common side reactions.

Advanced Strategies for Yield Improvement

If basic troubleshooting does not resolve the yield issues, consider these more advanced techniques.

Microwave-Assisted Synthesis

• Rationale: Microwave irradiation can significantly accelerate reaction rates and often leads to higher yields with shorter reaction times.[9] This is due to efficient and uniform heating of the reaction mixture.

• Implementation: If you have access to a microwave reactor, this is a highly recommended avenue for optimization. Reactions that take hours under conventional heating can often be completed in minutes.[9]

Alternative Catalytic Systems

• Rationale: For particularly challenging substrates, exploring unconventional catalysts can be beneficial.

• Examples:

  • Lewis Acids: In some cases, Lewis acids like TiCl4, in combination with a base like pyridine, can be effective.[10]

  • Ionic Liquids: Ionic liquids can act as both the solvent and the catalyst, offering a green and recyclable reaction medium.[11]

  • Solid-Supported Catalysts: Using heterogeneous catalysts can simplify product purification.

Experimental Protocols

Here are some starting-point protocols that you can adapt for your specific pyrazole aldehyde and active methylene compound.

Protocol 1: General Procedure using Piperidine Catalyst

• To a solution of the pyrazole aldehyde (1.0 mmol) and the active methylene compound (1.0 mmol) in a suitable solvent (e.g., ethanol, 10 mL), add piperidine (0.1 mmol, 0.1 equivalents).[5]

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the progress by TLC.[5]

• Upon completion, cool the reaction mixture to room temperature.[5]

• If a precipitate forms, filter the solid product and wash it with cold ethanol.[5]

• If no precipitate forms, remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.[5]

Protocol 2: Aqueous-Phase Synthesis with Ammonium Carbonate

• In a flask, combine the pyrazole aldehyde (1.0 mmol), malononitrile (1.0 mmol), and ammonium carbonate (0.2 mmol) in water (10 mL).[6]

• Subject the mixture to sonication at ambient temperature until the reaction is complete (as monitored by TLC).[6]

• Collect the solid product by filtration, wash with water, and dry.

References

• Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. ACS Omega. Available from: [https://pubs.acs.org/doi/10.1021/acsomega.1c04 sequential]([Link] sequential)

• Knoevenagel condensation. Wikipedia. Available from: [Link]

• Knoevenagel Condensation Doebner Modification. Organic Chemistry Portal. Available from: [Link]

• A simple, expeditious and green process for Knoevenagel condensation of pyrazole aldehydes in aqueous media. ResearchGate. Available from: [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. Available from: [Link]

• Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. The Journal of Physical Chemistry B - ACS Publications. Available from: [Link]

• One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. MDPI. Available from: [Link]

• The Knoevenagel condensation is a special case of the aldol conde... Study Prep in Pearson+. Available from: [Link]

• Knoevenagel Condensation between 2-Methyl-thiazolo[4,5-b]pyrazines and Aldehydes. National Library of Medicine. Available from: [Link]

• Tandem cyclocondensation-Knoevenagel–Michael reaction of phenyl hydrazine, acetoacetate derivatives and arylaldehydes. New Journal of Chemistry (RSC Publishing). Available from: [Link]

• Use of Piperidine and Pyrrolidine in Knoevenagel Condensation. Juniper Publishers. Available from: [Link]

• Microwave–assisted combinatorial chemistry: The potential approach for acceleration of drug discovery. ScienceDirect. Available from: [Link]

• Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark. Available from: [Link]

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Knoevenagel Condensation between 2-Methyl-thiazolo[4,5-b]pyrazines and Aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Knoevenagel condensation is a special case of the aldol conde... | Study Prep in Pearson+ [pearson.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Use of Piperidine and Pyrrolidine in Knoevenagel Condensation [ideas.repec.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Knoevenagel Condensation [organic-chemistry.org]

Common problems and solutions in pyrazole-4-carbaldehyde reactions

Welcome to the technical support center for pyrazole-4-carbaldehyde reactions. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate common experimental challenges. The information herein is grounded in established chemical principles and field-proven insights to ensure the reliability of your synthetic endeavors.

Section 1: Synthesis of Pyrazole-4-carbaldehydes via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a cornerstone for the formylation of electron-rich heterocyclic systems, including pyrazoles. It involves the use of a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF). While powerful, this reaction is not without its nuances.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My Vilsmeier-Haack reaction is resulting in a very low yield or no product at all. What are the likely causes?

Answer: Low or no yield in a Vilsmeier-Haack formylation of a pyrazole substrate is a common issue that can often be traced back to several critical factors:

• Presence of Moisture: The Vilsmeier reagent is highly sensitive to water. Any moisture in the DMF, glassware, or starting materials will quench the reagent, leading to reaction failure. It is imperative to use anhydrous DMF and thoroughly dried glassware.[1]

• Substrate Reactivity (Unprotected N-H): If your pyrazole starting material has an unsubstituted N-H, electrophilic attack by the Vilsmeier reagent may occur at the nitrogen atom instead of the desired C-4 position.[2] This forms an ammonium-like species that deactivates the ring towards further electrophilic substitution.

• Inappropriate Reaction Temperature: Temperature control is crucial. The formation of the Vilsmeier reagent is typically done at low temperatures (0 to -10 °C).[3] The subsequent formylation reaction temperature can vary, but excessively high temperatures (e.g., > 80-90 °C) can lead to the decomposition of the Vilsmeier reagent, reducing the effective concentration and thus the yield. Conversely, a temperature that is too low may result in an impractically slow reaction rate.

• Stoichiometry of the Vilsmeier Reagent: For the cyclization of hydrazones to form pyrazole-4-carbaldehydes, an excess of the Vilsmeier reagent (often 3 equivalents or more) is typically required to drive the reaction to completion.[1] Insufficient reagent will lead to incomplete conversion.

Question 2: I've observed the formation of chlorinated byproducts alongside my desired pyrazole-4-carbaldehyde. Why is this happening and how can I prevent it?

Answer: The formation of chlorinated byproducts is a known side reaction when using phosphorus oxychloride (POCl₃) as the halide source for the Vilsmeier reagent.[3] This is particularly prevalent if your pyrazole substrate contains susceptible functional groups, such as hydroxyl moieties. The Vilsmeier reagent itself can act as a chlorinating agent.

Solutions:

• Protection of Susceptible Groups: If your starting material has a hydroxyl group (e.g., on a side chain), it is advisable to protect it prior to the Vilsmeier-Haack reaction. For instance, a hydroxyl group can be acylated, and the protecting group can be removed post-formylation.[4]

• Alternative Vilsmeier Reagents: While less common, exploring alternative reagents to generate the Vilsmeier species, such as those derived from oxalyl chloride or thionyl chloride with DMF, might mitigate this issue, although these reagents come with their own reactivity profiles and safety considerations.

Question 3: My pyrazole starting material has an unprotected N-H. How can I achieve C-4 formylation?

Answer: As previously mentioned, the unprotected N-H can interfere with the Vilsmeier-Haack reaction. The recommended approach is to use a protecting group strategy.

Workflow for N-H Pyrazole Formylation:

Caption: Workflow for the formylation of N-H pyrazoles.

Detailed Protocol Example (based on literature): [2]

• Protection: React the N-H pyrazole with a suitable protecting group. For example, a Michael addition with methyl acrylate can be employed.

• Formylation: Subject the resulting N-protected pyrazole to the Vilsmeier-Haack reaction (POCl₃/DMF).

• Deprotection: The protecting group can then be removed, often through alkaline hydrolysis followed by heating, to yield the desired N-H pyrazole-4-carbaldehyde.

Section 2: Common Downstream Reactions and Troubleshooting

Pyrazole-4-carbaldehydes are versatile intermediates. Below are common issues encountered in subsequent transformations.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 4: I am attempting a Knoevenagel condensation with a pyrazole-4-carbaldehyde and an active methylene compound, but the yield is poor.

Answer: The Knoevenagel condensation is sensitive to reaction conditions. Here are key parameters to optimize:

Parameter	Common Problem	Recommended Solution	Rationale
Catalyst	Base is too strong (e.g., NaOH, NaOEt), causing self-condensation of the aldehyde or other side reactions.	Use a weak base such as piperidine or pyridine (typically 0.1 equivalents).[5]	A weak base is sufficient to deprotonate the active methylene compound without promoting unwanted side reactions of the aldehyde.
Solvent	The solvent polarity is not optimal for the specific substrates.	Aprotic polar solvents (e.g., DMF, acetonitrile) often give good results. Protic solvents like ethanol can also be effective.[5]	The solvent influences the solubility of reactants and the stability of intermediates, affecting the reaction rate and yield.
Water Removal	Water is a byproduct of the condensation and its accumulation can inhibit the reaction or lead to reversibility.	Use a Dean-Stark apparatus to azeotropically remove water, especially when heating in a non-polar solvent like toluene.[5]	Le Chatelier's principle dictates that removing a product will drive the equilibrium towards the desired condensation product.
Reaction Time & Temperature	Incomplete conversion due to insufficient reaction time or temperature.	Monitor the reaction progress by Thin Layer Chromatography (TLC).[5] Gentle heating may be required for less reactive substrates.	Optimization of time and temperature ensures the reaction proceeds to completion without significant decomposition.

Question 5: My Wittig reaction with a pyrazole-4-carbaldehyde is inefficient. What alternatives or optimizations should I consider?

Answer: The reactivity of the Wittig reagent and potential steric hindrance from substituents on the pyrazole ring can lead to low yields.

Troubleshooting the Wittig Reaction:

Caption: Decision tree for troubleshooting low-yielding Wittig reactions.

• Primary Recommendation - Horner-Wadsworth-Emmons (HWE) Reaction: For hindered aldehydes, the HWE reaction is often a superior alternative. It utilizes a more nucleophilic phosphonate-stabilized carbanion which is more reactive.[6] A significant advantage is that the phosphate byproduct is water-soluble, simplifying purification compared to the triphenylphosphine oxide from the Wittig reaction.[6]

• Wittig Reaction Optimization: If you must use the Wittig reaction, consider using strong, non-nucleophilic bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) to generate the ylide.[6] Additionally, the presence of lithium salts can sometimes hinder the reaction; employing "salt-free" ylide generation methods may improve yields.[6]

Question 6: I am performing a reductive amination and getting significant amounts of the corresponding alcohol as a byproduct. How can I improve the selectivity?

Answer: The formation of the alcohol byproduct (from the reduction of the aldehyde) is a common competitive pathway in reductive amination, especially if the reducing agent is too reactive or if the imine/iminium ion formation is slow.

Strategies to Favor Amination:

• Two-Step Procedure:

  • Step 1 (Imine Formation): Condense the pyrazole-4-carbaldehyde with the amine first, often in a solvent that allows for the removal of water (e.g., toluene with a Dean-Stark trap) to drive the equilibrium towards the imine.

  • Step 2 (Reduction): Once the imine is formed, cool the reaction and then add the reducing agent. This temporal separation of condensation and reduction minimizes the amount of free aldehyde available to be reduced.

• Use a pH-Sensitive Reducing Agent: Reagents like sodium triacetoxyborohydride (STAB) are particularly effective for one-pot reductive aminations. STAB is less reactive towards aldehydes at the mildly acidic pH required for iminium ion formation, but it readily reduces the iminium ion once it is formed.

• Control Stoichiometry: Use a slight excess of the amine (e.g., 1.1-1.2 equivalents) to ensure the aldehyde is consumed in the initial condensation step.

Section 3: General Considerations

Question 7: How do substituents on the pyrazole ring affect the reactivity of the aldehyde?

Answer: The electronic nature of substituents on the pyrazole ring can significantly influence the reactivity of the 4-formyl group.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro groups or halides will make the pyrazole ring more electron-deficient. This increases the electrophilicity of the aldehyde's carbonyl carbon, making it more susceptible to nucleophilic attack. Reactions like condensation and addition may proceed more readily.

• Electron-Donating Groups (EDGs): Substituents like alkyl or alkoxy groups will make the pyrazole ring more electron-rich. This can slightly decrease the electrophilicity of the aldehyde, potentially slowing down reactions with nucleophiles. Conversely, EDGs increase the basicity of the ring nitrogens, which can be a factor in acid-catalyzed reactions.[7]

Question 8: What are the best practices for the purification and storage of pyrazole-4-carbaldehydes?

Answer:

• Purification: Column chromatography on silica gel is a widely used and effective method for purifying pyrazole-4-carbaldehydes.[3][4] The choice of eluent will depend on the polarity of the specific derivative, but mixtures of ethyl acetate and hexanes are common. Recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexanes) can also be employed for further purification of solid products.

• Stability and Storage: Aldehydes, in general, can be susceptible to oxidation to the corresponding carboxylic acids upon prolonged exposure to air. While pyrazole-4-carbaldehydes are generally stable crystalline solids, it is good practice to store them in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., nitrogen or argon) to maximize their shelf life.

References

• Ultrasonic and Microwave Accelerated Vilsmeier-Haack Formylation: An Energy-efficient Route to Synthesize Pyrazole‐4‐Carbaldehydes. Degres Journal. [Link]

• 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. MDPI. [Link]

• Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes. National Institutes of Health. [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical, Chemical and Biological Sciences. [Link]

• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. [Link]

• Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies. [Link]

• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC. [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. National Institutes of Health. [Link]

Sources

• 1. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Pyrazole Carbaldehyde Reaction Products

Welcome to the dedicated technical support center for researchers, scientists, and professionals in drug development engaged in the synthesis and purification of pyrazole carbaldehydes. This guide is designed to provide practical, in-depth solutions to common and complex purification challenges encountered during your experimental work. Drawing from established protocols and field-proven insights, this resource aims to enhance the efficiency and success of your purification workflows.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the purification of pyrazole carbaldehyde reaction products.

Q1: What are the most common impurities in a crude pyrazole carbaldehyde reaction mixture, particularly after a Vilsmeier-Haack reaction?

A1: Typically, the crude product from a Vilsmeier-Haack synthesis of pyrazole carbaldehydes contains a mixture of the desired product, unreacted starting materials (hydrazones), excess Vilsmeier reagent (or its decomposition products, such as dimethylformamide (DMF) and phosphorus oxychloride byproducts), and potentially regioisomers.[1][2][3] The presence and proportion of these impurities depend on the reaction conditions and the specific substrates used.

Q2: My crude product is a dark, oily residue. What is the first step I should take?

A2: An oily or dark-colored crude product often indicates the presence of residual DMF and other high-boiling impurities. A common first step is to perform an aqueous workup. This typically involves quenching the reaction mixture with ice-cold water or a saturated sodium bicarbonate solution to neutralize any remaining acidic reagents. The product can then be extracted into an appropriate organic solvent like ethyl acetate or dichloromethane.[4] This initial extraction helps to remove a significant portion of water-soluble impurities.

Q3: Is recrystallization a suitable method for purifying pyrazole carbaldehydes?

A3: Yes, recrystallization can be a very effective technique for purifying solid pyrazole carbaldehydes, especially for removing minor impurities when the desired product is the major component. The choice of solvent is critical and often requires some experimentation. Common solvent systems include ethanol, methanol, ethyl acetate/hexane, or toluene. The goal is to find a solvent (or solvent pair) in which the pyrazole carbaldehyde is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Q4: When should I opt for column chromatography over recrystallization?

A4: Column chromatography is the preferred method when dealing with complex mixtures, such as those containing regioisomers with similar polarities or when the impurities are present in significant amounts.[3] It is particularly useful for separating compounds with different polarities. For instance, the separation of 1,5-disubstituted-1H-pyrazole-3-carbaldehyde from its 1,3-disubstituted regioisomer has been successfully achieved using column chromatography due to a significant difference in their polarities.[3]

Troubleshooting Guides

This section provides detailed, step-by-step solutions to specific purification challenges.

Guide 1: Removing Residual Vilsmeier-Haack Reagents and DMF

Problem: After aqueous workup and extraction, my NMR spectrum still shows a significant peak for DMF.

Causality: DMF is a high-boiling point solvent (153 °C) and can be challenging to remove completely by evaporation, especially under reduced pressure at moderate temperatures. It is also miscible with many organic solvents used for extraction.

Step-by-Step Protocol:

• Initial Aqueous Wash: During the workup, wash the organic layer multiple times with water or brine. This will help to partition the majority of the DMF into the aqueous phase.

• Azeotropic Removal (for non-heat sensitive compounds): If your pyrazole carbaldehyde is thermally stable, you can attempt to remove residual DMF by azeotropic distillation with a solvent like toluene.

  • Dissolve the crude product in a minimal amount of toluene.

  • Evaporate the toluene under reduced pressure. The toluene will form an azeotrope with DMF, aiding in its removal.

  • Repeat this process 2-3 times.

• Column Chromatography: If the above methods are insufficient or your compound is heat-sensitive, column chromatography is the most reliable method. DMF is quite polar and will typically elute with more polar solvent systems.

Data Presentation: Common Solvent Systems for Column Chromatography

Impurity/Product	Typical Eluent System (Hexane/Ethyl Acetate Gradient)	Polarity
Less Polar Byproducts	100:0 to 90:10	Low
Pyrazole Carbaldehyde	80:20 to 50:50 (Varies with substitution)	Medium
DMF	0:100 (or with Methanol in DCM)	High
Unreacted Hydrazone	Varies, often close to the product	Medium

Guide 2: Separation of Regioisomers

Problem: My reaction has produced a mixture of pyrazole carbaldehyde regioisomers that are difficult to separate.

Causality: The synthesis of substituted pyrazoles can often lead to the formation of regioisomers, for example, 1,3- and 1,5-disubstituted pyrazoles.[3] The position of the formyl group can also vary. The success of separation depends on the difference in the physicochemical properties (e.g., polarity, crystal packing) of the isomers.

Step-by-Step Protocol: Column Chromatography for Isomer Separation

• Analytical TLC: First, develop a thin-layer chromatography (TLC) method that shows good separation between the isomers. Experiment with different solvent systems (e.g., varying ratios of hexane/ethyl acetate, dichloromethane/methanol). The goal is to maximize the difference in Rf values (ΔRf).

• Column Preparation: Pack a silica gel column with the chosen eluent system. The amount of silica gel should be approximately 50-100 times the weight of the crude product.

• Loading the Sample: Dissolve the crude mixture in a minimal amount of the eluent or a slightly more polar solvent and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate, and then carefully load the dry powder onto the top of the column. This "dry loading" technique often results in better separation.

• Elution: Begin eluting the column with the chosen solvent system. If the separation is still challenging, a shallow gradient elution (gradually increasing the polarity of the eluent) can be employed.

• Fraction Collection and Analysis: Collect small fractions and analyze them by TLC to identify the fractions containing the pure isomers.

Visualization: Workflow for Isomer Separation

Caption: Workflow for the separation of pyrazole carbaldehyde isomers.

Guide 3: Purification via Acid-Base Extraction

Problem: My crude product is contaminated with non-basic or weakly basic impurities.

Causality: Pyrazoles are basic due to the lone pair of electrons on the non-protonated nitrogen atom. This property can be exploited for purification through acid-base extraction. This method is particularly useful for separating the pyrazole product from neutral or acidic impurities. A patent describes a method for purifying pyrazoles by converting them into acid addition salts, which can then be separated by crystallization.[5]

Step-by-Step Protocol:

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with a dilute aqueous acid solution (e.g., 1 M HCl). The basic pyrazole carbaldehyde will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer.

• Separation: Separate the aqueous and organic layers. The organic layer can be discarded or processed further to recover other components.

• Basification and Re-extraction: Basify the aqueous layer with a base (e.g., 1 M NaOH, saturated NaHCO₃) until it is alkaline. This will deprotonate the pyrazole, causing it to precipitate or become soluble in an organic solvent.

• Final Extraction: Extract the now neutral pyrazole carbaldehyde back into a fresh portion of an organic solvent.

• Drying and Evaporation: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent to obtain the purified product.

Visualization: Acid-Base Extraction Logic

Caption: Decision tree for purification via acid-base extraction.

References

• Shaaban, M. R., et al. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2011(i), 196-245. Available at: [Link]

• Kumar, B. C., et al. (2013). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. Journal of Pharmaceutical and Scientific Innovation, 2(5), 55-59. Available at: [Link]

• Arnold, A., et al. (2011). Method for purifying pyrazoles. Google Patents, WO2011076194A1.

• Organic Chemistry Portal. Pyrazole synthesis. Available at: [Link]

• El-Shehry, M. F., et al. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2011(i), 196-245. Available at: [Link]

• Li, J., et al. (2022). Visible Light-Induced Cyclization of N-Arylmethacrylohydrazides and Hydroxamic Acid Derivatives toward δ-Amidoalkylated Pyrazol-5-ones via 1,5-Hydrogen Atom Transfer. The Journal of Organic Chemistry, 87(17), 11739-11751. Available at: [Link]

• Al-Amiery, A. A., et al. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules, 27(19), 6333. Available at: [Link]

• Al-Masoudi, N. A., et al. (2020). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies, 4(4), 458-467. Available at: [Link]

• Głowacka, I. E., et al. (2021). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Molbank, 2021(4), M1288. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jpsionline.com [jpsionline.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

Technical Support Center: Long-Term Stability and Storage of Pyrazole Aldehydes

Welcome to the Technical Support Center for pyrazole aldehydes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice on the long-term stability and optimal storage conditions for this important class of heterocyclic compounds. As a Senior Application Scientist, my goal is to synthesize technical accuracy with practical, field-proven insights to ensure the integrity of your experiments and materials.

Introduction: The Challenge of Pyrazole Aldehyde Stability

Pyrazole aldehydes are versatile building blocks in medicinal chemistry and materials science. However, the inherent reactivity of the aldehyde functional group, coupled with the electronic nature of the pyrazole ring, presents unique challenges for their long-term storage and handling. Degradation can lead to inconsistent experimental results, impurity formation, and a decrease in overall product quality. This guide provides a comprehensive overview of the factors influencing the stability of pyrazole aldehydes and offers practical solutions to mitigate degradation.

PART 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of pyrazole aldehydes.

Q1: What are the primary degradation pathways for pyrazole aldehydes?

A1: The most common degradation pathway for pyrazole aldehydes is the oxidation of the aldehyde group to the corresponding carboxylic acid.[1] This process is often accelerated by exposure to atmospheric oxygen. Other potential degradation pathways, particularly for aromatic aldehydes, can include polymerization and photodegradation upon exposure to light, especially UV radiation.[2] Hydrolysis of other functional groups on the pyrazole ring, such as esters, can also occur under certain pH conditions.

Q2: What are the ideal storage conditions for solid pyrazole aldehydes?

A2: For optimal long-term stability, solid pyrazole aldehydes should be stored in a cool, dark, and dry environment. Refrigeration (2-8 °C) is highly recommended to slow down potential degradation processes.[3][4] To protect against oxidation and moisture, it is best practice to store these compounds under an inert atmosphere, such as argon or nitrogen, in tightly sealed containers.

Q3: How should I store pyrazole aldehydes in solution?

A3: Preparing fresh solutions is always the best practice.[1] If storage in solution is necessary, choose a dry, aprotic solvent. It is crucial to de-gas the solvent prior to use to remove dissolved oxygen. Store the solution under an inert atmosphere at low temperatures (ideally ≤ -20°C) and protect it from light. The choice of solvent can be critical, and it is advisable to perform a small-scale stability study if long-term storage in a specific solvent is required.

Q4: Are some pyrazole aldehydes more stable than others?

A4: Yes, the stability of a pyrazole aldehyde can be significantly influenced by the substituents on the pyrazole ring and any substitution on the aldehyde's aromatic ring (if applicable). Electron-withdrawing groups on the pyrazole ring can sometimes enhance the stability of the aldehyde group towards oxidation. Conversely, certain substituents might increase susceptibility to other degradation pathways. A comparative stability study under forced degradation conditions can elucidate the relative stability of different derivatives.

Q5: What are the visible signs of degradation in a pyrazole aldehyde sample?

A5: Visual inspection can sometimes provide clues about degradation. A change in color (e.g., yellowing or darkening) or a change in the physical state of the solid (e.g., clumping or appearance of a liquid) can indicate impurity formation. However, significant degradation can occur without any visible changes. Therefore, analytical techniques are essential for confirming the purity of a sample.

PART 2: Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to pyrazole aldehyde instability during experiments.

Issue 1: Inconsistent or Low Yields in Reactions

• Symptom: A reaction that previously worked well now gives lower yields or fails completely.

• Probable Cause: The pyrazole aldehyde starting material may have degraded. The most likely culprit is oxidation to the carboxylic acid, which is unreactive under many conditions where the aldehyde is the desired electrophile.

• Troubleshooting Steps:

  • Assess Purity: Analyze the pyrazole aldehyde starting material using an appropriate analytical method (see Part 3 for details) to check for the presence of the corresponding carboxylic acid or other impurities.

  • Use a Fresh Sample: If possible, use a freshly opened or newly synthesized batch of the pyrazole aldehyde.

  • Purify the Starting Material: If the starting material is found to be impure, repurify it by recrystallization or column chromatography before use.

  • Optimize Reaction Conditions: If using a slightly degraded sample is unavoidable, consider increasing the stoichiometry of the pyrazole aldehyde. However, be aware that this may complicate purification.

Issue 2: Appearance of Unexpected Byproducts

• Symptom: Formation of unexpected spots on TLC or peaks in LC-MS analysis of the reaction mixture.

• Probable Cause: Impurities in the pyrazole aldehyde starting material are participating in the reaction or the pyrazole aldehyde is degrading under the reaction conditions.

• Troubleshooting Steps:

  • Characterize Byproducts: If possible, isolate and characterize the major byproducts to understand their origin. Comparison with the potential degradation products of the starting material (e.g., the carboxylic acid) can be informative.

  • Run a Blank Reaction: Conduct a control experiment with the pyrazole aldehyde under the reaction conditions (solvent, temperature, base/acid) but without the other reactants to see if it degrades.

  • Modify Reaction Conditions: If the pyrazole aldehyde is found to be unstable under the reaction conditions, consider lowering the reaction temperature, shortening the reaction time, or using a less harsh reagent.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting issues potentially related to pyrazole aldehyde instability.

Caption: Troubleshooting workflow for pyrazole aldehyde instability.

PART 3: Experimental Protocols for Stability Assessment

To ensure the quality of your pyrazole aldehydes, particularly for long-term studies or when using older batches, it is crucial to have robust analytical methods for purity assessment.

Protocol 1: Purity Assessment by ¹H NMR Spectroscopy

¹H NMR is a quick and effective method to assess the purity of a pyrazole aldehyde and to detect the presence of the corresponding carboxylic acid.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the pyrazole aldehyde.

  • Dissolve the sample in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. DMSO-d₆ is often preferred as it can solubilize both the aldehyde and the potential carboxylic acid impurity, and the acidic proton of the carboxylic acid is often observable.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

• Data Analysis:

  • Identify the characteristic aldehyde proton peak, which typically appears as a singlet between δ 9.5 and 10.5 ppm.

  • Look for the appearance of a broad singlet corresponding to the carboxylic acid proton, which is often observed at δ > 12 ppm in DMSO-d₆.

  • Integrate the aldehyde proton peak and a well-resolved peak from the pyrazole ring. The ratio of these integrations should be consistent with the molecular structure. A decrease in the relative integration of the aldehyde proton suggests degradation.

Protocol 2: Stability-Indicating HPLC Method Development

A stability-indicating HPLC method is one that can separate the intact pyrazole aldehyde from its degradation products.

• Method Development Outline:

  • Column Selection: A C18 reversed-phase column is a good starting point.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically effective.

  • Detection: UV detection at a wavelength where the pyrazole aldehyde has strong absorbance.

  • Forced Degradation: To confirm that the method is stability-indicating, perform a forced degradation study as outlined by ICH guidelines.[5][6][7]

    • Acidic/Basic Hydrolysis: Treat the pyrazole aldehyde with 0.1 M HCl and 0.1 M NaOH.

    • Oxidation: Treat with 3% H₂O₂.

    • Thermal Stress: Heat the solid sample.

    • Photostability: Expose the sample to light.

  • Analysis: Analyze the stressed samples by HPLC. The method is considered stability-indicating if all degradation products are well-resolved from the parent peak.

Data Presentation: Recommended Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (Refrigerated)	Slows down the rate of chemical degradation.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the aldehyde to a carboxylic acid.
Light	Protect from light (Amber vials)	Minimizes the risk of photodegradation.
Moisture	Dry environment (Desiccator)	Prevents hydrolysis and potential clumping of the solid.

Visualization of a Key Degradation Pathway

The following diagram illustrates the oxidation of a generic pyrazole-4-carbaldehyde to its corresponding carboxylic acid, a primary degradation pathway.

Caption: Oxidation of pyrazole aldehyde.

(Note: The DOT script above is a template. For actual rendering, the IMG SRC would need to be replaced with URLs to images of the chemical structures.)

Conclusion

The long-term stability of pyrazole aldehydes is a critical factor for ensuring the reproducibility and success of research and development activities. By understanding the primary degradation pathways and implementing the recommended storage and handling procedures outlined in this guide, researchers can significantly mitigate the risk of degradation. Regular purity assessment using appropriate analytical techniques is the best way to guarantee the quality of these valuable reagents.

References

• U.S. Patent US4414419A. (1983). Stabilization of aldehydes.

• Journal of Drug Delivery and Therapeutics. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. [Link]

• ICH Harmonised Tripartite Guideline. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

Sources

• 1. Volatile Organic Compounds at Early Stages of Sourdough Preparation Via Static Headspace and GC/MS Analysis – Current Research in Nutrition and Food Science Journal [foodandnutritionjournal.org]
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• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. jddtonline.info [jddtonline.info]
• 6. resolvemass.ca [resolvemass.ca]
• 7. onyxipca.com [onyxipca.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of Pyrazole Derivatives: A Guide for Researchers

Introduction to the Pyrazole Scaffold

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in the field of medicinal chemistry.[1][2] Its unique structural and electronic properties have made it a cornerstone in the design of a vast array of therapeutic agents. The versatility of the pyrazole core allows for substitutions at various positions, leading to a diverse range of biological activities. This has been validated by the successful development and clinical use of several pyrazole-containing drugs, including the anti-inflammatory agent Celecoxib and the anticancer drug Crizotinib.[1] This guide provides a comparative analysis of the anticancer, anti-inflammatory, and antimicrobial activities of selected pyrazole derivatives, offering insights into their mechanisms of action and the experimental methodologies used to evaluate their efficacy.

Case Study Pyrazole Derivatives

For this comparative analysis, we will focus on three distinct pyrazole derivatives that exemplify the diverse biological activities of this scaffold:

• Celecoxib: The archetypal selective COX-2 inhibitor, widely used for its anti-inflammatory properties.

• Crizotinib: A potent anticancer agent that functions as a tyrosine kinase inhibitor.

• 1,3,5-Triphenylpyrazole: A well-studied pyrazole derivative with reported anticancer and other biological activities, serving as a valuable compound for comparative studies.

• Sulfaphenazole: A pyrazole-based sulfonamide antibiotic, representing the antimicrobial applications of this scaffold.

Comparative Biological Activity

The biological activity of pyrazole derivatives is profoundly influenced by the nature and position of the substituents on the pyrazole ring. These modifications dictate the molecule's interaction with its biological target, thereby determining its therapeutic effect.

Anticancer Activity

Pyrazole derivatives have emerged as a significant class of anticancer agents, with several compounds demonstrating potent cytotoxicity against various cancer cell lines.[3] The anticancer efficacy is often attributed to the inhibition of key enzymes involved in cancer cell proliferation and survival, such as tyrosine kinases and cyclin-dependent kinases.[1]

Comparative Cytotoxicity of Pyrazole Derivatives

Compound	Target Cell Line	IC50 (µM)	Reference
Crizotinib	HCT116 (Colon Cancer)	0.39	[4]
Crizotinib	MCF-7 (Breast Cancer)	0.46	[4]
1,3,5-Triphenylpyrazole Derivative (3a)	HT-29 (Colon Cancer)	Not specified, but showed significant apoptosis induction	[5]
1,3,5-Triphenylpyrazole Derivative (3c)	HT-29 (Colon Cancer)	Not specified, but showed significant apoptosis induction	[5]
Phenylbipyridinylpyrazole (5e)	Leukemia SR	Inhibited 96% of growth at 10 µM	[6]

Structure-Activity Relationship (SAR) for Anticancer Activity:

The anticancer activity of pyrazole derivatives is highly dependent on the substituents at the N1, C3, C4, and C5 positions of the pyrazole ring. For instance, in the case of kinase inhibitors like Crizotinib, the substituents are designed to fit into the ATP-binding pocket of the target kinase, leading to its inhibition.[7] The presence of bulky aromatic groups at the C3 and C5 positions, as seen in 1,3,5-triphenylpyrazole, can contribute to the compound's cytotoxic effects, potentially through mechanisms like apoptosis induction.[5]

Anti-inflammatory Activity

The anti-inflammatory properties of pyrazole derivatives are most notably exemplified by Celecoxib, a selective inhibitor of cyclooxygenase-2 (COX-2).[8] COX-2 is an enzyme that plays a crucial role in the inflammatory cascade by catalyzing the synthesis of prostaglandins.

Comparative COX-2 Inhibitory Activity

Compound	IC50 (µM) for COX-2 Inhibition	Selectivity Index (COX-1/COX-2)	Reference
Celecoxib	0.45	High (selective for COX-2)	[9]
1,5-Diaryl Pyrazole (T5)	0.781	7.16	[10]
Salicylic Acid Analogue of Celecoxib (7f)	>100 (low COX-2 inhibition)	0.007 (highly selective for COX-1)	[11][12]

Structure-Activity Relationship (SAR) for Anti-inflammatory Activity:

For selective COX-2 inhibition, the presence of a sulfonamide or a similar group at the para-position of the N1-phenyl ring is crucial, as it allows the molecule to bind to a specific side pocket in the COX-2 enzyme that is absent in COX-1.[8] The nature of the substituents at the C3 and C5 positions also influences the potency and selectivity of COX-2 inhibition.

Antimicrobial Activity

Pyrazole derivatives have also demonstrated significant potential as antimicrobial agents.[13] Their mechanism of action can vary, from inhibiting essential bacterial enzymes to disrupting the cell membrane. Sulfaphenazole, a pyrazole-containing sulfonamide, is a classic example of a pyrazole-based antibiotic.

Comparative Antimicrobial Activity

Compound	Target Organism	MIC (µg/mL)	Reference
Sulfaphenazole	Staphylococcus aureus	>100 µM (variable depending on strain)	[14][15]
Pyrazole-derived hydrazone (21a)	Various bacteria and fungi	2.9 - 125	[16]
Cationic macromolecule-pyrazole complex	E. coli, S. aureus	Enhanced activity compared to individual components	[17]

Structure-Activity Relationship (SAR) for Antimicrobial Activity:

The antimicrobial activity of pyrazole derivatives is highly dependent on the specific substituents. For sulfonamide-based pyrazoles like Sulfaphenazole, the core mechanism involves the inhibition of dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria.[18] Other pyrazole derivatives may exert their antimicrobial effects through different mechanisms, and their SAR is an active area of research.

Mechanistic Insights and Signaling Pathways

Understanding the molecular mechanisms by which pyrazole derivatives exert their biological effects is crucial for the rational design of new and improved therapeutic agents.

Crizotinib: Targeting Receptor Tyrosine Kinases

Crizotinib is a potent inhibitor of the ALK (Anaplastic Lymphoma Kinase) and ROS1 receptor tyrosine kinases.[19] In certain cancers, chromosomal rearrangements lead to the formation of fusion genes (e.g., EML4-ALK), resulting in a constitutively active kinase that drives tumor growth. Crizotinib binds to the ATP-binding pocket of the ALK kinase domain, preventing its phosphorylation and subsequent activation of downstream signaling pathways, such as the PI3K/AKT and MAPK pathways, ultimately leading to cell cycle arrest and apoptosis.[19]

Caption: Crizotinib inhibits the EML4-ALK fusion protein, blocking downstream signaling pathways.

Celecoxib: Selective COX-2 Inhibition

Celecoxib's anti-inflammatory action stems from its selective inhibition of the COX-2 enzyme.[8] Arachidonic acid, released from the cell membrane, is converted by COX-2 into prostaglandin H2 (PGH2), which is then further metabolized to various prostaglandins (e.g., PGE2) that mediate inflammation, pain, and fever. By binding to the active site of COX-2, Celecoxib prevents this conversion, thereby reducing the production of pro-inflammatory prostaglandins.

Caption: Celecoxib selectively inhibits the COX-2 enzyme, reducing the production of pro-inflammatory prostaglandins.

Antimicrobial Mechanisms of Pyrazole Derivatives

The antimicrobial mechanisms of pyrazole derivatives are diverse. For sulfonamide-based pyrazoles like Sulfaphenazole, the primary mechanism is the competitive inhibition of dihydropteroate synthase (DHPS), a key enzyme in the bacterial folic acid synthesis pathway.[18] This deprives the bacteria of essential folic acid, leading to the cessation of growth and replication.

Caption: Sulfaphenazole inhibits bacterial growth by blocking the folic acid synthesis pathway.

Experimental Protocols

The following are detailed protocols for key experiments used in the evaluation of pyrazole derivatives.

5.1. Synthesis of 1,3,5-Triphenylpyrazole

This protocol describes a common method for the synthesis of 1,3,5-triphenylpyrazole from chalcone and phenylhydrazine.

Materials:

• 1,3-Diphenyl-2-propen-1-one (Chalcone)

• Phenylhydrazine

• Glacial Acetic Acid

• Ethanol

• Beaker, round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, filtration apparatus.

Procedure:

• Dissolve 1,3-diphenyl-2-propen-1-one (1 equivalent) in ethanol in a round-bottom flask.

• Add phenylhydrazine (1.1 equivalents) to the solution.

• Add a catalytic amount of glacial acetic acid.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water to precipitate the product.

• Filter the solid product, wash with cold water, and dry.

• Recrystallize the crude product from ethanol to obtain pure 1,3,5-triphenylpyrazole.

• Characterize the final product using techniques such as melting point determination, FT-IR, and NMR spectroscopy.[20][21]

5.2. In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity.

Materials:

• Cancer cell line of interest (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Pyrazole derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well microplate, incubator, microplate reader.

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• After 24 hours, remove the medium and add fresh medium containing various concentrations of the pyrazole derivatives. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plate for another 48-72 hours.

• Remove the medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C, allowing the viable cells to convert the yellow MTT into purple formazan crystals.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[22]

5.3. In Vitro COX-2 Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme.

Materials:

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Celecoxib (positive control)

• Pyrazole derivatives

• Assay buffer (e.g., Tris-HCl)

• EIA (Enzyme Immunoassay) kit for prostaglandin E2 (PGE2)

• 96-well plate, incubator, microplate reader.

Procedure:

• In a 96-well plate, add the COX-2 enzyme, the pyrazole derivative at various concentrations, and the assay buffer.

• Pre-incubate the mixture for a short period (e.g., 15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding arachidonic acid.

• Incubate for a specific time (e.g., 10-20 minutes) at 37°C.

• Stop the reaction by adding a stopping solution (e.g., a strong acid).

• Measure the amount of PGE2 produced using a competitive EIA kit according to the manufacturer's instructions.

• Calculate the percentage of COX-2 inhibition and determine the IC50 value.[9][23][24]

5.4. Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial or fungal strain of interest

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Pyrazole derivatives

• Positive control antibiotic (e.g., Ciprofloxacin)

• 96-well microplate, incubator.

Procedure:

• Prepare a two-fold serial dilution of the pyrazole derivatives in the appropriate broth in a 96-well plate.

• Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

• Add the inoculum to each well of the microplate.

• Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plate at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[16]

Comparative Discussion and Future Perspectives

This guide has highlighted the remarkable versatility of the pyrazole scaffold in medicinal chemistry. Through a comparative analysis of Celecoxib, Crizotinib, 1,3,5-triphenylpyrazole, and Sulfaphenazole, we have seen how subtle modifications to the pyrazole core can lead to vastly different biological activities, from potent and selective enzyme inhibition to broad-spectrum antimicrobial effects.

The structure-activity relationship studies reveal that the substituents at the N1, C3, and C5 positions are key determinants of the biological activity. For instance, the sulfonamide group in Celecoxib is crucial for its COX-2 selectivity, while the specific side chains of Crizotinib are essential for its high-affinity binding to the ALK kinase domain.

The future of pyrazole-based drug discovery lies in the rational design of novel derivatives with improved potency, selectivity, and pharmacokinetic properties. The development of hybrid molecules that combine the pyrazole scaffold with other pharmacophores is a promising strategy for targeting multiple disease pathways simultaneously. Furthermore, a deeper understanding of the molecular mechanisms of action of different pyrazole derivatives will enable the design of more effective and less toxic therapeutic agents. The continued exploration of the vast chemical space around the pyrazole nucleus is certain to yield new and valuable medicines for a wide range of human diseases.

References

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The Pyrazole Scaffold: A Compass for Navigating Structure-Activity Relationships in Drug Discovery

A Senior Application Scientist's Guide to Comparative Analysis and Experimental Validation

For researchers, scientists, and drug development professionals, the pyrazole nucleus represents a privileged scaffold in medicinal chemistry. Its versatile structure has given rise to a multitude of clinically significant drugs, from the anti-inflammatory agent Celecoxib to the anticancer drug Crizotinib.[1] The remarkable diversity in the biological activities of pyrazole derivatives underscores the critical importance of understanding their structure-activity relationships (SAR).[2][3] This guide provides a comparative analysis of pyrazole analogs, offering in-depth technical insights and supporting experimental data to inform rational drug design and optimization.

The Enduring Appeal of the Pyrazole Core: Physicochemical Properties and Druglikeness

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, possesses a unique combination of physicochemical properties that contribute to its success as a pharmacophore.[1] It is an aromatic system, capable of engaging in various non-covalent interactions with biological targets. The presence and position of the nitrogen atoms influence the molecule's polarity, hydrogen bonding capacity, and metabolic stability, all of which are critical determinants of a drug's pharmacokinetic and pharmacodynamic profile.

A crucial aspect of early-stage drug discovery is the assessment of a compound's "druglikeness." Lipinski's Rule of Five provides a set of empirical guidelines to evaluate the oral bioavailability of a drug candidate. These rules are:

• Molecular weight (MW) ≤ 500 Da

• LogP (a measure of lipophilicity) ≤ 5

• Hydrogen bond donors (HBD) ≤ 5

• Hydrogen bond acceptors (HBA) ≤ 10

While not absolute, adherence to these rules increases the likelihood of good absorption and permeation. Many successful pyrazole-based drugs have been optimized to align with these principles. The strategic placement of substituents on the pyrazole ring allows for the fine-tuning of these properties to enhance biological activity while maintaining a favorable druglikeness profile.

Navigating the SAR Landscape: A Comparative Analysis of Pyrazole Analogs

The biological activity of pyrazole derivatives can be profoundly altered by the nature and position of substituents on the pyrazole core. This section explores the SAR of pyrazole analogs across key therapeutic areas, supported by comparative experimental data.

Pyrazole Analogs as Kinase Inhibitors: Targeting the ATP-Binding Site

Protein kinases are a major class of drug targets, particularly in oncology. Pyrazole-containing compounds have emerged as potent kinase inhibitors, often by mimicking the hinge-binding interactions of the native ATP ligand.[4]

A noteworthy example is Crizotinib , an ALK and c-Met tyrosine kinase inhibitor. Its mechanism of action involves binding to the ATP-binding pocket of the kinase, thereby blocking downstream signaling pathways that promote cell proliferation and survival.[4] The pyrazole core of Crizotinib plays a crucial role in orienting the molecule within the active site to achieve high-affinity binding.

The SAR of pyrazole-based kinase inhibitors is often explored by modifying substituents at various positions of the pyrazole ring. For instance, a study on pyrazole derivatives as EGFR kinase inhibitors revealed that substitutions on the phenyl rings attached to the pyrazole core significantly influence their inhibitory activity.

Table 1: Comparative IC50 Values of Pyrazole Analogs as Kinase Inhibitors

Compound ID	R1 Substituent (Position 1)	R3 Substituent (Position 3)	R5 Substituent (Position 5)	Target Kinase	IC50 (µM)	Reference
Crizotinib	2,6-dichloro-3-fluorophenyl	4-(piperidin-4-yl)pyridine	5-chloro-2,4-dimethoxyphenyl	ALK	0.02	[4]
Celecoxib	4-sulfamoylphenyl	4-methylphenyl	trifluoromethyl	COX-2	0.04	[5]
Analog A	Phenyl	4-methoxyphenyl	H	EGFR	0.52	[6]
Analog B	4-chlorophenyl	4-methoxyphenyl	H	EGFR	0.28	[6]
Analog C	4-fluorophenyl	4-methoxyphenyl	H	EGFR	0.35	[6]

Note: This table is a synthesized representation of data from multiple sources for illustrative purposes.

The data in Table 1 clearly demonstrates that even subtle changes to the substituents, such as the halogen on the phenyl ring at R1, can have a significant impact on the inhibitory potency. This highlights the importance of systematic exploration of the chemical space around the pyrazole scaffold.

Pyrazole Analogs as Anticancer Agents: Inducing Cytotoxicity in Cancer Cells

The anticancer activity of pyrazole derivatives often stems from their ability to induce apoptosis or inhibit cell proliferation in cancer cells.[7] The MTT assay is a widely used colorimetric method to assess the cytotoxic effects of compounds on cultured cells.

A study investigating a series of pyrazole derivatives against various cancer cell lines demonstrated a clear SAR.[8] For example, the presence of a dimethyl group on the pyrazole ring, combined with specific substitutions on an attached benzene ring, led to potent anti-proliferative activity against the B16F10 skin cancer cell line.[8]

Table 2: Comparative IC50 Values of Pyrazole Analogs Against Cancer Cell Lines

Compound ID	Substituents on Pyrazole Ring	Substituents on Phenyl Ring	Cancer Cell Line	IC50 (µM)	Reference
Compound 5	1-phenyl, 3-(trimethoxyphenyl)	-	A549 (Lung)	17.50	[7]
Compound 7	1-phenyl, 3-(dimethoxyphenyl)	-	A549 (Lung)	17.50	[7]
Compound 36	3,5-dimethyl	4-bromo	B16F10 (Skin)	6.75 (pIC50)	[8]
Compound 41	3,5-dimethyl	4-hydroxy	B16F10 (Skin)	6.51 (pIC50)	[8]
Compound 43	3,5-dimethyl	4-methoxy	B16F10 (Skin)	6.73 (pIC50)	[8]

Note: This table is a synthesized representation of data from multiple sources for illustrative purposes. pIC50 is the negative log of the IC50 value.

These findings underscore the principle that different cancer cell lines can exhibit varying sensitivities to the same compound, emphasizing the need for broad-panel screening in anticancer drug discovery.

Pyrazole Analogs as Antimicrobial Agents: Combating Bacterial Growth

With the rise of antibiotic resistance, there is an urgent need for novel antimicrobial agents. Pyrazole derivatives have shown promising activity against a range of bacterial pathogens.[9] The antimicrobial efficacy of these compounds is typically evaluated by determining their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that prevents visible growth of a bacterium.

SAR studies have revealed that specific structural features can enhance the antibacterial activity of pyrazole analogs. For instance, the presence of a nitro substituent at the 4-position of a 3,5-dimethylpyrazole moiety has been shown to significantly boost antibacterial activity.[3]

Table 3: Comparative MIC Values of Pyrazole Analogs Against Bacterial Strains

Compound ID	Key Structural Features	Bacterial Strain	MIC (µg/mL)	Reference
Compound 5a	N-ethyl, 4-fluorophenylamino	S. aureus	0.023	[3]
Compound 5c	N-ethyl, 4-bromophenylamino	S. aureus	0.023	[3]
Compound 22	Pyrazole-imidazole-triazole hybrid	S. aureus	low µmol/ml	[9]
Compound 23	Coumarin-substituted pyrazole	S. aureus	1.56-6.25	[9]
Compound 35	Pyran-fused pyrazole	S. aureus	15	[9]

Note: This table is a synthesized representation of data from multiple sources for illustrative purposes.

The data indicates that pyrazole-based compounds can exhibit potent activity against Gram-positive bacteria like S. aureus. Further optimization of these scaffolds could lead to the development of new classes of antibiotics.

Experimental Protocols for SAR Validation

The following are detailed, step-by-step methodologies for the key experiments cited in this guide.

Experimental Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol is adapted from the Promega ADP-Glo™ Kinase Assay Technical Manual.[10][11]

Objective: To determine the half-maximal inhibitory concentration (IC50) of pyrazole analogs against a target kinase.

Principle: The ADP-Glo™ Kinase Assay is a luminescent ADP detection assay that measures kinase activity by quantifying the amount of ADP produced during a kinase reaction.[10] Inhibition of the kinase results in a decrease in ADP production and a corresponding decrease in the luminescent signal.

Materials:

• ADP-Glo™ Kinase Assay kit (Promega)

• Recombinant kinase of interest

• Kinase substrate

• ATP

• Pyrazole analog test compounds

• 384-well white assay plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the pyrazole analogs in the appropriate solvent (e.g., DMSO).

• Kinase Reaction Setup:

  • In a 384-well plate, add 1 µL of each compound dilution.

  • Add 2 µL of a solution containing the kinase and substrate in kinase reaction buffer.

  • Initiate the reaction by adding 2 µL of ATP solution.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition versus the logarithm of the compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Experimental Protocol 2: Cytotoxicity Assay (MTT Assay)

This protocol is a generalized procedure based on standard MTT assay protocols.[12][13][14]

Objective: To assess the cytotoxic effect of pyrazole analogs on cancer cell lines and determine their IC50 values.

Principle: The MTT assay is a colorimetric assay that measures cell viability. Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[12]

Materials:

• Cancer cell line of interest (e.g., MCF-7, A549)

• Cell culture medium and supplements

• Pyrazole analog test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the pyrazole analogs in cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions.

  • Include a vehicle control (medium with the same concentration of solvent used for the compounds).

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well.

  • Mix gently on a plate shaker to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Plot the percentage of viability versus the logarithm of the compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Experimental Protocol 3: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[15][16]

Objective: To determine the Minimum Inhibitory Concentration (MIC) of pyrazole analogs against bacterial strains.

Principle: The broth microdilution method involves exposing a standardized inoculum of bacteria to serial dilutions of an antimicrobial agent in a liquid medium. The MIC is the lowest concentration of the agent that inhibits visible bacterial growth.

Materials:

• Bacterial strain of interest (e.g., S. aureus, E. coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Pyrazole analog test compounds

• Sterile 96-well U-bottom microtiter plates

• Spectrophotometer or McFarland turbidity standards

• Incubator

Procedure:

• Inoculum Preparation:

  • From an overnight culture plate, select several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute the adjusted suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Compound Dilution:

  • Prepare a 2-fold serial dilution of the pyrazole analogs in CAMHB directly in the 96-well plate.

  • The final volume in each well should be 50 µL.

• Inoculation:

  • Add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL.

  • Include a growth control well (bacteria in broth without compound) and a sterility control well (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• MIC Determination:

  • Visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

Conclusion

The pyrazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. A thorough understanding of the structure-activity relationships of pyrazole analogs is paramount for the successful design and optimization of drug candidates. This guide has provided a framework for the comparative analysis of pyrazole derivatives, supported by experimental data and detailed protocols for their validation. By integrating these principles of medicinal chemistry and experimental pharmacology, researchers can more effectively navigate the complex landscape of drug discovery and unlock the full therapeutic potential of the pyrazole nucleus.

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A Comparative Guide to Pyrazole Synthesis: The Classic Knorr Approach versus Modern Multicomponent Reactions

For Researchers, Scientists, and Drug Development Professionals

The pyrazole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous blockbuster drugs such as Celecoxib (a COX-2 inhibitor), Sildenafil (Viagra), and Rimonabant. The enduring relevance of this N-heterocycle continually drives the demand for efficient, versatile, and scalable synthetic methodologies. This guide provides an in-depth, data-driven comparison of the traditional Knorr pyrazole synthesis with the increasingly popular multicomponent reaction (MCR) strategies, offering field-proven insights to aid in the selection of the optimal synthetic route for your research and development endeavors.

The Enduring Legacy of the Knorr Pyrazole Synthesis

First reported by Ludwig Knorr in 1883, this reaction remains a foundational and widely employed method for constructing the pyrazole ring.[1] It is a robust two-component condensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative.[2][3]

Mechanistic Pathway

The reaction is typically acid-catalyzed and proceeds through a well-established sequence of condensation and cyclization.[2]

• Hydrazone Formation: The more nucleophilic nitrogen of the hydrazine attacks one of the carbonyl groups of the 1,3-dicarbonyl compound to form a hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine then performs a nucleophilic attack on the remaining carbonyl group.

• Dehydration: The resulting cyclic intermediate readily dehydrates to yield the stable, aromatic pyrazole ring.

General workflow of the Knorr pyrazole synthesis.

Advantages and Limitations

The primary advantages of the Knorr synthesis are its reliability, generally high yields for simple substrates, and the wide availability of starting materials.[4] However, a significant drawback arises when using unsymmetrical 1,3-dicarbonyl compounds with substituted hydrazines. The initial condensation can occur at either carbonyl group, leading to the formation of a mixture of regioisomers, which can be challenging to separate and reduces the yield of the desired product.[5][6] The regioselectivity is influenced by a delicate balance of steric and electronic factors of the substituents, as well as the reaction pH.[5]

The Rise of Multicomponent Reactions (MCRs)

Multicomponent reactions, in which three or more reactants combine in a single synthetic operation to form a product that incorporates portions of all starting materials, have emerged as a powerful strategy in modern organic synthesis.[7] For pyrazole synthesis, MCRs offer significant advantages in terms of efficiency, atom economy, and the ability to rapidly generate molecular diversity.[4][7]

General Principle and Mechanistic Diversity

MCRs for pyrazoles are characterized by their convergent nature, building complexity in a single step. These reactions can proceed through a variety of mechanistic pathways, often involving a cascade of reactions such as condensations, Michael additions, and cyclizations. A common strategy involves the in situ formation of a key intermediate that then undergoes further reactions with the other components.

Conceptual overview of a three-component reaction.

A notable example is the three-component synthesis of 1H-pyrazole derivatives from enaminones, benzaldehyde, and hydrazine hydrochloride in water, which represents a green and efficient approach.[8]

Workflow for a three-component pyrazole synthesis.

Advantages and Limitations

The key advantages of MCRs are their high atom and step economy, operational simplicity, and the ability to generate complex and diverse molecular scaffolds from simple starting materials in a single step.[9] This makes them particularly well-suited for the construction of compound libraries for drug discovery.[10] Furthermore, many MCRs can be performed under environmentally benign conditions, for instance, using water as a solvent.[11][12] While powerful, the development of new MCRs can be challenging, and optimization of reaction conditions for a specific set of substrates can be required.

Head-to-Head Performance Comparison

Feature	Knorr Pyrazole Synthesis	Multicomponent Reactions (MCRs)
Number of Components	2 (1,3-dicarbonyl, hydrazine)	3 or more (e.g., aldehyde, ketone, hydrazine)
Reaction Steps	Typically one-step, but starting materials may require prior synthesis.	One-pot, multiple bond-forming events in a single operation.
Atom Economy	Moderate to good. Byproduct is water.	Generally high, as most atoms from the starting materials are incorporated into the final product.
Typical Yields	70-95% for simple, symmetrical substrates.[8][9][13] Can be lower with complex or unsymmetrical substrates.	Good to excellent (80-97%) for optimized reactions.[11][14]
Reaction Time	1-3 hours is common for standard thermal conditions.[8][15]	Can be very rapid, from minutes to a few hours, especially with microwave or solar irradiation.[11][14]
Regioselectivity	A significant issue with unsymmetrical 1,3-dicarbonyls, often leading to mixtures of isomers.[5][16]	Often highly regioselective due to the specific mechanistic pathway of the cascade reaction.[17]
Substrate Scope	Broad, but limited by the availability of 1,3-dicarbonyl compounds.	Very broad, allowing for a high degree of structural diversity in the final product by varying each component.
Operational Simplicity	Generally simple to perform.	Highly simple "mix-and-go" procedures. Purification can sometimes be straightforward due to high conversion.
Green Chemistry	Can be performed in various solvents. The generation of 1,3-dicarbonyls may involve less green steps.	Often amenable to green solvents like water or solvent-free conditions. High atom economy is a key principle of green chemistry.[3][7]

Experimental Protocols

Protocol 1: Knorr Synthesis of 3,5-Dimethylpyrazole

This protocol describes the classic synthesis of 3,5-dimethylpyrazole from acetylacetone and hydrazine.

Materials:

• Hydrazine sulfate (0.50 mole)

• 10% Sodium hydroxide solution

• Acetylacetone (2,4-pentanedione) (0.50 mole)

• Ether

• Saturated sodium chloride solution

• Anhydrous potassium carbonate

• Petroleum ether (90–100°C) for recrystallization

Procedure:

• Hydrazine Preparation: In a 1-L round-bottomed flask equipped with a stirrer, thermometer, and separatory funnel, dissolve hydrazine sulfate (0.50 mole) in 400 mL of 10% sodium hydroxide solution.[8]

• Reaction Setup: Cool the flask in an ice bath until the internal temperature reaches 15°C.[8]

• Addition of Dicarbonyl: Add acetylacetone (0.50 mole) dropwise via the separatory funnel while maintaining the temperature at approximately 15°C. This addition should take about 30 minutes.[8]

• Reaction: Stir the mixture for an additional hour at 15°C.[8]

• Work-up: Dilute the reaction mixture with 200 mL of water to dissolve any precipitated inorganic salts. Transfer the mixture to a 1-L separatory funnel and extract with 125 mL of ether. Separate the layers and extract the aqueous layer with four additional 40-mL portions of ether.[8]

• Isolation: Combine the ether extracts, wash once with saturated sodium chloride solution, and dry over anhydrous potassium carbonate.[8]

• Purification: Remove the ether by distillation. The resulting crystalline residue of 3,5-dimethylpyrazole can be further purified by recrystallization from petroleum ether to yield a product with a melting point of 107–108°C (yields typically in the range of 77–81%).[8]

Protocol 2: Three-Component Synthesis of 1H-Pyrazole Derivatives in Water

This protocol outlines a green, one-pot synthesis of a pyrazole derivative.[8]

Materials:

• Enaminone (e.g., (E)-3-(dimethylamino)-1-phenylprop-2-en-1-one) (1 mmol)

• Benzaldehyde (1 mmol)

• Hydrazine hydrochloride (1 mmol)

• Ammonium acetate (catalytic amount)

• Water

Procedure:

• Reaction Setup: In a round-bottom flask, combine the enaminone (1 mmol), benzaldehyde (1 mmol), hydrazine hydrochloride (1 mmol), and a catalytic amount of ammonium acetate in water.[8]

• Reaction: Heat the reaction mixture under reflux for 1 hour.[8]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture. The product often precipitates from the aqueous solution.

• Purification: Collect the solid product by filtration, wash with water, and dry. If necessary, the product can be further purified by recrystallization from a suitable solvent like ethanol. This method has been reported to produce good yields.[8]

Choosing the Right Path: A Scientist's Perspective

The choice between the Knorr synthesis and an MCR is dictated by the specific goals of the synthetic campaign.

• For the synthesis of simple, symmetrical pyrazoles where the starting 1,3-dicarbonyl is readily available, the Knorr synthesis remains a highly reliable and high-yielding option. Its long history means that its scope and limitations are well-understood.

• When targeting highly substituted, structurally complex, or diverse libraries of pyrazoles, multicomponent reactions are often the superior choice. The ability to introduce multiple points of diversity in a single, efficient step is a significant advantage in drug discovery and lead optimization. The operational simplicity and amenability to high-throughput synthesis further enhance their appeal.

• Regioselectivity is a critical consideration. If the target molecule is one of two possible regioisomers from an unsymmetrical Knorr synthesis, significant effort may be required for separation and purification, making an MCR that offers inherent regiocontrol a more strategic choice from the outset.

• From a green chemistry perspective, MCRs frequently have the upper hand. Their high atom economy and the potential for using benign solvents like water or even solvent-free conditions align well with the principles of sustainable chemistry.[11]

Conclusion

Both the Knorr synthesis and multicomponent reactions are powerful tools in the arsenal of the medicinal and organic chemist for the synthesis of pyrazoles. The Knorr synthesis, with its century-long track record, offers a robust and predictable route to simpler pyrazole structures. In contrast, multicomponent reactions represent a more modern, efficient, and versatile approach, enabling the rapid construction of complex and diverse pyrazole derivatives with high atom economy. A thorough understanding of the strengths and weaknesses of each methodology, as presented in this guide, will empower researchers to make informed and strategic decisions in the design and execution of their synthetic routes to these vital heterocyclic compounds.

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• Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. (2024-09-10). [Link]

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• Knorr Pyrazole Synthesis. (n.d.). [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. ACS Publications. (n.d.). [Link]

• SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals. (2013-09-25). [Link]

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A Senior Application Scientist's Guide to In Vitro Screening of Pyrazole Libraries Against Human Cancer Cell Lines

Introduction: The Rise of the Pyrazole Scaffold in Oncology

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds"—structures that are capable of binding to multiple biological targets with high affinity. The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a quintessential example of such a scaffold.[1][2] Its metabolic stability and versatile synthetic chemistry have made it a cornerstone in the development of novel therapeutics.[1] This is particularly evident in oncology, where a growing number of FDA-approved drugs, including kinase inhibitors like Crizotinib and Pralsetinib for non-small cell lung cancer, incorporate the pyrazole core.[3][4]

The success of these drugs underscores the value of screening pyrazole-based compound libraries to identify new anticancer agents.[2][5] An in vitro screening campaign is the critical first step in this discovery pipeline. It allows for the rapid, cost-effective evaluation of thousands of compounds to identify "hits"—molecules that exhibit desired biological activity against cancer cells. This guide provides a comprehensive comparison of methodologies and field-proven insights for designing and executing a robust in vitro screening cascade for pyrazole libraries, intended for researchers and drug development professionals.

Section 1: Comparing Pyrazole Libraries - Structural Diversity as a Driver of Activity

The efficacy of a screening campaign is fundamentally dependent on the quality and diversity of the chemical library. Pyrazole libraries can be broadly categorized based on their substitution patterns, each offering distinct spatial arrangements of functional groups to probe interactions with biological targets.

• 1,3,5-Trisubstituted Pyrazoles: These are among the most explored derivatives. The substituents at positions 1, 3, and 5 allow for extensive chemical modifications to modulate properties like solubility, cell permeability, and target binding affinity. Structure-activity relationship (SAR) studies often reveal that the nature of these substituents is critical for enhancing anticancer efficacy.[5][6]

• Fused Pyrazoles (e.g., Pyrazolo[3,4-d]pyrimidines): These bicyclic systems offer a more rigid and conformationally constrained scaffold. This rigidity can lead to higher binding affinity and selectivity for specific targets, such as protein kinases. The pyrazolopyrimidine core is found in several kinase inhibitors, highlighting its importance.[7]

• Diaryl Pyrazoles: Compounds featuring aryl groups at positions 3 and 4 of the pyrazole ring have shown significant promise, particularly as inhibitors of chaperone proteins like Hsp90.[8] The orientation of the aryl rings is crucial for fitting into the ATP-binding pocket of such targets.

When selecting a library, the key is to maximize chemical diversity. A well-designed library will contain a variety of substituents—hydrogen bond donors and acceptors, hydrophobic groups, and polar moieties—distributed across different positions of the pyrazole core. This ensures a comprehensive exploration of the chemical space required to find potent and selective anticancer agents.[2]

Section 2: The Multi-Tiered Screening Cascade: From Primary Hits to Mechanistic Understanding

A successful screening campaign is not a single experiment but a logical, multi-step workflow designed to progressively filter a large library down to a small number of validated, promising compounds.

Caption: A typical multi-tiered workflow for in vitro screening of compound libraries.

Primary Screening: The Search for Cytotoxicity

The initial goal is to cast a wide net to identify any compounds that reduce the viability of cancer cells. The most common methods are colorimetric or luminescent assays that measure overall metabolic activity.

Featured Assay: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a workhorse in cytotoxicity screening.[9] Its principle is based on the reduction of the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product by mitochondrial dehydrogenases in metabolically active (i.e., living) cells. The amount of formazan produced is directly proportional to the number of viable cells and can be quantified by measuring the absorbance after solubilization.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Plating: Seed human cancer cells (e.g., MCF-7 breast cancer, A549 lung cancer, HCT116 colon cancer) into 96-well plates at a pre-determined optimal density (typically 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.[10]

• Compound Treatment: Prepare serial dilutions of the pyrazole compounds in culture medium. Remove the old medium from the cells and add the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for a defined period, typically 48 or 72 hours, at 37°C in a humidified 5% CO2 incubator.[11]

• MTT Addition: Add MTT reagent (typically 10-20 µL of a 5 mg/mL solution) to each well and incubate for 2-4 hours.[10][12] Visually confirm the formation of purple formazan crystals.

• Solubilization: Carefully remove the MTT-containing medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or a detergent solution, to each well to dissolve the formazan crystals.[11]

• Absorbance Reading: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use a non-linear regression to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Secondary Assays: Uncovering the Mechanism of Action

Compounds that show potent cytotoxicity (low IC50 values) in the primary screen are advanced to secondary assays. The goal here is to move beyond if a compound kills cancer cells to how it kills them.

1. Apoptosis Induction: The Annexin V/Propidium Iodide (PI) Assay

Apoptosis, or programmed cell death, is a preferred mechanism for anticancer drugs. A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[13][14] The Annexin V/PI assay distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells.

• Principle: Annexin V is a protein that has a high affinity for PS and can be labeled with a fluorophore (e.g., FITC).[15] Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the intact membrane of live or early apoptotic cells, but can enter late apoptotic and necrotic cells where membrane integrity is compromised.[13]

• Interpretation: Using flow cytometry, cells are categorized into four populations:

  • Live Cells: Annexin V-negative and PI-negative.

  • Early Apoptotic Cells: Annexin V-positive and PI-negative.

  • Late Apoptotic/Necrotic Cells: Annexin V-positive and PI-positive.

  • Necrotic Cells: Annexin V-negative and PI-positive.

Caption: Principle of the Annexin V / Propidium Iodide apoptosis assay.

Experimental Protocol: Annexin V/PI Staining

• Cell Treatment: Plate and treat cells with the pyrazole "hit" compounds at their IC50 and 2x IC50 concentrations for a specified time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells to ensure all apoptotic cells are included. Centrifuge the cell suspension.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer.

• Staining: Add FITC-conjugated Annexin V and Propidium Iodide solution to the cells.[14]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[16]

• Analysis: Analyze the stained cells immediately by flow cytometry, using a 488 nm laser for excitation.[13]

2. Cell Cycle Disruption: Propidium Iodide Staining

Many anticancer drugs function by disrupting the cell division cycle. Analyzing the distribution of cells in different phases of the cycle (G0/G1, S, and G2/M) can provide crucial mechanistic clues.[17]

• Principle: Propidium iodide stoichiometrically binds to double-stranded DNA.[18] Therefore, the amount of PI fluorescence in a cell is directly proportional to its DNA content. Cells in the G2/M phase have twice the DNA content (and thus twice the fluorescence) of cells in the G0/G1 phase. Cells in the S phase (DNA synthesis) have an intermediate amount of DNA.[19]

• Causality: An accumulation of cells in a specific phase suggests that the compound interferes with a checkpoint or process in that phase. For example, a G2/M arrest is characteristic of tubulin inhibitors, while an S-phase arrest might indicate a DNA synthesis inhibitor.[20][21] It is essential to treat cells with RNase because PI can also bind to double-stranded RNA, which would otherwise interfere with accurate DNA content measurement.[18]

Experimental Protocol: Cell Cycle Analysis

• Cell Treatment: Plate and treat cells with hit compounds as described for the apoptosis assay.

• Harvesting: Harvest the cells by trypsinization.

• Fixation: Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing. This step is critical for permeabilizing the cells to the dye.[18][22] Fixation can occur for at least 1 hour at 4°C.[18]

• Washing: Wash the fixed cells with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in a PI staining solution that contains RNase A.[18]

• Incubation: Incubate for at least 30 minutes at room temperature or overnight at 4°C, protected from light.

• Analysis: Analyze the cells by flow cytometry, plotting a histogram of fluorescence intensity to visualize the cell cycle distribution.[17]

Section 3: Data Presentation and Hit Comparison

To facilitate comparison and decision-making, it is vital to present screening data in a clear and structured format. Tables are ideal for comparing the quantitative outputs of these assays across different compounds and cell lines.

Table 1: Comparative Cytotoxicity (IC50) of Pyrazole Hits against Human Cancer Cell Lines

Compound ID	Core Scaffold	MCF-7 (Breast) IC50 (µM)	A549 (Lung) IC50 (µM)	HCT116 (Colon) IC50 (µM)
PZ-001	1,3,5-Trisubstituted	5.2	8.1	6.5
PZ-007	Fused Pyrazolo[3,4-d]pyrimidine	1.8	2.5	> 20
PZ-015	3,4-Diaryl Pyrazole	12.6	9.8	11.2
Doxorubicin	(Positive Control)	0.9	1.1	0.8

Data are hypothetical and for illustrative purposes.

Table 2: Mechanistic Profile of Lead Compound PZ-007 (2.5 µM, 24h Treatment)

Assay	Cell Line	Observation	Implication
Annexin V/PI	A549	45% Early Apoptotic Cells (vs. 5% in control)	Induces programmed cell death
Cell Cycle Analysis	A549	60% of cells in G2/M phase (vs. 15% in control)	Disrupts mitosis

Data are hypothetical and for illustrative purposes.

Section 4: Target-Specific Assays - Validating the Molecular Target

The ultimate goal is to understand how a compound works at the molecular level. Pyrazole derivatives are well-known inhibitors of various protein kinases, such as Cyclin-Dependent Kinases (CDKs), which are critical regulators of the cell cycle.[3] If cell cycle data suggests a G2/M arrest, a logical next step is to test the compound's activity against relevant kinases like CDK1.

Featured Assay: In Vitro Kinase Inhibition Assay

These assays measure the ability of a compound to inhibit the activity of a purified enzyme. A common format is the ADP-Glo™ Kinase Assay.

• Principle: The assay quantifies the amount of ADP produced during a kinase reaction. The kinase reaction is performed, and then an ADP-Glo™ reagent is added to deplete the remaining ATP. A kinase detection reagent is then added to convert the ADP back to ATP, which is then used in a luciferase/luciferin reaction to produce light. The luminescent signal is directly proportional to the kinase activity.[23]

• Causality: If a pyrazole compound inhibits the luminescence in this assay, it provides direct evidence that it is an inhibitor of that specific kinase. This allows for the establishment of a clear link from the molecular target (e.g., CDK1) to the cellular phenotype (G2/M arrest and apoptosis).

Experimental Protocol: CDK1 Inhibition Assay (ADP-Glo™)

• Reaction Setup: In a 384-well plate, combine the kinase reaction buffer, the purified CDK1/Cyclin B enzyme, and the test pyrazole compound at various concentrations.[24]

• Initiate Reaction: Add the kinase substrate (e.g., a peptide substrate) and ATP to start the reaction. Incubate for a defined period (e.g., 30-60 minutes) at 30°C.[24]

• Stop Reaction & Deplete ATP: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete any unused ATP. Incubate for 40 minutes at room temperature.[23]

• Detect ADP: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.[23]

• Measure Luminescence: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percent inhibition relative to a no-inhibitor control and determine the IC50 value for enzyme inhibition.

Conclusion

The in vitro screening of pyrazole libraries is a powerful strategy for the discovery of novel anticancer drug candidates. A successful campaign relies on a logical, tiered approach that begins with broad cytotoxicity screening and progresses to detailed mechanistic studies. By systematically comparing the effects of structurally diverse pyrazoles on cell viability, apoptosis, and cell cycle progression, researchers can identify potent "hit" compounds. Subsequent validation in target-specific assays provides the crucial link between chemical structure and biological function, paving the way for the development of the next generation of pyrazole-based cancer therapeutics. This self-validating system, where cellular effects are explained by molecular interactions, ensures the trustworthiness and scientific integrity of the drug discovery process.

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A Comparative Guide to the Efficacy of Pyrazole-Based Anti-Inflammatory Agents and Celecoxib

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold in Anti-Inflammatory Drug Design

Inflammation is a complex biological response essential for healing and defense against pathogens. However, chronic inflammation underpins a wide range of debilitating diseases, including rheumatoid arthritis and osteoarthritis.[1] A key enzymatic family in the inflammatory cascade is cyclooxygenase (COX), which exists in two primary isoforms: COX-1 and COX-2.[2] COX-1 is constitutively expressed and plays a role in physiological functions like gastric cytoprotection, while COX-2 is inducible at sites of inflammation and is the primary therapeutic target for anti-inflammatory drugs.[3]

The development of non-steroidal anti-inflammatory drugs (NSAIDs) that selectively inhibit COX-2 over COX-1 was a landmark achievement, promising potent anti-inflammatory effects with a reduced risk of gastrointestinal side effects.[2] Celecoxib, a diaryl-substituted pyrazole derivative, was a pioneering FDA-approved selective COX-2 inhibitor that validated the therapeutic potential of this approach.[4][5] The pyrazole ring, a five-membered heterocycle, serves as a versatile and privileged scaffold in medicinal chemistry, offering a robust framework for designing selective COX-2 inhibitors.[1][4][6] This guide provides an in-depth comparison of the efficacy of various pyrazole-based anti-inflammatory agents relative to the benchmark drug, celecoxib, supported by experimental data and protocols.

Mechanism of Action: The Central Role of COX-2 Inhibition

The primary mechanism of action for both celecoxib and related pyrazole-based agents is the selective inhibition of the COX-2 enzyme.[7] This enzyme is responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain and inflammation.[8] By blocking this pathway, these drugs exert their analgesic, anti-inflammatory, and antipyretic effects.[7]

The selectivity for COX-2 is crucial. Traditional NSAIDs inhibit both COX-1 and COX-2, and the inhibition of COX-1 is associated with gastrointestinal bleeding and ulceration.[2][3] The structure of pyrazole-based inhibitors, particularly the presence of specific substituents like a sulfonamide group on one of the phenyl rings, allows them to bind to a side pocket present in the COX-2 active site but not in COX-1, conferring their selectivity.[4]

While COX-2 inhibition is the primary target, research into novel pyrazole derivatives explores additional mechanisms, such as the modulation of inflammatory cytokines (TNF-α, IL-6), suppression of the NF-κB pathway, and dual inhibition of COX and lipoxygenase (LOX) pathways.[4][9][10]

Caption: The Arachidonic Acid Cascade and COX-2 Inhibition.

Comparative Efficacy: In Vitro Data

The efficacy and selectivity of COX inhibitors are quantified by determining their half-maximal inhibitory concentration (IC50) against COX-1 and COX-2. The ratio of these values (IC50 COX-1 / IC50 COX-2) yields the Selectivity Index (SI), where a higher SI indicates greater selectivity for COX-2.

Recent studies have synthesized novel pyrazole-pyridazine hybrids and evaluated their COX inhibitory activity in comparison to celecoxib.[11] The results demonstrate that strategic structural modifications to the pyrazole scaffold can lead to compounds with superior potency and selectivity.

Table 1: Comparative In Vitro COX Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI) (COX-1/COX-2)
Celecoxib (Reference)	>10	2.16	>4.63
Indomethacin (Reference)	0.85	12.35	0.07
Compound 5f	14.34	1.50	9.56
Compound 6f	9.56	1.15	8.31
Compound 6e	>10	2.51	>3.98
Note: Some studies report varying SI values for Celecoxib. The data from the cited source indicates an SI of 2.51, while others show higher selectivity.[11] This table reflects data from a single comparative study for consistency.[11]

The data clearly indicates that compounds 5f and 6f not only exhibit lower IC50 values for COX-2 than celecoxib, suggesting higher potency, but also possess significantly greater selectivity indices.[11] This enhanced selectivity is a primary goal in modern NSAID development to further minimize the risk of COX-1 related side effects.

Experimental Protocol: In Vitro COX Inhibition Assay (ELISA-based)

This protocol describes a common method for determining COX-1 and COX-2 inhibitory activity. The causality behind this choice is its high throughput and specificity, allowing for direct measurement of prostaglandin E2 (PGE2), a key product of COX activity.

• Enzyme Preparation: Recombinant human COX-1 and COX-2 enzymes are used.

• Compound Dilution: Test compounds (novel pyrazoles, celecoxib) are prepared in a series of concentrations in a suitable solvent (e.g., DMSO).

• Reaction Incubation: In a 96-well plate, the enzyme (either COX-1 or COX-2) is pre-incubated with various concentrations of the test compound or vehicle control for 15 minutes at 37°C. This allows the inhibitor to bind to the enzyme.

• Substrate Addition: The reaction is initiated by adding arachidonic acid, the substrate for COX enzymes.

• Reaction Termination: The reaction is allowed to proceed for a specified time (e.g., 10 minutes) and then stopped by adding a solution of hydrochloric acid.

• PGE2 Quantification: The concentration of PGE2 produced in each well is measured using a competitive enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's instructions.

• Data Analysis: The percentage of inhibition for each compound concentration is calculated relative to the vehicle control. The IC50 value is then determined by plotting the percent inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Comparative Efficacy: In Vivo Data

In vivo models are critical for assessing the anti-inflammatory activity of drug candidates in a complex biological system. The carrageenan-induced paw edema model in rats is a widely accepted and highly reproducible assay for screening acute anti-inflammatory agents.[12][13] The inflammatory response in this model is biphasic, with the later phase (after 1 hour) being primarily mediated by prostaglandins, making it particularly relevant for evaluating COX inhibitors.[14]

Studies comparing novel pyrazole derivatives to celecoxib in this model have demonstrated promising results. For instance, certain pyrazoline derivatives have shown anti-inflammatory activity even greater than the reference drug indomethacin.[9] A newly synthesized pyrazole derivative, AD 532, showed significant anti-inflammatory effects comparable to celecoxib in the carrageenan-induced paw edema model.[15]

Table 2: Comparative In Vivo Anti-Inflammatory Activity (% Edema Inhibition)

Treatment Group (Dose)	1 hr	2 hr	3 hr	4 hr
Control (Vehicle)	0%	0%	0%	0%
Celecoxib (50 mg/kg)	35.1%	48.2%	55.6%	60.3%
Novel Pyrazole 1 (50 mg/kg)	38.5%	52.1%	61.3%	65.8%
Novel Pyrazole 2 (50 mg/kg)	30.2%	45.5%	51.9%	58.1%
(Note: Data is representative and synthesized from typical results found in literature to illustrate comparative performance.[9][15][16])

This representative data shows that novel pyrazole agents can achieve efficacy comparable to or even exceeding that of celecoxib in a standard preclinical model of inflammation.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol is a self-validating system because it includes both negative (vehicle) and positive (reference drug) controls, allowing for a clear interpretation of the test compound's effect. The choice of measuring paw volume at multiple time points provides a dynamic view of the anti-inflammatory response.

• Animal Acclimatization: Male Wistar rats (150-200g) are acclimatized for at least one week under standard laboratory conditions (25±3°C, 12h light/dark cycle, free access to food and water).[17]

• Grouping: Animals are randomly divided into groups (n=6 per group): Vehicle Control, Positive Control (e.g., Celecoxib), and Test Compound groups (different doses of novel pyrazole agents).

• Baseline Measurement: The initial volume of the right hind paw of each rat is measured using a plethysmometer (V₀).

• Drug Administration: The respective compounds (vehicle, celecoxib, or test agents) are administered orally (p.o.) or intraperitoneally (i.p.).[9][12]

• Induction of Inflammation: One hour after drug administration, 0.1 mL of a 1% carrageenan solution in saline is injected into the subplantar surface of the right hind paw of each rat.[12][13]

• Paw Volume Measurement: The paw volume (Vₜ) is measured at 1, 2, 3, and 4 hours after the carrageenan injection.[18]

• Data Analysis:

  • The increase in paw volume (Edema) is calculated as: Edema (mL) = Vₜ - V₀.

  • The percentage of inhibition of edema for each group is calculated using the formula: % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100.

Caption: Workflow for the Carrageenan-Induced Paw Edema Assay.

Safety and Tolerability Profile

While celecoxib offers a better gastrointestinal safety profile than non-selective NSAIDs, it is not without risks.[3] It carries FDA boxed warnings for potential cardiovascular thrombotic events (myocardial infarction, stroke) and serious gastrointestinal bleeding, ulceration, and perforation.[7][19] Other adverse effects can include hypertension, renal toxicity, and liver toxicity.[7][20]

A primary driver for developing new pyrazole-based agents is to improve upon this safety profile. Key strategies include:

• Increasing COX-2 Selectivity: As shown in Table 1, higher selectivity may reduce COX-1-mediated side effects.

• Dual Inhibition: Some novel pyrazole hybrids are designed as dual COX-2/5-LOX inhibitors. The rationale is that inhibiting the 5-LOX pathway, which produces pro-inflammatory leukotrienes, may not only enhance anti-inflammatory efficacy but also mitigate some of the cardiovascular risks associated with selective COX-2 inhibition.[4][10]

• Nitric Oxide (NO)-donating Hybrids: Incorporating NO-donating moieties can help preserve gastric mucosal integrity, offering a potential gastro-sparing advantage.

For example, some novel 1,5-diarylpyrazoles have demonstrated a more favorable gastrointestinal side effect profile than celecoxib in preclinical studies.[16] However, any new pyrazole agent must undergo rigorous toxicological screening to assess its cardiovascular and renal safety before it can be considered a viable alternative to celecoxib.

Conclusion and Future Directions

Celecoxib remains a clinically important anti-inflammatory drug, establishing the pyrazole scaffold as a cornerstone of selective COX-2 inhibition. However, the quest for agents with superior efficacy and an improved safety profile is ongoing. Novel pyrazole-based derivatives have demonstrated compelling potential, with some candidates showing greater in vitro potency and selectivity, as well as robust in vivo anti-inflammatory activity comparable or superior to celecoxib.

The future of this field lies in the rational design of multifunctional ligands. Pyrazole derivatives that incorporate dual COX/LOX inhibition, modulate other inflammatory pathways like NF-κB, or possess built-in gastroprotective mechanisms represent the next generation of anti-inflammatory therapeutics. As these compounds advance, rigorous comparative studies against established benchmarks like celecoxib will be essential to validate their clinical potential and promise a new era of safer and more effective treatments for inflammatory diseases.

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The Ascendance of Pyrazole Scaffolds: A Comparative Guide to Validating Potent EGFR Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The Epidermal Growth Factor Receptor (EGFR) remains a cornerstone of oncology research and a validated target for therapeutic intervention. Its dysregulation is a key driver in the pathogenesis of numerous cancers, particularly non-small cell lung cancer (NSCLC).[1] While first and second-generation tyrosine kinase inhibitors (TKIs) like gefitinib and erlotinib marked a paradigm shift in treatment, the inevitable emergence of resistance mutations (e.g., T790M and C797S) necessitates a continued search for more robust and effective molecules.[1]

Enter the pyrazole derivatives. The pyrazole ring is recognized as a "privileged scaffold" in medicinal chemistry, valued for its versatile synthetic accessibility and its ability to form key interactions within kinase active sites.[2][3] This guide provides a comprehensive framework for the validation of novel pyrazole-based EGFR inhibitors, comparing their performance with established alternatives and detailing the critical experimental workflows that underpin such an evaluation.

The EGFR Signaling Cascade: A Target Under Siege

Understanding the target is paramount. EGFR is a transmembrane receptor tyrosine kinase that, upon binding to ligands like EGF, dimerizes and autophosphorylates its intracellular tyrosine residues. This phosphorylation event initiates a cascade of downstream signaling through pathways like RAS/MAPK and PI3K/AKT, ultimately driving cellular proliferation, survival, and migration. Inhibitors function by competing with ATP in the kinase domain, thereby blocking this initial phosphorylation step and shutting down the entire cascade.

Caption: EGFR signaling pathway initiated by ligand binding.

The Pyrazole Advantage: Structure-Activity Relationship (SAR)

The potency of pyrazole derivatives stems from their unique structural features. The pyrazole ring acts as a versatile hinge-binding motif, while substitutions at various positions can be tailored to optimize interactions within the EGFR active site and enhance drug-like properties.[3][4]

Key SAR insights include:

• N1-Substitution : Often occupied by a substituted phenyl ring (e.g., dichlorophenyl), which can form crucial van der Waals interactions in the hydrophobic pocket of the kinase domain.[5]

• C3-Position : Typically features a carboxamide or a similar hydrogen-bond acceptor, which can interact with key residues in the hinge region.[5]

• C5-Position : A substituted aryl group at this position is critical for activity, often extending towards the solvent-exposed region and allowing for modifications to improve selectivity and pharmacokinetic properties.[5]

This chemical tractability allows for rational design to not only enhance potency against wild-type EGFR but also to overcome resistance by targeting the altered steric and electronic environments of mutant kinases.[1]

Caption: General structure of a pyrazole-based EGFR inhibitor.

An Integrated Workflow for Inhibitor Validation

A robust validation process is multi-tiered, progressing from initial biochemical assays to complex in vivo models. Each step serves as a critical checkpoint to justify advancement to the next, more resource-intensive stage. This self-validating system ensures that only the most promising candidates proceed.

Caption: Hierarchical workflow for validating EGFR inhibitors.

Part 1: Biochemical Kinase Assay (Direct Target Inhibition)

Causality: The first step is to confirm that the pyrazole derivative directly inhibits the enzymatic activity of EGFR. This is a clean, cell-free system that measures the compound's ability to block the kinase's phosphorylation of a substrate. The ADP-Glo™ Kinase Assay is a common and reliable method.[6]

Experimental Protocol (ADP-Glo™ EGFR Kinase Assay):

• Reagent Preparation: Prepare a kinase buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl₂, 0.1mg/ml BSA, 50μM DTT). Dilute the recombinant human EGFR enzyme, the poly(Glu,Tyr) substrate, and ATP in this buffer.[6]

• Compound Plating: Serially dilute the test pyrazole compounds and a standard inhibitor (e.g., erlotinib) in a 384-well plate. Include DMSO-only wells as a negative control (100% activity).

• Kinase Reaction: Add the EGFR enzyme to the wells containing the compounds and incubate briefly. Initiate the kinase reaction by adding the substrate/ATP mixture.

• Incubation: Allow the reaction to proceed at room temperature for 60 minutes.[6]

• ATP Depletion: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining unconsumed ATP. Incubate for 40 minutes.[6]

• Signal Generation: Add Kinase Detection Reagent to convert the ADP generated by the kinase reaction back into ATP, which then fuels a luciferase reaction. Incubate for 30 minutes.[6]

• Data Acquisition: Measure the luminescence using a plate reader. The light signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Analysis: Calculate the percent inhibition relative to the DMSO control and plot against compound concentration to determine the IC₅₀ value (the concentration at which 50% of kinase activity is inhibited).

Part 2: Cell-Based Assays (Cellular Efficacy & Target Engagement)

Causality: After confirming enzymatic inhibition, it's crucial to verify that the compound can penetrate the cell membrane, engage its target in the complex cellular environment, and exert a biological effect.

This assay measures the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.[7]

Experimental Protocol (MTT Assay):

• Cell Seeding: Seed cancer cells known to overexpress EGFR (e.g., A431, HCC827) into a 96-well plate and allow them to adhere overnight.[8]

• Compound Treatment: Treat the cells with serial dilutions of the pyrazole derivative and a reference drug for 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT into purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution at ~570 nm.

• Analysis: Determine the GI₅₀ (or IC₅₀) value, the concentration of the compound that causes 50% growth inhibition.

Causality: This experiment provides direct evidence that the antiproliferative effect is due to the inhibition of EGFR signaling. It measures the level of phosphorylated EGFR (p-EGFR), the active form of the receptor.[9]

Experimental Protocol (Western Blot):

• Cell Treatment: Grow EGFR-dependent cells (e.g., A431) to near confluence. Starve the cells in a low-serum medium for 16-18 hours to reduce basal EGFR activity.[10]

• Inhibitor Pre-incubation: Treat the cells with various concentrations of the pyrazole compound for 1-2 hours.[10]

• EGFR Stimulation: Stimulate the cells with EGF for a short period (e.g., 15 minutes) to induce EGFR phosphorylation. Include an unstimulated control.

• Cell Lysis: Wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Electrophoresis & Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies specific for p-EGFR and total EGFR (as a loading control). Subsequently, probe with a secondary antibody conjugated to HRP.

• Detection: Visualize the protein bands using an ECL chemiluminescence detection system. A decrease in the p-EGFR band intensity relative to the total EGFR indicates successful target inhibition.

Part 3: In Vivo Efficacy (Tumor Xenograft Model)

Causality: The ultimate preclinical test is to evaluate the compound's efficacy in a living organism. Patient-derived xenograft (PDX) or cell-line-derived xenograft (CDX) models are the standard.[11][12]

Experimental Protocol (Subcutaneous Xenograft Model):

• Tumor Implantation: Inject human cancer cells (e.g., A431, HCC827) subcutaneously into the flank of immunocompromised mice (e.g., nude mice).[13][14]

• Tumor Growth: Monitor the mice until tumors reach a palpable size (e.g., 150-200 mm³).[12]

• Randomization & Treatment: Randomize the mice into treatment groups (vehicle control, reference drug, pyrazole compound). Administer the compounds via a clinically relevant route (e.g., oral gavage) daily.[12]

• Monitoring: Measure tumor volume with calipers and monitor the body weight of the mice regularly as an indicator of toxicity.

• Endpoint: Continue treatment for a defined period (e.g., 21-28 days) or until tumors in the control group reach a predetermined maximum size.

• Analysis: Plot the mean tumor volume over time for each group. Calculate the tumor growth inhibition (TGI) percentage to quantify the compound's antitumor efficacy.

Comparative Performance Data

The true measure of a novel inhibitor is its performance relative to the standard of care. Pyrazole derivatives have demonstrated compelling potency, often comparable or superior to first-generation inhibitors.

Compound	Target	Enzymatic IC₅₀ (μM)	Cellular IC₅₀ (μM) (Cell Line)	Source(s)
Erlotinib (Reference)	EGFR	0.11 ± 0.008	0.73 ± 0.04 (HepG2)	[7]
Gefitinib (Reference)	EGFR	~0.90	Varies by cell line	[15]
Pyrazole Cpd. 4a	EGFR	0.31 ± 0.008	0.15 ± 0.03 (HepG2)	[7]
Fused Pyrazole Cpd. 3	EGFR	0.06	Not specified	[16]
Thiadiazole-Pyrazole 6g	EGFR	0.024 ± 0.002	1.537 ± 0.097 (A549)	[17]

Note: IC₅₀ values can vary based on assay conditions and cell lines used. The data presented is for comparative purposes.

Analysis of the data reveals that novel pyrazole derivatives can exhibit potent enzymatic inhibition, with IC₅₀ values in the low nanomolar to micromolar range.[7][16][17] Significantly, compounds like 4a have shown superior cytotoxicity against cancer cell lines compared to erlotinib, suggesting better cell permeability or off-target effects that contribute to its anticancer activity.[7][18]

Conclusion and Future Outlook

The validation of pyrazole derivatives as EGFR inhibitors follows a logical, evidence-based pathway from molecule to organism. The data strongly supports this scaffold as a source of potent and potentially superior alternatives to existing therapies. Their synthetic tractability allows for fine-tuning of their pharmacological profiles, offering a promising avenue to address acquired resistance in cancer treatment. Future work will likely focus on optimizing these derivatives to specifically target resistance mutations like T790M and C797S, potentially leading to the development of next-generation EGFR inhibitors.[1]

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A Senior Application Scientist's Guide to Comparative Molecular Docking of Pyrazole-Based Compounds

Introduction: The Privileged Pyrazole Scaffold in Drug Discovery

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, represents a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties allow it to interact with a wide array of biological targets, making it a cornerstone in the design of novel therapeutics.[1][2] Pyrazole derivatives have been successfully developed into drugs for treating a range of conditions, from inflammation to cancer.[2][3] Clinically used drugs like Celecoxib (an anti-inflammatory), Lonazolac, and Deracoxib underscore the therapeutic value of this versatile chemical entity.[2]

Molecular docking, a powerful computational technique, has become indispensable in the discovery and optimization of pyrazole-based drug candidates.[4] It predicts the preferred orientation of a molecule (ligand) when bound to a specific region of a target protein, offering insights into binding affinity and mechanism of action before a compound is even synthesized.[4] This in-silico approach significantly accelerates the drug discovery process by enabling the rational design and prioritization of compounds for further experimental testing.[2]

This guide provides a comparative analysis of molecular docking studies for various pyrazole-based compounds against key biological targets. We will delve into the causality behind experimental choices, present supporting data in a clear, comparative format, and provide a detailed protocol for conducting such studies, ensuring scientific integrity and reproducibility.

The "Why": Causality in Experimental Design for Molecular Docking

In any molecular docking study, the choices made at each step are critical for obtaining meaningful and predictive results. Here, we dissect the reasoning behind these decisions.

Target Selection: Focusing on Disease-Relevant Proteins

The first and most crucial step is the selection of a relevant biological target. For pyrazole-based compounds, a vast body of literature points towards their efficacy against several key protein families:

• Kinases: These enzymes are central regulators of cell signaling, and their dysregulation is a hallmark of cancer.[5][6] Pyrazole derivatives have shown significant promise as inhibitors of various kinases, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Cyclin-Dependent Kinases (CDKs), and Aurora kinases.[7][8][9] Targeting these kinases can inhibit tumor growth and angiogenesis.[10]

• Cyclooxygenase (COX) Enzymes: COX-1 and COX-2 are key enzymes in the inflammatory pathway. Selective inhibition of COX-2 is a major goal for anti-inflammatory drug design to minimize gastrointestinal side effects. The pyrazole scaffold is famously utilized in the selective COX-2 inhibitor, Celecoxib.

• Carbonic Anhydrases (CAs): These enzymes are involved in various physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma and cancer.[1] Pyrazole-sulfonamide conjugates, in particular, have been explored as potent CA inhibitors.[1]

The choice of target is therefore dictated by the therapeutic area of interest and the existing evidence supporting the potential of the pyrazole scaffold to interact favorably with that target.

Ligand and Protein Preparation: Ensuring Chemical and Structural Accuracy

The adage "garbage in, garbage out" is particularly true for molecular docking. The accuracy of the input structures directly impacts the reliability of the output.

• Ligand Preparation: The 2D structures of the pyrazole derivatives are typically drawn using chemical drawing software and then converted to 3D structures.[8] This step involves generating a low-energy conformation of the molecule. It is crucial to correctly assign bond orders, hybridization states, and protonation states (especially for the nitrogen atoms in the pyrazole ring) at a physiological pH. This ensures that the ligand's electrostatic and hydrogen bonding properties are accurately represented.

• Protein Preparation: A high-resolution crystal structure of the target protein is retrieved from a repository like the Protein Data Bank (PDB). The preparation involves removing water molecules and any co-crystallized ligands, adding hydrogen atoms (which are often not resolved in crystal structures), and assigning correct protonation states to the amino acid residues, particularly histidine, aspartate, and glutamate. Any missing residues or loops in the crystal structure may need to be modeled. This meticulous preparation ensures that the protein's active site is represented in a chemically realistic state.

The Docking Algorithm: Choosing the Right Tool for the Job

Various docking software packages are available, each employing different algorithms to explore the conformational space of the ligand within the protein's active site and to score the resulting poses. AutoDock is a widely used and freely available software that utilizes a Lamarckian genetic algorithm.[7][8][11] Other programs like GOLD use a genetic algorithm for flexible ligand docking.[12]

The choice of software often depends on a balance of accuracy, computational cost, and the user's familiarity with the program. Crucially, the docking protocol must be validated. A common validation method is to "re-dock" the co-crystallized ligand back into the protein's active site.[13] A successful re-docking, indicated by a low root-mean-square deviation (RMSD) between the docked pose and the original crystal structure pose (typically < 2.0 Å), provides confidence in the docking parameters.[13]

Comparative Docking Performance of Pyrazole Derivatives

To illustrate the comparative performance, we will focus on three well-studied targets: VEGFR-2 (a receptor tyrosine kinase), COX-2 (an enzyme involved in inflammation), and Carbonic Anhydrase II (a metalloenzyme).

Case Study 1: Pyrazole-Based Inhibitors of VEGFR-2

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is crucial for tumor growth and metastasis.[10]

Compound ID	Structure	Docking Score (kcal/mol)	Key Interacting Residues	Experimental IC50	Reference
Sorafenib (Reference)	FDA-approved Drug	-	Cys919, Asp1046, Glu885	~90 nM	[14]
Compound 3i	Pyrazolone derivative	-10.1	Cys919, Asp1046, Glu885, Phe1047	8.93 nM	[14]
Compound 3a	Pyrazolone derivative	-9.5	Cys919, Asp1046, Glu885	38.28 nM	[14]
Compound 1b	1,3,4-thiadiazole derivative	-10.09	(not specified)	(not specified)	[7][8]

Analysis: The docking studies reveal that novel pyrazole derivatives can achieve binding energies comparable to or even better than the approved drug Sorafenib.[7][8][14] For compounds 3a and 3i, the docking results correctly predicted their potent inhibitory activity, which was confirmed by in vitro assays.[14] The interactions with key amino acids in the VEGFR-2 active site, such as Cys919 in the hinge region and Asp1046 in the DFG motif, are crucial for potent inhibition.[14] This data strongly suggests that the pyrazole scaffold is an excellent starting point for designing novel VEGFR-2 inhibitors.

Case Study 2: Pyrazole-Based Inhibitors of Carbonic Anhydrase (hCA)

Novel pyrazole-carboxamides bearing a sulfonamide moiety have been investigated as potent inhibitors of human carbonic anhydrase I and II (hCA I and hCA II).[1]

Compound ID	Target	Docking Score (kcal/mol)	Key Interacting Residues	Experimental Ki (µM)	Reference
Acetazolamide (AAZ)	hCA I	-7.1	His94, His96, His119, Thr199, Zn2+	(Reference)	[1]
Acetazolamide (AAZ)	hCA II	-7.4	His94, His96, His119, Thr199, Zn2+	(Reference)	[1]
Compound 6a	hCA I	-7.8	His94, His96, His119, Thr199, Zn2+	0.063	[1]
Compound 6a	hCA II	-8.2	His94, His96, His119, Thr199, Zn2+	0.007	[1]
Compound 6b	hCA I	-7.5	His94, His96, His119, Thr199, Zn2+	0.081	[1]
Compound 6b	hCA II	-7.9	His94, His96, His119, Thr199, Zn2+	0.009	[1]

Analysis: The molecular docking studies for compounds 6a and 6b showed better binding scores than the standard inhibitor, Acetazolamide (AAZ).[1] This was corroborated by the experimental data, where both compounds exhibited lower inhibition constants (Ki), indicating higher potency.[1] The key interaction for this class of inhibitors is the coordination of the sulfonamide group with the zinc ion (Zn2+) in the active site, along with hydrogen bonds to residues like Thr199. The docking results successfully captured these critical interactions, demonstrating their predictive power in identifying potent CA inhibitors.

Experimental Protocol: A Step-by-Step Molecular Docking Workflow

This section provides a generalized, self-validating protocol for performing a molecular docking study on a pyrazole-based compound.

I. Preparation of the Target Protein

• Obtain Protein Structure: Download the 3D crystal structure of the target protein from the Protein Data Bank (e.g., PDB ID: 4ASD for VEGFR-2).[14]

• Clean the Protein: Load the PDB file into a molecular modeling program (e.g., AutoDock Tools, Maestro, Chimera). Remove all non-essential components, including water molecules, co-solvents, and any co-crystallized ligands.

• Add Hydrogens and Charges: Add polar hydrogen atoms to the protein. Assign appropriate atomic charges using a force field (e.g., Gasteiger charges in AutoDock).

• Define the Binding Site: Identify the active site of the protein. This is often the location of the co-crystallized ligand. Define a "grid box" that encompasses this entire binding pocket. The grid box defines the search space for the docking algorithm.

II. Preparation of the Pyrazole Ligand

• Draw and Optimize: Sketch the 2D structure of the pyrazole derivative using a chemical drawing tool (e.g., ChemDraw).

• Convert to 3D: Convert the 2D structure to a 3D model.

• Energy Minimization: Perform an energy minimization of the 3D structure using a suitable force field to obtain a stable, low-energy conformation.

• Assign Charges and Torsion: Assign Gasteiger charges and define the rotatable bonds (torsions) of the ligand. This allows the docking program to explore different conformations of the ligand during the simulation.

III. Molecular Docking Simulation

• Set Docking Parameters: Configure the docking algorithm. For a genetic algorithm, this includes setting the number of genetic algorithm runs, the population size, and the number of energy evaluations.

• Run the Docking: Execute the docking simulation. The software will systematically place the ligand in the defined grid box, exploring various orientations and conformations and scoring each pose.

• Analyze the Results: The output will be a series of docked poses for the ligand, ranked by their predicted binding energy. The pose with the lowest binding energy is typically considered the most favorable.

• Visualize Interactions: Analyze the best-ranked pose visually. Identify key interactions such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking between the pyrazole ligand and the protein's active site residues.

IV. Validation and Post-Docking Analysis

• Re-docking (Protocol Validation): If a co-crystallized ligand is available, perform a re-docking experiment. The RMSD between the predicted pose and the crystallographic pose should be low (<2.0 Å) to validate the docking protocol.[13]

• ADMET Prediction: Use computational tools to predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of the pyrazole compounds.[1][15] This helps to assess the "drug-likeness" of the designed inhibitors.

• Molecular Dynamics (MD) Simulation: For the most promising docked complexes, perform MD simulations to assess the stability of the ligand-protein interaction over time.[1]

Visualizing Molecular Docking Workflows and Interactions

Diagrams are essential for conceptualizing complex computational workflows and molecular interactions.

Caption: A generalized workflow for molecular docking studies of pyrazole-based compounds.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde

As researchers and developers in the pharmaceutical and chemical industries, our responsibility extends beyond synthesis and discovery to the entire lifecycle of a chemical, including its safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde (CAS No. 956504-56-6), ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined here are grounded in established chemical safety principles and regulatory standards.

Core Principle: Hazard-Informed Waste Management

Understanding the inherent hazards of a compound is the foundation of its safe disposal. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, we can infer its risk profile by analyzing its constituent functional groups—a substituted pyrazole, a pyridine ring, and an aldehyde—and by examining data from structurally similar compounds.

• Pyrazole Moiety: Pyrazole and its derivatives can be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[1][2][3] Some are also recognized as being harmful to aquatic life with long-lasting effects.[4] The basic nitrogen atoms in the pyrazole and pyridine rings mean they can react with acids.

• Aldehyde Group: Aldehydes are a reactive functional group. They can be irritants and may be harmful.[5] Unused aldehydes, in particular, are often regulated as hazardous waste and should not be disposed of via sanitary sewers without proper chemical neutralization.[6]

This analysis dictates that 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde must be treated as hazardous chemical waste. [7] It should never be disposed of in regular trash or flushed down the drain without appropriate, verified deactivation.[8][9]

Hazard Summary Table

Property	Data	Source
Chemical Name	1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde	N/A
CAS Number	956504-56-6	[10]
Molecular Formula	C₁₆H₁₃N₃O	[10]
Inferred Hazards	Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.	[1][2][5]
Environmental Hazard	Potentially harmful to aquatic life with long-lasting effects.	[4]

Immediate Safety & Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure all appropriate safety measures are in place.

• Engineering Controls: Always handle the solid compound and its solutions inside a certified chemical fume hood to prevent inhalation of dust or vapors.[11] An eyewash station and safety shower must be readily accessible.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles that meet ANSI Z87.1 or EN 166 standards.

  • Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for tears or holes before use.[5]

  • Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.

  • Respiratory Protection: If working outside of a fume hood (not recommended), a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Step-by-Step Disposal Protocol: Segregation and Collection

The universally accepted and most compliant method for disposal is to collect the waste in clearly labeled, appropriate containers for pickup by a certified environmental waste management company.[1][12][13]

Step 1: Identify and Segregate Waste Streams

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[7] Create separate, clearly labeled waste streams for this compound.

• Solid Waste: Includes unused or expired pure compound, contaminated spatulas, weigh paper, and disposable labware.

• Non-Halogenated Organic Liquid Waste: Includes solutions of the compound dissolved in organic solvents like ethanol, methanol, or ethyl acetate.

• Aqueous Waste: Includes quench solutions or aqueous workup phases containing the compound. Note: Do not dispose of this directly down the drain.

Step 2: Prepare Waste Containers

• Container Selection: Use only containers approved for chemical waste that are in good condition and have a secure, leak-proof lid. The original container is often the best choice for unused chemical waste.[7] For liquid waste, plastic-coated glass or high-density polyethylene (HDPE) containers are suitable.

• Labeling: As soon as you add the first drop of waste, label the container with a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS) department.[7][12] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Waste 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde"

  • The specific solvent(s) and their approximate concentrations for liquid waste.

  • The associated hazards (e.g., Irritant, Harmful).

  • The date accumulation started.

Step 3: Accumulate Waste Safely

• Storage Location: Store waste containers in a designated Satellite Accumulation Area (SAA) within the lab.[12] This area should be under the control of laboratory personnel.

• Secondary Containment: Place all liquid waste containers in a secondary containment bin made of a material compatible with the solvents. This bin should be large enough to hold 110% of the volume of the largest container.

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when adding waste.[7][12]

Step 4: Managing Empty Containers

Empty containers that once held the compound are also considered hazardous waste until properly cleaned.

• Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., acetone or ethanol) that can dissolve any remaining residue.

• Collect Rinsate: The solvent used for rinsing (rinsate) is now hazardous waste and must be collected in the appropriate non-halogenated organic liquid waste container.[14]

• Deface Label: After triple-rinsing, deface or remove the original manufacturer's label to avoid confusion.

• Final Disposal: The cleaned, air-dried container can typically be disposed of in the regular trash or recycled, depending on institutional policy.

Advanced Protocol: Chemical Neutralization of Aldehyde Waste

CAUTION: This procedure should only be performed by personnel with a strong understanding of reaction chemistry and with the explicit permission of their institution's EHS department. It is intended for dilute aqueous solutions or reaction workups where the aldehyde is the primary hazard. The default and safest method remains collection by a professional waste disposal service.

The aldehyde functional group can be chemically converted to a less hazardous bisulfite adduct, which may be permissible for drain disposal depending on local regulations.[6]

Experimental Protocol: Aldehyde Neutralization with Sodium Metabisulfite

• Preparation: In a chemical fume hood, place the aqueous waste solution containing the aldehyde into a suitably large flask equipped with a magnetic stirrer. Ensure the flask is no more than half full to accommodate potential foaming or gas evolution.

• pH Adjustment: Check the pH of the solution. If it is acidic, slowly add a solution of sodium bicarbonate or sodium hydroxide to adjust the pH to between 5 and 9.[15]

• Reagent Addition: For every 1 gram of estimated aldehyde in your waste stream, slowly add a solution containing approximately 1.5-2.0 grams of sodium metabisulfite (Na₂S₂O₅) or sodium bisulfite (NaHSO₃).[16] The reaction can be exothermic; add the reagent slowly and monitor the temperature.

• Reaction: Stir the mixture at room temperature for at least 2 hours to ensure the reaction goes to completion.

• Verification: The effectiveness of the neutralization must be verified. This may involve analytical testing to confirm the absence of residual aldehyde.

• Final Disposal: Contact your local sewer authority or EHS office.[6] They will provide guidance on whether the treated, neutralized solution can be disposed of down the sanitary sewer and what pH range is acceptable. Never discharge treated waste to a septic system or storm drain. [6]

Final Disposal Pathway and Record Keeping

Once your waste container is full, complete the hazardous waste tag and submit a request for pickup to your institution's EHS department.[12][17] Trained professionals will transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF), where it will be disposed of in compliance with all federal, state, and local regulations, typically via high-temperature incineration.

Maintain a log of all hazardous waste generated and disposed of, including the chemical name, quantity, and date of disposal, as part of good laboratory practice and for regulatory compliance.

Disposal Decision Workflow

The following diagram outlines the logical steps for managing waste containing 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde.

Caption: Decision workflow for the safe disposal of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde waste.

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• Method of neutralizing aldehyde-containing waste waters and the like.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde

This document provides essential safety and handling information for 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde, a novel heterocyclic compound. As this molecule is likely synthesized for specific research applications, a manufacturer's Safety Data Sheet (SDS) may not be readily available. Therefore, this guide is built upon a rigorous, structure-based hazard assessment, adhering to the highest standards of laboratory safety and prudent practice. It is designed to empower researchers, scientists, and drug development professionals to manage this compound with confidence and care.

Hazard Identification and Risk Assessment: A Proactive Approach

When encountering a novel chemical entity, the foundational principle of laboratory safety is to treat the substance as potentially hazardous until sufficient data proves otherwise. Our risk assessment is therefore based on an analysis of the compound's constituent functional groups.

Chemical Profile & Structural Analysis

Identifier	Information
IUPAC Name	1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde
Molecular Formula	C₁₆H₁₃N₃O
Chemical Structure	(Structure would be depicted here in a formal document)
Hazard Summary	Based on structural motifs, this compound is presumed to be harmful if swallowed, and capable of causing skin, eye, and respiratory irritation.[1][2][3][4]

Structural Component Hazard Analysis:

• Pyrazole Ring: Pyrazole-containing compounds are biologically active and can be skin and eye irritants.[2][3][5][6] Some derivatives are classified as harmful if swallowed and may cause respiratory irritation.[2][3]

• Pyridine Ring: Pyridine and its derivatives can be toxic, with potential effects on the central nervous system, liver, and kidneys.[7] They can cause irritation upon dermal contact and inhalation.[7] Symptoms of exposure can include headaches and dizziness.[8]

• Aromatic Aldehyde Group: Aromatic aldehydes are a well-known class of reactive molecules. They can act as skin sensitizers and irritants.[9][10] Inhalation of aldehyde vapors should be avoided, as they can cause respiratory tract irritation.[10]

• Benzyl Group: While generally less reactive, this group contributes to the overall lipophilicity of the molecule, potentially increasing its ability to be absorbed through the skin.

The Risk Assessment Workflow

A systematic approach to safety is non-negotiable. Before any manipulation of this compound, every researcher must proceed through a self-validating risk assessment workflow. This ensures that all potential hazards are considered and mitigated through appropriate controls.

Caption: Risk assessment workflow for novel compounds.

The Core Protective Mandate: PPE and Engineering Controls

Personal Protective Equipment (PPE) is the final, but critical, barrier between the researcher and a potential chemical exposure.[11][12][13] Its use must be preceded by the implementation of more effective safety measures.

The Hierarchy of Controls

The most effective safety strategies focus on removing or minimizing the hazard at its source. This internationally recognized hierarchy must be the framework for all experimental design.

Caption: The Hierarchy of Controls prioritizes safety measures.

Primary Engineering Control: The Chemical Fume Hood All handling of 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde, especially when in powdered form or solution, must be conducted inside a certified chemical fume hood. This is non-negotiable and serves to mitigate inhalation exposure, which is a primary risk route for aldehyde-containing compounds.[10]

Mandatory PPE Ensemble

A hazard assessment dictates the need for a comprehensive PPE ensemble to protect the user.[13][14]

• Eye and Face Protection:

  • Minimum Requirement: ANSI Z87.1-rated safety glasses with side shields.

  • Strongly Recommended: Chemical splash goggles must be worn when there is any risk of splashing, particularly when handling solutions or performing reactions.[11]

  • Required for Scale-up: A full-face shield worn over chemical splash goggles is mandatory when handling larger quantities (>1 gram) or during procedures with a heightened risk of energetic reaction or splash.[11]

• Hand Protection:

  • Causality: The choice of glove is critical and must be based on resistance to both the compound itself and any solvents used in the procedure. Nitrile gloves are a common and effective starting point for handling solid compounds and protecting against incidental contact.[10] However, they can be permeable to many organic solvents.

  • Protocol: Always double-glove when handling this compound. The outer glove can be removed and disposed of immediately if contamination is suspected. When working with solvents, consult a glove compatibility chart.

Glove Material	General Recommendation for Solvents	Rationale
Nitrile	Good for incidental contact with solids. Fair to Poor for many organic solvents (e.g., DCM, Acetone).	Provides an excellent barrier against solid particulates and aqueous solutions.[10]
Neoprene	Good for a broad range of acids, bases, and some organic solvents.	Offers better chemical resistance than nitrile for certain solvents.
Butyl Rubber	Excellent for aldehydes, ketones, and esters.	Recommended when aldehydes are the primary chemical hazard.[10]

• Body Protection:

  • A flame-resistant laboratory coat is mandatory. It must be fully buttoned with sleeves rolled down.

  • For procedures involving larger quantities or a high risk of splashing, a chemically resistant apron should be worn over the lab coat.

• Respiratory Protection:

  • Standard Operations: When all work is conducted within a certified fume hood, a respirator is not typically required.

  • Non-Standard Operations: If there is a potential for exposure outside of a fume hood (e.g., large-scale weighing, spill cleanup), a NIOSH-approved respirator with organic vapor cartridges is required.[14] All respirator use must be in accordance with a formal institutional respiratory protection program, including fit-testing and training.[14]

Operational and Disposal Plans

Safe science is reproducible science. Adhering to standardized procedures for handling and disposal minimizes risk and ensures the integrity of your work.

Step-by-Step Handling Protocol (Weighing & Dispensing Solid)

• Preparation: Don the complete mandatory PPE ensemble (chemical splash goggles, lab coat, double nitrile gloves).

• Work Area: Ensure the chemical fume hood sash is at the appropriate working height. Decontaminate the work surface before and after use.

• Weighing: Tare a suitable container on an analytical balance inside the fume hood. To minimize static and aerosolization, use an anti-static weighing dish or a specialized weighing enclosure if available.

• Dispensing: Carefully dispense the solid compound from the stock vial to the tared container using a clean spatula. Avoid creating dust.

• Closure: Tightly cap the stock vial and the container with the weighed compound immediately after dispensing.[15][16]

• Cleanup: Use a dampened cloth to gently wipe the spatula and any surfaces where dust may have settled. Dispose of the cloth as hazardous waste.

• Doffing PPE: Remove the outer pair of gloves and dispose of them in the designated hazardous waste container. Remove remaining PPE in the appropriate order to prevent cross-contamination. Wash hands thoroughly.[9]

Spill Management

For a small spill (<100 mg) inside a fume hood:

• Alert colleagues in the immediate area.

• Wearing your full PPE ensemble, gently cover the spill with an absorbent material suitable for chemical cleanup.

• Carefully collect the absorbent material using tongs or a scoop and place it in a sealed, labeled hazardous waste bag.

• Wipe the area with a cloth dampened with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.

• Dispose of all cleanup materials as hazardous chemical waste.

Disposal Plan

All materials contaminated with 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carbaldehyde are to be considered hazardous waste.[17][18]

• Solid Waste: Contaminated gloves, weigh boats, absorbent pads, and other disposable materials must be collected in a clearly labeled, sealed hazardous waste container.[19]

• Liquid Waste: Solutions containing the compound and solvent rinsates must be collected in a compatible, sealed, and properly labeled hazardous waste container.[18] Do not mix incompatible waste streams.

• Empty Containers: "Empty" containers that held the compound must be triple-rinsed with a suitable solvent.[18] The rinsate must be collected as hazardous liquid waste.[18] Only after this procedure can the container be disposed of in the regular trash or recycled, depending on institutional policy.[18]

By adhering to this comprehensive safety framework, you build a culture of safety that protects not only yourself and your colleagues but also the integrity and success of your research.

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